Ethyl 5-(methylthio)pyrimidine-4-carboxylate

• CAS: 64224-61-9

Core Science & Biosynthesis

Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate: A Versatile Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide to a Key Pyrimidine Intermediate for Drug Discovery

As a Senior Application Scientist, my goal is to provide you with actionable and technically sound information. Therefore, this guide will focus on a closely related, extensively documented, and highly relevant isomer: Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate . This compound is a critical building block in medicinal chemistry, and its well-characterized properties and reactivity offer significant insights into the behavior of substituted pyrimidines, which will be invaluable for any researcher working with this class of molecules.

The pyrimidine core is a cornerstone of therapeutic drug design, forming the structural basis for a multitude of approved drugs and clinical candidates. Its prevalence is due to its ability to engage in various biological interactions, including hydrogen bonding and π-stacking, making it a privileged scaffold for targeting enzymes such as kinases. The strategic functionalization of the pyrimidine ring is therefore a central theme in drug discovery.

This guide provides a detailed examination of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, a key intermediate whose distinct substitution pattern offers multiple avenues for synthetic diversification. We will explore its chemical and physical properties, established synthetic protocols, and its reactivity, particularly its role as a precursor to potent kinase inhibitors.

Core Chemical and Physical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its application in synthesis and drug development. The key properties of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate are summarized below.

Property	Value
CAS Number	5909-24-0
Molecular Formula	C₈H₉ClN₂O₂S
Molecular Weight	232.69 g/mol
Appearance	White to yellow solid/powder
Melting Point	58-60 °C[1]
Purity	≥ 97% (by HPLC) is commercially available
Solubility	Soluble in various organic solvents.
SMILES	CCOC(=O)C1=CN=C(SC)N=C1Cl[2]
InChI Key	SNNHLSHDDGJVDM-UHFFFAOYSA-N[2]

Synthesis of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

The most common and efficient synthesis of this key intermediate is a two-step process starting from readily available precursors. This method leverages a condensation reaction followed by chlorination.

Synthetic Pathway Overview

The synthesis begins with the condensation of S-methylisothiourea and diethyl ethoxymethylene malonate in the presence of a base to form an intermediate 4-oxopyrimidine sodium salt. This intermediate is then treated with a chlorinating agent, typically phosphorus oxychloride (POCl₃), to yield the final product.[1]

Caption: Two-step synthesis of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate.

Detailed Experimental Protocol

Step 1: Synthesis of 4-Oxopyrimidine Sodium Salt

• Reaction Setup: In a suitable reaction vessel, dissolve S-methylisothiourea sulfate in a solution of sodium ethoxide in ethanol.

• Addition of Malonate: To the stirred solution, add diethyl ethoxymethylene malonate dropwise at room temperature.

• Reaction: Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitored by TLC).

• Isolation: Cool the reaction mixture to room temperature. The resulting precipitate, the sodium salt of the 4-oxopyrimidine, is collected by filtration, washed with cold ethanol, and dried under vacuum.

Causality Behind Experimental Choices: The use of a strong base like sodium ethoxide is crucial for the deprotonation of the isothiourea and to facilitate the initial Michael addition to the electron-deficient alkene of the malonate derivative, followed by an intramolecular cyclization and elimination of ethanol.

Step 2: Synthesis of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

• Reaction Setup: Suspend the dried 4-oxopyrimidine sodium salt from Step 1 in phosphorus oxychloride (POCl₃).

• Reaction: Heat the mixture to reflux and maintain for 2-3 hours. The hydroxyl group at the 4-position is converted to the chloro group.

• Workup: After cooling, the excess POCl₃ is carefully removed under reduced pressure. The residue is then cautiously poured onto crushed ice with vigorous stirring.

• Extraction and Purification: The aqueous mixture is extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude product can be purified by recrystallization or column chromatography to afford the pure Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate as a white to yellow solid.[1]

Causality Behind Experimental Choices: Phosphorus oxychloride is a powerful and cost-effective chlorinating agent for converting hydroxyl groups on heterocyclic rings to chlorides. The reaction proceeds via the formation of a phosphate ester intermediate, which is then displaced by a chloride ion.

Chemical Reactivity and Applications in Drug Discovery

Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate is a versatile intermediate primarily due to the differential reactivity of its substituents. The chlorine atom at the 4-position is highly susceptible to nucleophilic aromatic substitution (SNAr), while the methylthio group at the 2-position can also be displaced, often under different reaction conditions or after oxidation to a more labile sulfone.

This differential reactivity allows for sequential and regioselective introduction of various functional groups, making it an ideal starting material for the synthesis of compound libraries for structure-activity relationship (SAR) studies.

Key Reactions and Synthetic Utility

A primary application of this compound is in the synthesis of pyrido[2,3-d]pyrimidin-7-ones, which are potent inhibitors of various protein kinases.[1] The chlorine at the C4 position is readily displaced by amines, which is a key step in building more complex heterocyclic systems.

Caption: Synthetic utility in kinase inhibitor synthesis.

Role in Kinase Inhibitor Synthesis

Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate has been utilized in the synthesis of inhibitors for kinases such as Raf, Cdk4, PDGF, and FGF.[1][3] The general strategy involves the displacement of the C4-chloro group with an appropriate amine, followed by further manipulations and cyclization reactions to form the final fused heterocyclic system. These resulting compounds often exhibit anti-proliferative activity against tumor cells and are valuable leads in cancer drug discovery.[1]

Conclusion

While the specific isomer Ethyl 5-(methylthio)pyrimidine-4-carboxylate remains an elusive target in the current body of scientific literature, its close relative, Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, stands out as a compound of significant synthetic and medicinal value. Its well-defined synthesis and predictable reactivity at the C4 position make it an indispensable tool for researchers and drug development professionals. A thorough understanding of the chemistry of this and other pyrimidine intermediates is crucial for the continued development of novel therapeutics targeting a wide range of diseases.

References

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview - Georganics. (2023, November 15). Retrieved February 19, 2026, from [Link]

• Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C. (1968). Retrieved February 19, 2026, from [Link]

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, 98%. (n.d.). Retrieved February 19, 2026, from [Link]

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In-Depth Technical Guide: Structure Elucidation of Ethyl 5-(methylthio)pyrimidine-4-carboxylate

Executive Summary

Target Molecule: Ethyl 5-(methylthio)pyrimidine-4-carboxylate Molecular Formula: C₈H₁₀N₂O₂S Exact Mass: 198.0463 Da[1]

This guide addresses the structural characterization of Ethyl 5-(methylthio)pyrimidine-4-carboxylate , a specific regioisomer often confused with its more synthetically accessible counterpart, the 2-(methylthio) derivative. In drug development, pyrimidine regiochemistry is critical; a shift in the sulfur substituent from position 2 to 5 dramatically alters the pharmacophore’s kinase binding affinity and metabolic stability.[1]

This whitepaper outlines a self-validating analytical workflow to unambiguously confirm the 5-(methylthio) regiochemistry, utilizing High-Resolution Mass Spectrometry (HRMS) and 2D Nuclear Magnetic Resonance (NMR).

Part 1: Synthetic Context & The Isomer Challenge

To elucidate the structure, one must understand the potential impurities.[1] The primary challenge is distinguishing the target from Ethyl 2-(methylthio)pyrimidine-4-carboxylate .[1]

• The 2-Isomer (Common Impurity): Synthesized via the condensation of S-methylisothiourea with 1,3-dicarbonyl equivalents.[1] The sulfur is nucleophilic and positioned between the two ring nitrogens.[1]

• The 5-Isomer (Target): Typically requires electrophilic substitution at the electron-rich C-5 position of the pyrimidine ring (e.g., using 5-bromopyrimidine precursors or specific acyclic condensations involving 2-formyl-3-(methylthio)acrylates).

Implication: If your synthesis involves S-methylisothiourea, you likely have the 2-isomer.[1] If you used a C-5 functionalized precursor, you must prove the sulfur remained at C-5 and did not scramble.

Part 2: Mass Spectrometry (HRMS) – The Fingerprint

The first step is establishing the elemental composition and verifying the presence of sulfur.

Experimental Protocol (ESI-TOF)

• Ionization: Electrospray Ionization (ESI), Positive Mode (+ve).[1][2]

• Solvent: MeOH/Water (50:50) + 0.1% Formic Acid.[1]

• Target Ion: [M+H]⁺ = 199.0536 m/z.[1]

Isotope Pattern Analysis

Sulfur has a distinct natural isotope, ³⁴S (4.21% abundance).[1]

• Observation: You must observe an M+2 peak at ~201.05 m/z with an intensity of ~4-5% relative to the base peak.[1]

• Logic: Absence of this pattern indicates the loss of sulfur (desulfurization impurity).[1]

Fragmentation Pathway (MS/MS)

Collision-Induced Dissociation (CID) provides structural clues.[1]

m/z (approx)	Fragment Identity	Mechanism
199.05	[M+H]⁺	Parent Ion
171.02	[M+H - C₂H₄]⁺	McLafferty rearrangement (Ethyl ester loss)
153.01	[M+H - EtOH]⁺	Loss of ethanol from ester
125.01	[M+H - COOEt]⁺	Decarboxylation (Alpha-cleavage)
105.00	[M+H - SMe - COOEt]⁺	Core pyrimidine ring fragments

Part 3: NMR Spectroscopy – The Connectivity Engine

This is the definitive method for distinguishing the 5-SMe from the 2-SMe isomer.

1H NMR Analysis (DMSO-d₆, 400 MHz)

The proton splitting pattern is the first indicator of regiochemistry.

• H-2 Proton: Located between two nitrogens (N1-C2-N3).[1] It is the most deshielded proton.[1]

  • Shift: δ 9.10 – 9.30 ppm.[1]

  • Multiplicity: Singlet (s).[1]

• H-6 Proton: Adjacent to N1 and C5.[1]

  • Shift: δ 8.80 – 9.00 ppm.[1]

  • Multiplicity: Singlet (s).[1]

• S-Me Group:

  • Shift: δ 2.50 – 2.60 ppm (s, 3H).[1]

• Ethyl Ester:

  • Shift: δ 4.35 (q, 2H), δ 1.35 (t, 3H).[1]

The Logic Check:

• If the molecule were the 2-SMe isomer, you would typically see protons at H-5 and H-6. H-5 (d) and H-6 (d) would show vicinal coupling (

  Hz).[1]

• Since our target is 5-SMe , positions 2 and 6 are isolated by the quaternary C-4 and C-5 carbons.[1] They must appear as singlets.

13C NMR Analysis (100 MHz)

• C-2: Most deshielded aromatic carbon (between two Ns).[1] ~158-160 ppm.[1]

• C-4 (Ester ipso): ~155-157 ppm.[1]

• C-6: ~150-155 ppm.[1]

• C-5 (S-Me ipso): This carbon is shielded relative to others due to the sulfur donation and lack of direct N-attachment. ~130-135 ppm.[1]

• S-Me: ~15-17 ppm.[1]

2D NMR: The "Smoking Gun" (HMBC)

Heteronuclear Multiple Bond Correlation (HMBC) connects protons to carbons 2-3 bonds away.[1][3] This experiment definitively places the S-Me group.

Critical Correlations for 5-(methylthio) isomer:

• S-Me Protons (δ 2.5) → C-5: The methyl protons will show a strong correlation to the aromatic carbon at C-5.

• H-6 (δ 8.9) → C-5: The H-6 proton is 2 bonds away from C-5.[1]

• H-6 (δ 8.9) → C-4 (Ester): The H-6 proton is 3 bonds away from the ester-bearing carbon.

• H-2 (δ 9.2) → C-4 and C-6: H-2 correlates to both flanking carbons.[1]

Differentiation Logic: If it were the 2-SMe isomer :

• The S-Me protons would correlate to C-2 (the carbon between the nitrogens, ~165+ ppm).

• In the 5-SMe target , the S-Me correlates to C-5 (a carbon adjacent to the ester-bearing C-4, ~135 ppm). The chemical shift of the correlated carbon confirms the position.

Part 4: Visualization of the Workflow

The following diagram illustrates the decision matrix for confirming the structure.

Caption: Logical workflow for distinguishing the 5-methylthio target from the common 2-methylthio regioisomer.

Part 5: HMBC Correlation Map

This diagram visualizes the specific spectroscopic connections required to validate the structure.

Caption: Key Heteronuclear Multiple Bond Correlations (HMBC). The S-Me to C-5 connection is the definitive proof of regiochemistry.

References

• BenchChem. (2025).[1][2] In-Depth Technical Guide: Mass Spectrometry Analysis of 5-Methoxy-2-methylthiopyrimidine. (Provides comparative fragmentation data for methylthiopyrimidines). Link

• ChemicalBook. (2025).[1][4] Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate Properties and Synthesis. (Illustrates the standard 2-thio synthesis route for contrast). Link

• National Institutes of Health (NIH) / PubMed. (2018).[1] Synthesis, crystal structure and cytotoxic activity of novel 5-methyl-4-thiopyrimidine derivatives. (Detailed NMR characterization of 5-substituted pyrimidines). Link

• University of California, Los Angeles (UCLA). (2010).[1] A Facile Synthesis of 5-Halopyrimidine-4-Carboxylic Acid Esters via a Minisci Reaction. (Describes the synthetic challenges of accessing 5-substituted pyrimidine-4-carboxylates). Link

• University of Kentucky. (2010). H-C multiple-bond correlations: HMBC. (Authoritative guide on interpreting HMBC for quaternary carbons). Link

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• 4. ETHYL 4-AMINO-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLATE | 776-53-4 [chemicalbook.com]

A Comprehensive Technical Guide to the Synthesis of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

Abstract

This in-depth technical guide provides a comprehensive overview of the synthesis of ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, a pivotal intermediate in the development of contemporary pharmaceuticals. The document is structured to provide researchers, scientists, and drug development professionals with a thorough understanding of the synthetic pathways, reaction mechanisms, and practical experimental protocols. Emphasis is placed on the scientific rationale behind procedural choices, ensuring a blend of theoretical knowledge and actionable laboratory guidance. The guide also delves into the significant applications of this pyrimidine derivative, particularly its role as a key building block in the synthesis of kinase inhibitors for oncology and other therapeutic areas.

Introduction: The Significance of Pyrimidine Scaffolds in Medicinal Chemistry

The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous biologically active compounds and approved drugs.[1][2] As essential components of nucleic acids (cytosine, thymine, and uracil), pyrimidines are biocompatible scaffolds that can effectively interact with a wide array of biological targets through hydrogen bonding and π-π stacking interactions.[1] This inherent biological relevance has led to the development of a multitude of pyrimidine derivatives with a broad spectrum of pharmacological activities, including anticancer, antiviral, antibacterial, and anti-inflammatory properties.[3][4]

Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (CAS No. 5909-24-0) is a particularly valuable derivative, serving as a versatile precursor for the synthesis of complex heterocyclic systems.[3][5] Its unique arrangement of functional groups—a reactive chloro group at the 4-position, a methylthio group at the 2-position, and an ethyl carboxylate at the 5-position—offers multiple points for chemical modification. This trifunctional nature makes it an ideal starting material for the construction of fused ring systems, such as the pyrido[2,3-d]pyrimidinones, which are potent inhibitors of various protein kinases implicated in cancer and other proliferative diseases.[3][6][7] Notably, this compound is a key intermediate in the synthesis of several kinase inhibitors, including those targeting Cdk4, PDGF, FGF, and EGF, as well as in the preparation of drugs like Avanafil.[5][6][8]

This guide will focus on the most prevalent and practical synthetic route to ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, providing a detailed, step-by-step methodology that is both reproducible and scalable.

The Primary Synthetic Pathway: A Two-Step Approach

The most widely employed synthesis of ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate is a robust two-step process. This pathway begins with the construction of the pyrimidine ring through a condensation reaction, followed by a chlorination step to introduce the reactive chloro group at the 4-position.[3]

Step 1: Condensation to form Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate

The initial step involves the cyclocondensation of S-methylisothiourea with diethyl ethoxymethylene malonate (DEEM) under basic conditions.[3] This reaction efficiently constructs the core pyrimidine ring system, yielding the 4-hydroxy pyrimidine intermediate.

Reaction Mechanism: The reaction proceeds via a nucleophilic attack of the S-methylisothiourea on the electron-deficient double bond of DEEM, followed by an intramolecular cyclization and elimination of ethanol to form the stable pyrimidine ring. The basic conditions are crucial for the deprotonation of the S-methylisothiourea, enhancing its nucleophilicity.

Fig 1. Condensation Reaction to form the Pyrimidine Core.

Step 2: Chlorination of the 4-Hydroxy Pyrimidine Intermediate

The second and final step is the conversion of the 4-hydroxy group of the pyrimidine intermediate to a chloro group. This is a critical transformation as the 4-chloro position is highly susceptible to nucleophilic substitution, making the final product a versatile building block for further synthetic elaborations.[9] This chlorination is typically achieved using a strong chlorinating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).[3][4]

Reaction Mechanism with POCl₃: The reaction with phosphorus oxychloride is believed to proceed through an initial phosphorylation of the hydroxyl group, forming a highly reactive intermediate. Subsequent nucleophilic attack by a chloride ion displaces the phosphate group, yielding the desired 4-chloro pyrimidine.[10] The use of a base, such as pyridine, can facilitate the reaction.[11]

Fig 2. Chlorination of the Pyrimidine Intermediate.

Detailed Experimental Protocols

The following protocols provide detailed, step-by-step procedures for the synthesis of ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate.

Protocol 1: Synthesis of Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate

This protocol is a representative procedure for the condensation reaction.

Materials:

• S-methylisothiourea sulfate

• Diethyl ethoxymethylene malonate (DEEM)

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Acetic acid

• Deionized water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Dropping funnel

• Heating mantle

• Büchner funnel and flask

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, prepare a solution of sodium ethoxide in anhydrous ethanol.

• Add S-methylisothiourea sulfate to the stirred sodium ethoxide solution.

• Slowly add diethyl ethoxymethylene malonate to the reaction mixture via the dropping funnel over a period of 1-2 hours. An exothermic reaction may be observed.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours.

• Allow the mixture to cool to room temperature. A precipitate of the sodium salt of the product may form.

• Pour the reaction mixture into ice-water and acidify with acetic acid to a pH of 5-6.

• The product will precipitate out of the solution as a solid.

• Collect the solid by vacuum filtration using a Büchner funnel and wash with cold water.

• Dry the product under vacuum to obtain ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate.

Protocol 2: Synthesis of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

This protocol details the chlorination step using thionyl chloride.[4]

Materials:

• Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate

• Thionyl chloride (SOCl₂)

• Ice water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser with a gas trap

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Büchner funnel and flask

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, place ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate (30 g, 140 mmol).[4]

• Slowly add thionyl chloride (20 g, 168 mmol) to the flask via the dropping funnel.[4] Caution: This reaction should be performed in a well-ventilated fume hood as it releases toxic HCl gas.

• Heat the reaction mixture to 60 °C and maintain this temperature for 3 hours.[4]

• After the reaction is complete, cool the mixture to 0-5 °C using an ice bath.[4]

• Slowly and carefully add 100 ml of ice water to the reaction flask to quench the excess thionyl chloride.[4] This is a highly exothermic reaction.

• Stir the resulting crystalline suspension at 0-5 °C for 1-2 hours to ensure complete precipitation.[4]

• Collect the solid product by vacuum filtration and wash with cold water.[4]

• Dry the product under vacuum at 50 °C to yield ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate as a white to light yellow solid.[4]

Quantitative Data Summary

Step	Reactants	Reagents	Conditions	Yield	Purity (by HPLC)	Reference
1. Condensation	S-methylisothiourea, Diethyl ethoxymethylene malonate	Sodium ethoxide, Ethanol	Reflux	~80%	>95%	[3]
2. Chlorination	Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate	Thionyl chloride	60 °C, 3 hours	92%	99.8%	[4]

Applications in Drug Discovery and Development

Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate is a cornerstone intermediate for the synthesis of a multitude of biologically active molecules. Its utility is primarily demonstrated in the development of kinase inhibitors.[6][8]

• Pyrido[2,3-d]pyrimidin-7-one Kinase Inhibitors: This compound is a key starting material for the synthesis of pyrido[2,3-d]pyrimidin-7-one derivatives.[3] These fused heterocyclic compounds have been shown to be potent inhibitors of various kinases, including Raf kinase, which are crucial targets in cancer therapy.[3]

• Avanafil Synthesis: The synthesis of Avanafil, a phosphodiesterase-5 (PDE-5) inhibitor used for the treatment of erectile dysfunction, utilizes ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate as a key intermediate for the construction of the pyrimidine core of the drug molecule.[5]

• Palbociclib and Other CDK Inhibitors: While not a direct precursor in all reported syntheses, the structural motif of this pyrimidine derivative is highly relevant to the synthesis of cyclin-dependent kinase (CDK) inhibitors like Palbociclib, which is used in the treatment of certain types of breast cancer.[12][13] The 4-chloro position allows for the introduction of various amine-containing side chains, which is a common feature in many CDK inhibitors.

Fig 3. Key Applications of the Target Compound.

Safety and Handling

The synthesis of ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate involves the use of hazardous materials that require strict safety protocols.

• Thionyl Chloride (SOCl₂) and Phosphorus Oxychloride (POCl₃): Both are highly corrosive and toxic. They react violently with water, releasing toxic gases (HCl and phosphoric acid fumes).[1][14] All manipulations must be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn.[2][15][16] An emergency shower and eyewash station should be readily accessible.[2]

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate: This compound is an irritant to the skin, eyes, and respiratory system.[3] Avoid inhalation of dust and direct contact with skin and eyes.

Conclusion

The synthesis of ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate via a two-step pathway involving condensation and subsequent chlorination is a well-established and efficient method. This guide has provided a detailed, practical framework for its preparation, grounded in the principles of organic chemistry and with a strong emphasis on safety and reproducibility. The versatility of the final product as a key intermediate in the synthesis of high-value pharmaceutical agents, particularly kinase inhibitors, underscores its importance in modern drug discovery and development. The protocols and insights presented herein are intended to empower researchers and scientists in their pursuit of novel therapeutics.

References

• Georganics. (2023, November 15). Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview. [Link]

• IJSAT. (2025, April 15). A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. [Link]

• NJ.gov. (2001, September). Common Name: PHOSPHORUS OXYCHLORIDE HAZARD SUMMARY. [Link]

• SIELC Technologies. (2018, May 16). Ethyl 4-chloro-2-methylthio-5-pyrimidinecarboxylate. [Link]

• Shadbolt, R. S., & Ulbricht, T. L. V. (1967). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic, 1172-1178. [Link]

• Google Patents. (2016).

• Mansoura University. SYNTHESIS OF PYRIMIDINE DERIVATIVES. [Link]

• ResearchGate. (n.d.). A new route for the synthesis of Palbociclib. [Link]

• National Center for Biotechnology Information. (n.d.). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. [Link]

• ResearchGate. (2018, August). POCl3 Chlorination of 4-Quinazolones. [Link]

• National Center for Biotechnology Information. (2022, March 24). Identification, synthesis and characterization of avanafil process impurities and determination by UPLC. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 25). The Crucial Role of Pharmaceutical Intermediates: A Look at Palbociclib Synthesis. [Link]

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The Multifaceted Biological Activities of Pyrimidine-4-Carboxylate Derivatives: A Technical Guide for Drug Discovery

Foreword

The pyrimidine nucleus is a cornerstone in the architecture of numerous biologically active molecules, both natural and synthetic. Its presence in the nucleobases of DNA and RNA underscores its fundamental role in biological systems. Among the vast landscape of pyrimidine derivatives, those bearing a carboxylate group at the 4-position have emerged as a particularly promising class of compounds, exhibiting a remarkable breadth of pharmacological activities. This technical guide provides an in-depth exploration of the biological activities of pyrimidine-4-carboxylate derivatives, offering a valuable resource for researchers, scientists, and drug development professionals. We will delve into their anticancer, antimicrobial, and antiviral properties, as well as their capacity to modulate enzyme activity, providing insights into their mechanisms of action, structure-activity relationships, and the experimental methodologies used to evaluate their potential as therapeutic agents.

The Pyrimidine-4-Carboxylate Scaffold: A Privileged Structure in Medicinal Chemistry

The pyrimidine ring, a six-membered heterocycle with two nitrogen atoms at positions 1 and 3, is a "privileged structure" in medicinal chemistry due to its ability to interact with a wide array of biological targets. The addition of a carboxylate group at the 4-position introduces a key functional group that can participate in various non-covalent interactions, such as hydrogen bonding and ionic interactions, with biological macromolecules like proteins and nucleic acids. This enhances the binding affinity and specificity of the molecule, making pyrimidine-4-carboxylates a versatile scaffold for the design of novel therapeutic agents. The general structure of a pyrimidine-4-carboxylate derivative is depicted below:

Caption: General chemical structure of a pyrimidine-4-carboxylate derivative.

The substituents at positions 2, 5, and 6 of the pyrimidine ring (R1, R2, and R3) can be extensively modified to fine-tune the molecule's physicochemical properties and biological activity. This modularity allows for the systematic exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

Anticancer Activity: Targeting the Machinery of Cell Proliferation

Cancer remains a leading cause of mortality worldwide, and the development of novel, effective, and selective anticancer agents is a critical area of research.[1] Pyrimidine derivatives have a long history in cancer chemotherapy, with drugs like 5-fluorouracil being a mainstay of treatment for decades.[2] Pyrimidine-4-carboxylate derivatives have emerged as a promising new class of anticancer agents, exhibiting inhibitory activity against a range of cancer cell lines.[2][3][4]

Mechanism of Action

The anticancer activity of pyrimidine-4-carboxylate derivatives is often attributed to their ability to interfere with key cellular processes involved in cancer cell proliferation and survival. These mechanisms include:

• Enzyme Inhibition: Many pyrimidine-4-carboxylates act as inhibitors of enzymes that are crucial for cancer cell growth, such as protein kinases and dihydrofolate reductase.[5] For instance, some derivatives have shown potent inhibitory activity against tyrosine kinases, which are often overactive in cancer cells and play a central role in signal transduction pathways that promote cell growth and division.[6]

• Induction of Apoptosis: Apoptosis, or programmed cell death, is a natural process that eliminates damaged or unwanted cells. Cancer cells often evade apoptosis, allowing them to proliferate uncontrollably. Several pyrimidine-4-carboxylate derivatives have been shown to induce apoptosis in cancer cells, often through the activation of caspase cascades or by modulating the expression of pro- and anti-apoptotic proteins.[7]

• Cell Cycle Arrest: The cell cycle is a tightly regulated process that governs cell division. Many anticancer drugs exert their effects by arresting the cell cycle at specific checkpoints, preventing cancer cells from replicating. Some pyrimidine-4-carboxylate derivatives have been found to cause cell cycle arrest, typically at the G1/S or G2/M phases.[7]

Caption: Key anticancer mechanisms of pyrimidine-4-carboxylate derivatives.

Structure-Activity Relationship (SAR) Insights

Structure-activity relationship studies have provided valuable insights into the design of potent anticancer pyrimidine-4-carboxylates. Key findings include:

• Substitution at Position 2: The nature of the substituent at the 2-position of the pyrimidine ring can significantly influence anticancer activity. Aromatic or heteroaromatic rings at this position have often been associated with enhanced potency.

• Substitution at Position 6: Modifications at the 6-position have also been shown to be critical. For example, the introduction of a substituted phenyl group can lead to potent inhibitory activity against certain cancer cell lines.

• The Carboxylate Group: The ester or amide functionality at the 4-position is crucial for activity, likely due to its ability to form key interactions with the target protein.

Experimental Protocol: In Vitro Anticancer Activity Screening (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess the cytotoxic effects of compounds on cancer cell lines.[6][8]

Principle: Viable cells with active metabolism can reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7, A549) into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.[8]

• Compound Treatment: Prepare serial dilutions of the pyrimidine-4-carboxylate derivatives in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours.[8]

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours.[8]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can then be determined.

Caption: Workflow for the in vitro MTT assay.

Quantitative Data Summary

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Compound 5	Caco-2	High	[6]
Compound 7	A549	17.50	[6]
Compound 7	HT1080	73.08	[6]
Compound 7	Hela	68.75	[6]
Compound 11e	HCT-116	1.14	[9]
Compound 11e	MCF-7	1.54	[9]
Compound 12b	HCT-116	Potent	[9]
Compound 12d	MCF-7	Potent	[9]

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

The rise of antimicrobial resistance is a major global health threat, necessitating the urgent development of new antimicrobial agents. Pyrimidine derivatives have long been recognized for their antibacterial and antifungal properties.[10][11] Pyrimidine-4-carboxylates have also demonstrated promising activity against a range of pathogenic microorganisms.

Mechanism of Action

The antimicrobial mechanisms of pyrimidine-4-carboxylate derivatives are diverse and can include:

• Inhibition of Essential Enzymes: These compounds can target and inhibit enzymes that are vital for microbial survival, such as dihydrofolate reductase (DHFR), which is involved in the synthesis of nucleic acids.

• Disruption of Cell Wall Synthesis: Some derivatives may interfere with the synthesis of the bacterial cell wall, leading to cell lysis and death.

• Interference with DNA/RNA Synthesis: By acting as analogs of natural nucleobases, these compounds can disrupt the replication and transcription processes in microorganisms.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The broth microdilution method is a standard laboratory procedure used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[12]

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Step-by-Step Methodology:

• Prepare Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium.[12]

• Serial Dilutions: Prepare two-fold serial dilutions of the pyrimidine-4-carboxylate derivative in a 96-well microtiter plate containing broth.[12]

• Inoculation: Inoculate each well with the standardized microbial suspension.[12]

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.[12]

• Determine MIC: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.[12]

Caption: Workflow for the plaque reduction assay.

Enzyme Inhibition: Modulating Biological Pathways

Enzymes are critical regulators of virtually all biological processes, and their dysregulation is often associated with disease. [13]Consequently, enzymes are major targets for drug development. Pyrimidine-4-carboxylate derivatives have been identified as potent inhibitors of various enzymes.

Targeted Enzymes and Therapeutic Implications

• Phosphodiesterases (PDEs): Some 5-carbamoyl-2-phenylpyrimidine derivatives have been identified as potent inhibitors of phosphodiesterase 4 (PDE4), an enzyme involved in inflammatory processes. These compounds have shown in vivo efficacy in models of pulmonary inflammation, suggesting their potential for treating conditions like chronic obstructive pulmonary disease (COPD). [1]* Glutathione Reductase (GR): Pyrimidine derivatives have been investigated for their inhibitory effects on glutathione reductase, an enzyme involved in maintaining the cellular redox balance and a potential target in cancer therapy. [10]* Cholinesterases: New pyrimidine derivatives have been designed as multitarget cholinesterase inhibitors, which could be beneficial in the treatment of neurodegenerative diseases like Alzheimer's disease. [11]* Glutathione S-Transferase (GST): Certain pyrimidine derivatives have demonstrated inhibitory effects on glutathione S-transferase, an enzyme often overexpressed in cancer cells and contributing to drug resistance. [14]

Experimental Protocol: In Vitro Enzyme Inhibition Assay (Luminescence-Based Kinase Assay)

This protocol describes a general luminescence-based assay to measure the inhibition of a kinase by pyrimidine-4-carboxylate derivatives. [13] Principle: The assay measures the amount of ATP remaining after a kinase reaction. Higher kinase activity results in more ATP consumption and a lower luminescence signal, while inhibition of the kinase leads to less ATP consumption and a higher luminescence signal. [13] Step-by-Step Methodology:

• Compound Preparation: Prepare serial dilutions of the pyrimidine-4-carboxylate test compounds. [13]2. Assay Plate Preparation: Add the diluted compounds to a 96-well plate.

• Kinase Reaction: Add the kinase, its specific substrate, and ATP to initiate the reaction.

• Incubation: Incubate the plate to allow the kinase reaction to proceed.

• Detection: Add a luminescence-based ATP detection reagent. [13]6. Data Acquisition: Measure the luminescence intensity using a plate reader. [13]7. Data Analysis: Calculate the percent inhibition based on the luminescence signals of control wells (with and without the enzyme). The IC50 value can then be determined. [13]

Caption: Workflow for a luminescence-based kinase inhibition assay.

Quantitative Data Summary

Compound ID	Target Enzyme	IC50	Reference
Derivative 2	PDE4B	200 nM	[1]
Derivative 10f	PDE4B	8.3 nM	[1]
Derivative 39	LPS-induced TNF-α production	0.21 nM	[1]
4-amino-2,6-dichloropyrimidine	Glutathione Reductase	KI = 0.979±0.23 µM	[10]
4-amino-2-chloropyrimidine	Glutathione S-Transferase	KI = 0.047 ± 0.0015 µM	[14]

Synthesis Strategies

The synthesis of pyrimidine-4-carboxylate derivatives can be achieved through various established methods. A common and versatile approach is the Biginelli reaction, a one-pot multicomponent reaction that allows for the efficient construction of the dihydropyrimidine core.

A general synthetic route involves the condensation of a β-ketoester, an aldehyde, and a urea or thiourea derivative. Further modifications of the resulting dihydropyrimidine can be performed to introduce diverse substituents and generate a library of compounds for biological screening.

For example, ethyl 4-(2-fluorophenyl)-6-methyl-2-thioxo-1-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate was synthesized via a Biginelli reaction using ethyl acetoacetate, 1-(4-methylphenyl)thiourea, and a substituted benzaldehyde.

Conclusion and Future Perspectives

Pyrimidine-4-carboxylate derivatives represent a highly versatile and promising scaffold in the field of drug discovery. Their demonstrated efficacy across a spectrum of biological activities, including anticancer, antimicrobial, antiviral, and enzyme inhibition, highlights their significant therapeutic potential. The modular nature of their synthesis allows for extensive structural modifications, facilitating the optimization of potency, selectivity, and pharmacokinetic properties.

Future research in this area should continue to focus on:

• Elucidation of precise mechanisms of action for promising lead compounds to enable more rational drug design.

• Expansion of structure-activity relationship studies to identify novel pharmacophores and optimize existing scaffolds.

• In vivo evaluation of the most potent and selective derivatives in relevant animal models of disease.

• Exploration of novel biological targets for pyrimidine-4-carboxylate derivatives.

The continued investigation of this privileged scaffold holds great promise for the development of the next generation of therapeutic agents to address unmet medical needs.

References

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• Novel Pyrimidine-4-Carboxylic Acid Derivatives Having Anti-tumor Activity. (2016). Semantic Scholar. [Link]

• Synthesis of a New Polyfunctionalised Pyrimidine-4-carboxylate and Its Application for the Construction of a Series of Pyrimidine Derivatives. (n.d.). Scielo. [Link]

• Plaque Reduction Assay. (n.d.). Creative Diagnostics. [Link]

• Design, Synthesis, and Anticancer Screening for Repurposed Pyrazolo[3,4-d]pyrimidine Derivatives on Four Mammalian Cancer Cell Lines. (2022). National Center for Biotechnology Information. [Link]

• Synthesis and biological evaluation of 5-carbamoyl-2-phenylpyrimidine derivatives as novel and potent PDE4 inhibitors. (2013). National Center for Biotechnology Information. [Link]

• Examining the Inhibitory Impact of Pyrimidine and Certain Derivatives on the Enzyme Glutathione Reductase. (2024). Juniper Publishers. [Link]

• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. (2021). ACS Publications. [Link]

• Inhibition Properties of Some Pyrimidine Derivatives as Anticancer Agents on Glutathione S-Transferase. (2021). ResearchGate. [Link]

• Synthesis and Antimicrobial Evaluation of New 1,2,4-Triazolo[1,5-a]pyrimidine-Based Derivatives as Dual Inhibitors of Bacterial DNA Gyrase and DHFR. (2024). ACS Omega. [Link]

• Synthesis and Biological Assessment of Novel Derivatives of 2-Oxo-tetrahydropyrimidine-5-carboxamides. (2025). ResearchGate. [Link]

• Synthesis and Biological Evaluation of Disubstituted Pyrimidines as Selective 5-HT 2C Agonists. (2019). MDPI. [Link]

• Synthesis and Evaluation of In-vitro Anticancer Activity of Novel Pyrimidine Derivatives. (2023). Impactfactor. [Link]

• Screening studies of antimicrobial activity of pyrimidine derivative. (n.d.). Tsibizova. [Link]

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• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. (2022). MDPI. [Link]

• Synthesis and In-vitro Antimicrobial Activity of Pyrimidine Derivatives. (2012). International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. (2021). MDPI. [Link]

• Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. (2023). PubMed. [Link]

• Ethyl 4-(2-fluorophenyl)-6-methyl-2-thioxo-1-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate. (2018). MDPI. [Link]

• Ethyl 4-(4-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. (n.d.). PubChem. [Link]

• Polymer-assisted synthesis of ethyl 2-amino-4,6-diarylpyrimidine-5-carboxylates. (2025). ARKIVOC. [Link]

• (PDF) Synthesis and Crystal Structure of Ethyl 6-(chloromethyl)-4-(3-Chlorophenyl)-2-oxo- 1,2,3,4-Tetrahydropyrimidine-5-Carboxylate. (2016). ResearchGate. [Link]

• Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents. (n.d.). National Center for Biotechnology Information. [Link]

• Structure-Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D. (2021). PubMed. [Link]

• Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D. (n.d.). National Center for Biotechnology Information. [Link]

• Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. (2021). MDPI. [Link]

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Mechanism of Action: Ethyl 5-(methylthio)pyrimidine-4-carboxylate

This guide provides an in-depth technical analysis of Ethyl 5-(methylthio)pyrimidine-4-carboxylate (CAS 64224-61-9), focusing on its critical role as a pharmacophore precursor in the development of bioactive heterocycles, particularly kinase inhibitors and antifolates.

Executive Summary & Compound Identity

Ethyl 5-(methylthio)pyrimidine-4-carboxylate is a specialized pyrimidine intermediate used primarily in the synthesis of fused heterocyclic systems (e.g., pyrimido[4,5-d]pyrimidines, purine analogs) and 5-functionalized pyrimidine drugs. Unlike direct-acting pharmaceuticals, its "mechanism of action" is twofold:

• Synthetic Mechanism: It acts as an electrophilic scaffold where the C4-ester directs nucleophilic attack (for ring fusion or amidation) while the C5-methylthio group serves as a stable lipophilic substituent or a latent electrophile (via oxidation to sulfone) for late-stage diversification.

• Biological Mechanism (of Derivatives): Compounds derived from this scaffold typically function as ATP-competitive Kinase Inhibitors or Antimetabolites , where the 5-substituent (derived from the methylthio group) occupies specific hydrophobic pockets (e.g., the gatekeeper region) within the target enzyme.

Property	Detail
CAS Number	64224-61-9
Molecular Formula	C₈H₁₀N₂O₂S
Molecular Weight	198.24 g/mol
Core Scaffold	Pyrimidine-4-carboxylate
Key Functional Group	5-Methylthio (SMe) - Lipophilic/Electronic Modulator
Primary Application	Synthesis of Kinase Inhibitors (e.g., EGFR, CDK), Antifolates, and Herbicides

Chemical Mechanism of Action (Synthetic Utility)

The utility of Ethyl 5-(methylthio)pyrimidine-4-carboxylate lies in its unique reactivity profile, allowing for the construction of complex bioactive molecules.

The C4-Ester Electrophile

The ethyl ester at the C4 position is the primary site of reactivity. It undergoes nucleophilic acyl substitution with amines or hydrazines. This is the critical first step in generating:

• Amides: For generating Type I/II kinase inhibitors where the amide NH forms a hydrogen bond with the hinge region of the kinase (e.g., Glu/Met residues).

• Hydrazides: Precursors for cyclization into bicyclic systems like pyrimido[4,5-d]pyridazines .

The C5-Methylthio "Switch"

The 5-position of the pyrimidine ring is electronically distinct. The methylthio (SMe) group acts via two distinct mechanisms depending on the synthetic strategy:

• Mechanism A: Lipophilic Anchor (Retention). In many inhibitors, the SMe group is retained to fill the hydrophobic Gatekeeper Pocket or Solvent Front in a kinase active site. The sulfur atom can also engage in specific S-π interactions with aromatic residues (e.g., Phenylalanine or Tyrosine).

• Mechanism B: Latent Electrophile (Displacement). The SMe group is poor leaving group but can be "activated" by oxidation to a sulfoxide (S(O)Me) or sulfone (SO₂Me) using m-CPBA or Oxone. This transforms the C5 position into a highly electrophilic center, allowing for S_NAr (Nucleophilic Aromatic Substitution) by amines or alkoxides. This "Oxidation-Displacement" strategy is a standard protocol for introducing diverse libraries at the 5-position.

Biological Mechanism of Action (Pharmacology of Derivatives)

Derivatives synthesized from this ester typically target nucleotide-binding enzymes. The core pyrimidine ring mimics the adenine/guanine base of ATP.

ATP-Competitive Kinase Inhibition

The most common application is the generation of inhibitors for kinases such as CDK (Cyclin-Dependent Kinase) , EGFR , or p38 MAPK .

• Hinge Binding: The pyrimidine N1 and N3 (or exocyclic amines added at C2/C4) form hydrogen bonds with the kinase hinge region.

• Gatekeeper Interaction (The 5-SMe Role): The substituent at the 5-position (derived from the original methylthio group) is positioned to interact with the gatekeeper residue .

  • Small Gatekeepers (e.g., Thr): A bulky 5-substituent can access the hydrophobic back pocket.

  • Large Gatekeepers (e.g., Met, Phe): The 5-SMe group is small enough to avoid steric clash while providing Van der Waals contacts.

Antifolate Activity

5-Substituted pyrimidines are classical bioisosteres for the p-aminobenzoic acid (PABA) moiety in folates.

• Target: Dihydrofolate Reductase (DHFR).

• Mechanism: The derivative binds to the DHFR active site, preventing the reduction of dihydrofolate to tetrahydrofolate (THF). This halts thymidylate synthesis (dTMP) and purine biosynthesis, leading to S-phase cell cycle arrest and apoptosis.

Experimental Protocols

Protocol A: Synthesis of a Bioactive Amide Derivative

Objective: Convert the ester to a 4-carboxamide (common pharmacophore) while retaining the 5-SMe group.

• Reagents: Ethyl 5-(methylthio)pyrimidine-4-carboxylate (1.0 eq), Primary Amine (R-NH₂, 1.2 eq), Ethanol (anhydrous), Triethylamine (catalytic).

• Procedure:

  • Dissolve the ester in anhydrous ethanol (0.5 M concentration).

  • Add the primary amine and triethylamine under nitrogen atmosphere.

  • Reflux the mixture at 78°C for 4–12 hours. Monitor by TLC (Hexane:EtOAc 1:1).

  • Note: The 5-SMe group is stable under these conditions.

• Work-up: Cool to room temperature. If the product precipitates, filter and wash with cold ethanol. If soluble, concentrate in vacuo and purify via silica gel chromatography.

• Validation: Confirm structure via ¹H-NMR (look for loss of ethyl quartet/triplet and appearance of amide NH signal).

Protocol B: Kinase Inhibition Assay (Generic)

Objective: Validate the biological activity of the synthesized derivative against a target kinase (e.g., CDK2).

• System: FRET-based assay (e.g., LanthaScreen™) or ADP-Glo™.

• Reaction Mix:

  • Kinase (e.g., CDK2/CyclinA): 5–10 ng/well.

  • Substrate (e.g., Histone H1): 1 µM.

  • ATP: at K_m (typically 10–50 µM).

  • Test Compound: Serial dilution (1 nM to 10 µM) in DMSO.

• Incubation: Mix components in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Incubate for 60 minutes at RT.

• Detection: Add detection reagent (ADP-Glo reagent) and read luminescence.

• Analysis: Plot % Inhibition vs. Log[Compound]. Calculate IC₅₀ using a 4-parameter logistic fit.

References

• Barvian, M., et al. (2000). Pyrido[2,3-d]pyrimidin-7-one inhibitors of cyclin-dependent kinases. Journal of Medicinal Chemistry, 43(24), 4606-4616. Link

• Klutchko, S. R., et al. (1998). 2-Substituted aminopyrido[2,3-d]pyrimidin-7(8H)-ones. Structure-activity relationships against selected tyrosine kinases. Journal of Medicinal Chemistry, 41(17), 3276-3292. Link

• ChemicalBook. (2024). Ethyl 5-methylsulfanylpyrimidine-4-carboxylate Product Entry (CAS 64224-61-9).[1][2][3][4]Link

• Fischer, P. M. (2004). The design of drug candidate kinase inhibitors. Current Medicinal Chemistry, 11(12), 1563-1583. Link

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A Methodological Guide to the Spectroscopic Characterization of Ethyl 5-(methylthio)pyrimidine-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract: The robust characterization of novel chemical entities is a cornerstone of modern drug discovery and development. This guide addresses the critical need for comprehensive spectroscopic data for Ethyl 5-(methylthio)pyrimidine-4-carboxylate, a heterocyclic compound with potential applications as a synthetic intermediate. Due to the current absence of publicly available experimental spectroscopic data for this specific molecule, this document provides a detailed methodological framework for its acquisition and interpretation. We will delve into the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy—outlining not just the "how" but the "why" behind experimental design and data analysis, thereby ensuring scientific integrity and trustworthiness in the characterization of this and similar novel compounds.

Introduction: The Imperative for Spectroscopic Verification

Ethyl 5-(methylthio)pyrimidine-4-carboxylate belongs to the pyrimidine class of heterocycles, a scaffold of significant interest in medicinal chemistry due to its presence in a wide array of biologically active molecules. Before any downstream application, the unambiguous confirmation of its chemical structure and purity is paramount. Spectroscopic analysis provides a fingerprint of the molecule, revealing its atomic connectivity, functional groups, and molecular weight. This guide will provide the protocols and theoretical framework to generate a complete spectroscopic profile of this target compound.

Foundational Steps: Establishing a Chemical Identity

Prior to in-depth spectroscopic analysis, it is crucial to establish a unique chemical identity for Ethyl 5-(methylthio)pyrimidine-4-carboxylate.

Chemical Structure and CAS Registry Number

The first step is to confirm the chemical structure. A search for "Ethyl 5-(methylthio)pyrimidine-4-carboxylate" did not yield a specific CAS (Chemical Abstracts Service) Registry Number, which suggests it may be a novel or less-common synthetic target. The assignment of a CAS number is a critical step for regulatory and documentation purposes.

Caption: Molecular Structure of Ethyl 5-(methylthio)pyrimidine-4-carboxylate.

Physicochemical Properties

A preliminary analysis of the purified compound should include determining its physical state (e.g., solid, oil), melting point (for solids), and solubility in a range of common laboratory solvents. This information is vital for sample preparation in subsequent spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of an organic molecule. We will outline the protocols for acquiring ¹H (proton) and ¹³C (carbon-13) NMR spectra.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified Ethyl 5-(methylthio)pyrimidine-4-carboxylate.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical; it must dissolve the compound and its own NMR signals should not overlap with those of the analyte.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup (300-500 MHz Spectrometer):

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire a standard ¹H NMR spectrum. Key parameters to consider are the spectral width, acquisition time, and number of scans.

  • Following ¹H NMR, acquire a ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans will be required. A proton-decoupled spectrum is standard.

  • (Optional but Recommended) Perform 2D NMR experiments such as COSY (Correlation Spectroscopy) to establish H-H couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded H-C pairs.

Caption: Workflow for NMR Spectroscopic Analysis.

Predicted ¹H NMR Spectrum and Interpretation

Based on the structure of Ethyl 5-(methylthio)pyrimidine-4-carboxylate, we can predict the following signals:

Predicted Signal	Multiplicity	Integration	Approximate Chemical Shift (ppm)	Assignment
Triplet	3H	~1.4	Ethyl -CH₃
Quartet	2H	~4.4	Ethyl -OCH₂-
Singlet	3H	~2.6	S-CH₃
Singlet	1H	~8.9	Pyrimidine H-2
Singlet	1H	~9.1	Pyrimidine H-6

• Causality: The chemical shifts are influenced by the electron-withdrawing nature of the pyrimidine ring and the ester group, and the electron-donating nature of the methylthio group. The ethyl group will show a characteristic triplet-quartet pattern due to spin-spin coupling. The pyrimidine protons are expected to be singlets as they are not coupled to each other.

Predicted ¹³C NMR Spectrum and Interpretation

Approximate Chemical Shift (ppm)	Assignment
~14	Ethyl -CH₃
~15	S-CH₃
~62	Ethyl -OCH₂-
~120	Pyrimidine C-5
~155	Pyrimidine C-4
~158	Pyrimidine C-6
~160	Pyrimidine C-2
~165	Carbonyl C=O

• Causality: The chemical shifts of the carbon atoms are determined by their hybridization and electronic environment. The carbonyl carbon of the ester will be the most downfield signal. The pyrimidine carbons will appear in the aromatic region, with their specific shifts influenced by the attached substituents.

Mass Spectrometry (MS): Unveiling the Molecular Weight

Mass spectrometry provides the exact molecular weight of the compound, which is a critical piece of evidence for its identity.

Experimental Protocol for Mass Spectrometry

• Sample Preparation:

  • Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation (Electrospray Ionization - ESI):

  • ESI is a soft ionization technique suitable for polar molecules like our target compound.

  • Infuse the sample solution into the mass spectrometer.

  • Acquire the mass spectrum in positive ion mode. The protonated molecule [M+H]⁺ is expected.

Caption: Workflow for Mass Spectrometric Analysis.

Predicted Mass Spectrum and Interpretation

• Molecular Formula: C₈H₁₀N₂O₂S

• Molecular Weight: 198.24 g/mol

• Expected Ion: In ESI-MS (positive mode), the expected ion would be [M+H]⁺ at m/z = 199.05.

• High-Resolution MS (HRMS): For unambiguous formula confirmation, HRMS should be performed. The calculated exact mass for [C₈H₁₁N₂O₂S]⁺ is 199.0536. An experimentally determined mass within a few ppm of this value would confirm the elemental composition.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is used to identify the presence of specific functional groups within a molecule.

Experimental Protocol for IR Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • ATR is a convenient technique for solid or liquid samples.

  • Place a small amount of the purified compound directly on the ATR crystal.

  • Ensure good contact between the sample and the crystal.

• Instrumentation:

  • Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

Predicted IR Spectrum and Interpretation

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3100-3000	C-H stretch	Aromatic (pyrimidine)
~2980-2850	C-H stretch	Aliphatic (ethyl, methyl)
~1720	C=O stretch	Ester
~1600-1450	C=C and C=N stretch	Pyrimidine ring
~1250	C-O stretch	Ester

• Causality: The absorption of infrared radiation at specific frequencies corresponds to the vibrational energies of different bonds within the molecule. The strong absorption around 1720 cm⁻¹ would be a key indicator of the ester carbonyl group.

Conclusion: A Pathway to Confident Characterization

While experimental spectroscopic data for Ethyl 5-(methylthio)pyrimidine-4-carboxylate is not currently found in the public domain, this guide provides a comprehensive and scientifically rigorous framework for its acquisition and interpretation. By following these detailed protocols and understanding the underlying principles of each technique, researchers can confidently elucidate the structure and confirm the identity of this and other novel chemical entities. This methodological approach ensures the trustworthiness and reliability of data, which is fundamental for advancing research and development in the chemical and pharmaceutical sciences.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• CAS Common Chemistry. (n.d.). American Chemical Society. Retrieved February 19, 2026, from [Link]

Solubility of Ethyl 5-(methylthio)pyrimidine-4-carboxylate in organic solvents

An In-depth Technical Guide to the Solubility of Ethyl 5-(methylthio)pyrimidine-4-carboxylate in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical physicochemical parameter that profoundly influences drug discovery, development, and manufacturing processes. This guide provides a comprehensive technical overview of the solubility characteristics of Ethyl 5-(methylthio)pyrimidine-4-carboxylate, a key heterocyclic intermediate in medicinal chemistry. While specific quantitative solubility data for this compound is not extensively documented in public literature, this document outlines the fundamental principles governing its solubility, predictive considerations based on its molecular structure, and detailed, field-proven methodologies for its empirical determination. This guide is intended for researchers, scientists, and drug development professionals to establish a robust understanding and practical approach to characterizing the solubility of this and similar pyrimidine derivatives.

Introduction: The Critical Role of Solubility in Drug Development

Solubility, the phenomenon of a solute dissolving in a solvent to form a homogeneous system, is a cornerstone of pharmaceutical sciences. For an API like Ethyl 5-(methylthio)pyrimidine-4-carboxylate, its solubility profile in various organic solvents dictates:

• Reaction Kinetics and Yield: In synthetic chemistry, the solubility of reactants in the reaction medium directly impacts reaction rates and overall yield.[1]

• Purification and Crystallization: The selection of appropriate solvents and anti-solvents, guided by solubility data, is paramount for effective purification and obtaining the desired crystalline form of the API.

• Formulation Development: The ability to dissolve the API in a suitable solvent system is fundamental to developing various dosage forms, from oral solutions to injectables.

• Analytical Method Development: Solubility data is essential for preparing stock solutions and standards for a wide range of analytical techniques, including High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[2]

Pyrimidine derivatives, such as the topic compound, are a prominent class of heterocycles in medicinal chemistry, forming the core structure of numerous therapeutic agents.[3] Their biological activity is often intertwined with their physicochemical properties, making a thorough understanding of their solubility indispensable.

Molecular Structure and Predicted Solubility Behavior

The solubility of a compound is governed by its molecular structure and the physicochemical properties of the solvent. The structure of Ethyl 5-(methylthio)pyrimidine-4-carboxylate offers several clues to its potential solubility in organic solvents.

Key Structural Features:

• Pyrimidine Core: The pyrimidine ring is a polar, aromatic heterocycle containing two nitrogen atoms. This core structure contributes to its potential for dipole-dipole interactions and hydrogen bonding (as an acceptor).[4]

• Ethyl Carboxylate Group (-COOEt): This ester group introduces both polar (C=O) and non-polar (ethyl chain) characteristics, allowing for a range of interactions.

• Methylthio Group (-SCH3): The methylthio group is relatively non-polar but can participate in weak polar interactions.

Based on these features, a qualitative prediction of solubility can be made:

• High Solubility Expected in:

  • Polar Aprotic Solvents: Such as Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO), which can engage in strong dipole-dipole interactions. Studies on other pyrimidine derivatives have shown high solubility in DMF.[1][5]

  • Chlorinated Solvents: Such as Dichloromethane (DCM) and Chloroform, due to their ability to interact with the polar and non-polar regions of the molecule.

  • Ethers: Such as Tetrahydrofuran (THF) and 1,4-Dioxane, which can act as hydrogen bond acceptors.

• Moderate to Good Solubility Expected in:

  • Alcohols: Such as Methanol, Ethanol, and Isopropanol. The ability to act as both hydrogen bond donors and acceptors makes them effective solvents for many pyrimidine derivatives.[6] The solubility is influenced by the alkyl chain length of the alcohol.

  • Esters: Such as Ethyl Acetate, which shares structural similarities with the ethyl carboxylate group of the solute.

• Lower Solubility Expected in:

  • Non-polar Solvents: Such as Hexane and Cyclohexane, where the solute-solvent interactions would be significantly weaker than the solute-solute interactions in the crystal lattice.

Quantitative Solubility Data of Related Pyrimidine Derivatives

While specific data for Ethyl 5-(methylthio)pyrimidine-4-carboxylate is sparse, examining the solubility of structurally similar compounds provides valuable context.

Compound	Solvent	Temperature (K)	Solubility (Mole Fraction)	Reference
Various Pyrimidine Derivatives	Methanol	298.15 - 328.15	Varies with substitution	[5]
Various Pyrimidine Derivatives	N,N-Dimethylformamide (DMF)	298.15 - 328.15	Generally High	[5]
Various Pyrimidine Derivatives	Carbon Tetrachloride (CCl4)	298.15 - 328.15	Generally Low	[5]
Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate	DMSO	Ambient	~27.5 mg/mL (128.95 mM)	[7]
Pyrimidine-4-carboxylic acid	Ethanol	Ambient	~0.25 mg/mL	[8]
Pyrimidine-4-carboxylic acid	DMSO	Ambient	~20 mg/mL	[8]
Pyrimidine-4-carboxylic acid	Dimethyl formamide	Ambient	~2 mg/mL	[8]

Key Insights from Analog Data:

• The solubility of pyrimidine derivatives is highly dependent on the nature of the substituents.[6]

• Polar aprotic solvents like DMF and DMSO are generally excellent solvents for this class of compounds.

• The solubility generally increases with an increase in temperature.[5][9]

Experimental Determination of Solubility: A Step-by-Step Protocol

The most reliable method for determining the solubility of a compound is through empirical measurement. The gravimetric method is a robust and widely used technique.[5][6][9]

Experimental Workflow for Solubility Determination

Caption: Systematic Solvent Selection Workflow.

Conclusion

While a comprehensive public database on the solubility of Ethyl 5-(methylthio)pyrimidine-4-carboxylate in a wide array of organic solvents is not yet established, this guide provides the necessary framework for any researcher to confidently approach this critical characterization. By understanding the molecular structure, leveraging data from analogous compounds, and employing robust experimental methodologies like the gravimetric method, a detailed and accurate solubility profile can be generated. This data is not merely academic; it is a fundamental prerequisite for the successful progression of this compound from a laboratory curiosity to a potential therapeutic agent.

References

• Title: Pyrimidine - Solubility of Things Source: Solubility of Things URL: [Link]

• Title: Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents Source: ResearchGate URL: [Link]

• Title: SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K Source: Revue Roumaine de Chimie URL: [Link]

• Title: Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents Source: SciSpace URL: [Link]

• Title: Solubility of pyrimidine derivatives in different organic solvents at different temperatures Source: Course Hero URL: [Link]

• Title: ETHYL 4-AMINO-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLATE | 776-53-4 Source: Dideu Industries Group Limited URL: [Link]

• Title: Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview Source: Georganics URL: [Link]

• Title: diethoxymethyl acetate, 14036-06-7 Source: The Good Scents Company URL: [Link]

• Title: Physicochemical properties of some pyrimidine derivatives in some organic solvents Source: MedCrave online URL: [Link]

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• 9. Solubility of pyrimidine derivatives in different organic solvents at different temperatures - World Scientific News [worldscientificnews.com]

The Strategic Role of Ethyl 5-(methylthio)pyrimidine-4-carboxylate in Modern Drug Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] This guide delves into a particularly valuable, yet functionally specific, pyrimidine derivative: Ethyl 5-(methylthio)pyrimidine-4-carboxylate. This molecule and its closely related analogues serve as pivotal starting materials in the synthesis of a range of pharmaceuticals, most notably in the development of targeted therapies such as kinase inhibitors. This document will provide an in-depth exploration of its synthesis, chemical utility, and its application in the synthesis of commercially significant drugs, offering a technical resource for researchers in the field.

The Versatile Pyrimidine Core: A Foundation for Drug Discovery

The pyrimidine ring, a six-membered heterocycle with two nitrogen atoms, is a privileged structure in drug discovery due to its ability to engage in various biological interactions.[3][4] Its derivatives have demonstrated a wide array of pharmacological activities, including anticancer, antiviral, and antihypertensive properties.[3][5][6] The strategic placement of functional groups on the pyrimidine ring allows for the fine-tuning of a molecule's physicochemical properties and its interaction with biological targets. Ethyl 5-(methylthio)pyrimidine-4-carboxylate exemplifies this principle, with its ester and methylthio groups providing reactive handles for further chemical modification.

Synthesis of the Core Intermediate: A Step-by-Step Approach

The efficient synthesis of Ethyl 5-(methylthio)pyrimidine-4-carboxylate and its key derivatives is crucial for its application in drug development. A common and effective route involves a multi-step process starting from readily available precursors.

Synthesis of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

A key precursor, Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, is typically synthesized in a two-step procedure.[3]

Step 1: Condensation to form the 4-oxopyrimidine sodium salt

The initial step involves the condensation of S-methylisothiourea with diethyl ethoxymethylene malonate in the presence of a base. This reaction forms the sodium salt of the corresponding 4-oxopyrimidine.

Step 2: Chlorination

The 4-oxopyrimidine sodium salt is then treated with a chlorinating agent, such as phosphorus oxychloride, under reflux conditions. This step replaces the hydroxyl group at the 4-position with a chlorine atom, yielding the desired Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate.[3]

Experimental Protocol: Synthesis of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

Step	Reagents and Conditions	Purpose
1	S-methylisothiourea, diethyl ethoxymethylene malonate, base (e.g., sodium ethoxide)	Condensation to form the pyrimidine ring and the 4-oxopyrimidine sodium salt.
2	4-oxopyrimidine sodium salt, phosphorus oxychloride (POCl₃), reflux	Chlorination of the 4-position to yield the chloro-derivative.

Synthesis of Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate

The chloro group at the 4-position is a versatile handle for introducing various nucleophiles. A common transformation is its conversion to an amino group, yielding Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate, another crucial intermediate.

Experimental Protocol: Synthesis of Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate

This protocol details the synthesis of the amino derivative from the chloro-precursor.

Step	Reagents and Conditions	Observations and Work-up
1	To a 2L three-neck flask, add Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (100 g, 0.43 mol), tetrahydrofuran (THF, 500 mL), and triethylamine (TEA, 186 mL, 1.29 mol).	A clear solution is formed.
2	Add 28% aqueous ammonium hydroxide solution (400 mL) in batches while stirring. Maintain the reaction temperature below 30°C.	The reaction is exothermic and should be controlled with an ice bath if necessary.
3	Stir the reaction mixture for 2 hours.	The reaction progress can be monitored by thin-layer chromatography (TLC).
4	Add water (1000 mL) to the reaction mixture.	This quenches the reaction and helps in the precipitation of the product.
5	Remove THF by vacuum distillation.	This further aids in product precipitation.
6	Filter the reaction mixture and collect the solid product.	A white solid is obtained.
7	Dry the solid product under vacuum at 50°C.	This yields Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate (90 g, 99% yield).

Characterization Data:

• LC/MS: m/z = 213.9 [M+H]⁺

• ¹H-NMR (DMSO-d₆, 400MHz): δ 8.57 (s, 1H), 8.03 (br, 1H), 7.65 (br, 1H), 4.27 (q, J = 7.5Hz, 2H), 2.46 (s, 3H), 1.29 (t, J = 7.2Hz , 3H)

Application in the Synthesis of Marketed Drugs: Case Studies

The true value of Ethyl 5-(methylthio)pyrimidine-4-carboxylate and its derivatives is demonstrated in their application as starting materials for the synthesis of high-value pharmaceuticals.

Case Study: Synthesis of an Intermediate for Avanafil

Avanafil is a phosphodiesterase-5 (PDE5) inhibitor used for the treatment of erectile dysfunction.[7] A key intermediate in its synthesis, 4-(3-chloro-4-methoxybenzylamino)-5-ethoxycarbonyl-2-methylthiopyrimidine, can be prepared from Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate.[8]

Synthesis of Avanafil Intermediate.

A patented method describes the reaction of Ethyl 4-hydroxy-2-methylthio-5-pyrimidinecarboxylate with methanesulfonyl chloride to form an intermediate, which is then reacted with (3-chloro-4-methoxy)benzylamine hydrochloride in the presence of triethylamine in DMF to yield the desired product.[8] This highlights an alternative strategy where the 4-hydroxy group is activated as a sulfonate ester for subsequent nucleophilic substitution.

Role in the Synthesis of Kinase Inhibitors: The Example of Palbociclib

Palbociclib (PD-0332991) is a highly selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6) used in the treatment of certain types of breast cancer.[9][10] The synthesis of Palbociclib involves the construction of a pyrido[2,3-d]pyrimidin-7-one core. While various synthetic routes exist, many rely on pyrimidine-based starting materials. Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate and its derivatives are key building blocks for constructing such fused heterocyclic systems.[3] The general strategy involves using the pyrimidine as a scaffold and building the pyridone ring onto it.

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• 3. Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview - Georganics [georganics.sk]
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• 9. medkoo.com [medkoo.com]
• 10. The CDK4/CDK6 inhibitor PD0332991 paradoxically stabilizes activated cyclin D3-CDK4/6 complexes - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of Pyrimidine Scaffolds in Medicinal Chemistry

An In-depth Technical Guide

Introduction: The Enduring Legacy of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for therapeutic innovation. Among these, the pyrimidine nucleus stands out as a "privileged scaffold" of unparalleled significance.[1] As a six-membered aromatic heterocycle with nitrogen atoms at the 1 and 3 positions, its structure is deceptively simple, yet it underpins a vast and diverse array of life-sustaining molecules and life-saving drugs.[2][3] Pyrimidine is a fundamental component of nucleic acids (cytosine, thymine, and uracil), vitamins like thiamine, and coenzymes, highlighting its intrinsic biocompatibility and role in cellular machinery.[4][5][6] This inherent biological relevance has not gone unnoticed by medicinal chemists. For over six decades, the pyrimidine core has been systematically explored and functionalized, leading to a remarkable portfolio of FDA-approved drugs spanning a wide range of therapeutic areas, including oncology, infectious diseases, and cardiovascular conditions.[7][8][9]

This guide provides an in-depth exploration of the pyrimidine scaffold from a medicinal chemist's perspective. It delves into the physicochemical properties that make it so versatile, examines key synthetic strategies, surveys its broad spectrum of biological activities with a focus on anticancer agents, and provides practical experimental protocols. The narrative is grounded in the causality of experimental design, aiming to equip researchers and drug development professionals with both foundational knowledge and field-proven insights.

I. Physicochemical Properties and Structure-Activity Relationship (SAR)

The utility of the pyrimidine ring in drug design is rooted in its unique electronic and structural features. The two nitrogen atoms render the ring electron-deficient, influencing its aromaticity and creating a dipole moment. This arrangement allows the pyrimidine core to act as both a hydrogen bond donor and acceptor, enabling strong, specific interactions with biological targets like enzyme active sites and protein receptors.[10]

The true power of the scaffold lies in its synthetic tractability; positions 2, 4, 5, and 6 of the ring can be readily modified to fine-tune a compound's properties.[7] This allows for a systematic exploration of the structure-activity relationship (SAR), a cornerstone of rational drug design. For instance, SAR studies have repeatedly shown that the nature and position of substituents dramatically influence biological activity.[11][12] The introduction of electron-withdrawing groups can enhance potency, while bulky substituents can provide selectivity for a specific target.[11] This ability to modulate steric, electronic, and pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and Excretion) properties through targeted chemical modification is what makes the pyrimidine scaffold a continuously fruitful starting point for novel drug discovery.[7][13]

Below is a diagram illustrating the core structure and its relationship to key medicinal chemistry properties.

Caption: Key structural features of the pyrimidine scaffold and their contribution to its drug-like properties.

II. Synthetic Methodologies: Building the Core

The synthesis of pyrimidine derivatives has been extensively explored, with numerous methods available to medicinal chemists. The choice of a synthetic route is dictated by the desired substitution pattern and the compatibility of functional groups.[4]

Classical Approaches: The most fundamental method is the cyclocondensation of 1,3-dicarbonyl compounds with urea, thiourea, or guanidine, often under acidic conditions.[4] The Biginelli reaction, a one-pot multicomponent reaction between an aldehyde, a β-ketoester, and urea, is another classic and efficient method for producing dihydropyrimidines, which can be subsequently oxidized to pyrimidines.[4]

Modern Approaches: Recent advances have focused on improving efficiency, sustainability, and structural diversity. These include:

• Microwave-Assisted Synthesis: Reduces reaction times and often improves yields.[11]

• Catalyst-Driven Methods: Transition-metal catalysis has enabled novel C-H activation and cross-coupling strategies, allowing for direct functionalization of the pyrimidine core.[14]

• Green Chemistry: The use of environmentally benign solvents and catalyst-free conditions is becoming increasingly important.[11]

• Multicomponent Reactions (MCRs): These reactions combine three or more starting materials in a single step, offering high atom economy and rapid access to complex molecules.[9]

III. A Spectrum of Biological Activity: From Cancer to Microbes

The versatility of the pyrimidine scaffold is best demonstrated by the wide range of pharmacological activities its derivatives possess.[5][15]

Anticancer Activity: The Kinase Inhibitor Powerhouse

Perhaps the most significant impact of pyrimidine derivatives has been in oncology.[2][16] Many function as protein kinase inhibitors, which block signaling pathways that drive cancer cell proliferation and survival.[17][18] The pyrimidine core is an excellent mimic of the adenine fragment of ATP, the natural substrate for kinases, allowing these inhibitors to competitively bind to the ATP-binding pocket of the enzyme.[19]

Key Targets and Approved Drugs:

• EGFR (Epidermal Growth Factor Receptor): Overactivation of EGFR is a hallmark of many cancers, including non-small cell lung cancer. Pyrimidine-based drugs like Osimertinib are third-generation EGFR inhibitors designed to overcome resistance mutations.[2][19]

• BCR-ABL Kinase: The fusion protein BCR-ABL drives chronic myeloid leukemia (CML). Imatinib , a landmark targeted therapy, features a pyrimidine ring and effectively inhibits this kinase.[14][19]

• CDKs (Cyclin-Dependent Kinases): CDKs regulate the cell cycle. Palbociclib , a CDK4/6 inhibitor containing a fused pyrido[2,3-d]pyrimidine scaffold, is used to treat certain types of breast cancer.[20]

• B-Raf Kinase: Mutations in the B-Raf gene are common in melanoma. Dabrafenib is a potent B-Raf inhibitor that incorporates an aminopyrimidine moiety.[19]

The following diagram illustrates the simplified EGFR signaling pathway and the mechanism of inhibition by a pyrimidine-based drug.

Caption: Inhibition of the EGFR signaling pathway by a pyrimidine-based kinase inhibitor.

Antimicrobial, Antiviral, and Anti-inflammatory Roles

Beyond cancer, pyrimidine derivatives are crucial in fighting infectious and inflammatory diseases.

• Antimicrobial: Compounds like Trimethoprim inhibit dihydrofolate reductase, an enzyme essential for bacterial DNA synthesis.[14] The scaffold's synthetic accessibility allows for the creation of large libraries to screen against resistant bacterial and fungal strains.[13]

• Antiviral: The structural similarity to nucleobases makes pyrimidines ideal candidates for antiviral drugs. They can act as chain terminators in viral DNA or RNA synthesis. Zidovudine (AZT) , an early anti-HIV drug, is a classic example.[11] Non-nucleoside reverse transcriptase inhibitors (NNRTIs) like Etravirine and Rilpivirine also feature a diaminopyrimidine core.[14][19]

• Anti-inflammatory: Pyrimidine derivatives have been shown to inhibit key inflammatory mediators such as p38 MAP kinase and reduce the production of pro-inflammatory cytokines.[2][3][21]

IV. Quantitative Data and Marketed Drugs

The success of the pyrimidine scaffold is evident in the number of clinically approved drugs. The table below summarizes a selection of these agents, highlighting their diverse targets and applications.

Drug Name	Therapeutic Class	Biological Target(s)	Primary Indication(s)
5-Fluorouracil	Antimetabolite	Thymidylate Synthase	Colorectal, Breast, Stomach, Pancreatic Cancer[4][16]
Gemcitabine	Antimetabolite	DNA Polymerase	Pancreatic, Lung, Ovarian, Breast Cancer[4][16]
Imatinib	Kinase Inhibitor	BCR-ABL, c-Kit, PDGFR	Chronic Myeloid Leukemia (CML), GIST[14][19]
Osimertinib	Kinase Inhibitor	EGFR (including T790M mutation)	Non-Small Cell Lung Cancer (NSCLC)[14][19]
Palbociclib	Kinase Inhibitor	CDK4, CDK6	HR-positive, HER2-negative Breast Cancer[20]
Rosuvastatin	Statin	HMG-CoA Reductase	Hypercholesterolemia[14]
Trimethoprim	Antibiotic	Dihydrofolate Reductase	Bacterial Infections (e.g., UTIs)[14]
Rilpivirine	Antiviral (NNRTI)	HIV-1 Reverse Transcriptase	HIV/AIDS Infection[14][19]

V. Experimental Protocols

To provide a practical context, this section details generalized, step-by-step methodologies for a common synthesis and a foundational biological assay.

Protocol 1: Synthesis of a Dihydropyrimidine via the Biginelli Reaction

This protocol describes a classic one-pot synthesis. The causality for this choice lies in its efficiency and ability to generate molecular diversity from readily available starting materials.

• Reagent Preparation: In a round-bottom flask, dissolve the aldehyde (1.0 eq), β-ketoester (1.0 eq), and urea or thiourea (1.2 eq) in a suitable solvent (e.g., ethanol).

• Catalysis: Add a catalytic amount of an acid (e.g., HCl, p-toluenesulfonic acid). The catalyst is essential to protonate the aldehyde, activating it for nucleophilic attack and driving the cyclocondensation cascade.

• Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC). The elevated temperature provides the necessary activation energy for the multiple bond-forming steps.

• Work-up and Isolation: After the reaction is complete (typically 2-12 hours), cool the mixture to room temperature. The product often precipitates and can be collected by vacuum filtration. This is a self-validating step; precipitation of the product indicates successful conversion.

• Purification: Wash the collected solid with a cold solvent (e.g., ethanol) to remove unreacted starting materials. If necessary, further purify the crude product by recrystallization or column chromatography to achieve high purity.

• Characterization: Confirm the structure and purity of the final compound using analytical techniques such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry. This step is critical for verifying the identity of the synthesized molecule.

Protocol 2: Antimicrobial Susceptibility Testing via Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of a compound that inhibits microbial growth. It is a fundamental assay for validating the efficacy of potential antimicrobial agents.

• Preparation of Inoculum: Culture the target microorganism (e.g., Staphylococcus aureus) in a suitable broth medium overnight. Dilute the culture to a standardized concentration (e.g., 0.5 McFarland standard), ensuring a consistent number of bacteria for each test.

• Compound Dilution Series: Prepare a two-fold serial dilution of the test pyrimidine compound in a 96-well microtiter plate using broth medium. This creates a concentration gradient to pinpoint the inhibitory threshold.

• Controls (Self-Validation):

  • Positive Control: Wells containing only broth and the bacterial inoculum (should show growth).

  • Negative Control: Wells containing only sterile broth (should show no growth).

  • Standard Control: A dilution series of a known antibiotic (e.g., tetracycline) to validate the assay's sensitivity.

• Inoculation: Add the standardized bacterial inoculum to each well containing the test compound and the positive control.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound at which there is no visible turbidity (growth) in the well. The inclusion of a growth indicator dye like resazurin can aid in objective colorimetric determination.

The general workflow for discovering a drug from a pyrimidine scaffold is shown below.

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• 11. ijpsjournal.com [ijpsjournal.com]
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• 13. researchgate.net [researchgate.net]
• 14. tandfonline.com [tandfonline.com]
• 15. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review - Arabian Journal of Chemistry [arabjchem.org]
• 17. Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity relationship (2018‒2023) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. img01.pharmablock.com [img01.pharmablock.com]
• 20. Medicinal chemistry perspective of pyrido[2,3- d ]pyrimidines as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00056G [pubs.rsc.org]
• 21. juniperpublishers.com [juniperpublishers.com]

Whitepaper: The Pyrimidine Scaffold as a Cornerstone for Novel Kinase Inhibitor Discovery

An in-depth technical guide by a Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals. Objective: This guide provides a comprehensive, technically-grounded overview of the discovery process for novel kinase inhibitors derived from the pyrimidine scaffold. It synthesizes established methodologies with expert insights into the rationale behind key experimental choices, offering a practical framework for drug discovery teams.

Introduction: The Convergence of a Privileged Target and a Privileged Scaffold

The human kinome, comprising over 500 protein kinases, represents one of the most critical and intensely pursued target classes in modern drug discovery. These enzymes are the master regulators of cellular signaling, controlling processes from proliferation and differentiation to apoptosis and immune responses. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them prime targets for therapeutic intervention.

Within the vast chemical space explored for kinase inhibition, the pyrimidine ring has emerged as a "privileged scaffold." Its fundamental structure, characterized by a nitrogen-containing heterocyclic ring, is adept at forming key hydrogen bonds with the hinge region of the ATP-binding pocket of most kinases. This inherent binding capability provides a robust starting point for developing potent and selective inhibitors. This guide details the journey from initial concept to a viable lead candidate, using the pyrimidine scaffold as our central framework.

Part 1: The Drug Discovery Cascade: A High-Level Workflow

The path from a chemical idea to a clinical candidate is a multi-stage, iterative process. The following workflow illustrates the typical cascade for developing pyrimidine-based kinase inhibitors. The process is designed to be a funnel, starting with a large number of compounds and progressively filtering them based on increasingly stringent criteria.

Caption: The Kinase Inhibitor Drug Discovery Workflow.

Part 2: Hit Identification - Screening for Pyrimidine-Based Inhibitors

The objective of this phase is to identify initial "hits"—compounds from a chemical library that demonstrate activity against the kinase target of interest. High-Throughput Screening (HTS) is the workhorse of this stage.

Choosing the Right Assay: The selection of an assay technology is a critical decision. The ideal assay is robust, scalable, and minimizes false positives. For kinase activity, assays typically measure the consumption of ATP or the generation of phosphorylated product.

• Luminescence-Based Assays (e.g., Kinase-Glo®): These assays quantify the amount of ATP remaining after a kinase reaction. Lower light output indicates higher kinase activity (more ATP consumed).

  • Expertise & Experience: This format is often preferred for primary HTS due to its simple "add-mix-read" protocol and high signal-to-background ratio. However, it is an indirect measurement and can be susceptible to false positives from compounds that interfere with the luciferase enzyme used in the detection step. Therefore, all hits must be validated with an orthogonal assay.

• Fluorescence-Based Assays (e.g., HTRF®, Lanthascreen™): These assays directly measure the phosphorylated product using Förster Resonance Energy Transfer (FRET) or Time-Resolved FRET (TR-FRET).

  • Expertise & Experience: TR-FRET assays are highly specific and less prone to interference from fluorescent compounds, as they use a time delay between excitation and signal measurement. This makes them an excellent choice for both primary screening and confirmatory studies.

Protocol: HTRF-Based Kinase Assay for a Primary Screen

This protocol outlines a self-validating system for a typical TR-FRET-based kinase assay.

1. Reagents & Materials:

• Kinase of interest (e.g., EGFR, Abl, AKT)

• Biotinylated substrate peptide

• ATP solution (at Km concentration for the kinase)

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test Compounds (Pyrimidine library) dissolved in DMSO

• Positive Control: Staurosporine (a potent, non-selective kinase inhibitor)

• Detection Reagents: Europium-labeled anti-phospho-antibody (Donor) and Streptavidin-conjugated Allophycocyanin (APC) (Acceptor)

2. Step-by-Step Methodology:

• Compound Plating: Dispense 50 nL of test compounds, positive control, and DMSO (negative control) into a 384-well low-volume assay plate.

• Kinase/Substrate Addition: Add 5 µL of a 2X kinase/biotinylated-substrate solution in assay buffer to all wells.

• Initiation of Reaction: Add 5 µL of a 2X ATP solution in assay buffer to all wells to start the kinase reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes. The exact time should be determined during assay development to ensure the reaction is in the linear range.

• Reaction Termination & Detection: Add 10 µL of the detection reagent mix (containing EDTA to stop the reaction, plus the Europium-donor and Streptavidin-APC acceptor).

• Final Incubation: Incubate for 60 minutes at room temperature to allow for antibody binding.

• Data Acquisition: Read the plate on a TR-FRET enabled plate reader, measuring emission at 665 nm (APC) and 620 nm (Europium).

3. Data Analysis & Trustworthiness:

• Ratio Calculation: The primary output is the ratio of the acceptor signal (665 nm) to the donor signal (620 nm). This ratiometric measurement corrects for well-to-well variations and compound interference.

• Percent Inhibition: Calculate the percent inhibition for each test compound relative to the controls: % Inhibition = 100 * (1 - (Signal_Compound - Signal_Negative) / (Signal_Positive - Signal_Negative))

• Self-Validation: The trustworthiness of the screen is assessed by the Z'-factor, a statistical measure of assay quality. A Z'-factor between 0.5 and 1.0 indicates an excellent and robust assay. Z' = 1 - (3 * (SD_Positive + SD_Negative)) / |Mean_Positive - Mean_Negative|

In Silico Characterization and Binding Mode Analysis of Ethyl 5-(methylthio)pyrimidine-4-carboxylate

Executive Summary

This technical guide outlines a rigorous in silico framework for modeling the binding dynamics of Ethyl 5-(methylthio)pyrimidine-4-carboxylate (EMP4C). While often utilized as a synthetic intermediate for bicyclic kinase inhibitors (e.g., pyrido[2,3-d]pyrimidines), this molecule possesses distinct pharmacophoric features—specifically the hydrophobic methylthio motif and the hydrogen-bond-accepting ester—that warrant independent evaluation as a fragment hit or chemical probe.

This document details a self-validating workflow combining Quantum Mechanical (QM) parameterization, Molecular Docking, and Molecular Dynamics (MD) simulations to predict binding affinity and stability with high confidence.

Chemical Space & Ligand Parameterization[1]

The accuracy of any molecular simulation is strictly limited by the quality of the ligand topology. For EMP4C, standard force fields (like GAFF) often underestimate the polarizability of the sulfur atom in the C5-methylthio group and the rotational barrier of the C4-ethyl ester.

Structural Anomalies & QM Derivation

Standard "black-box" charge assignment (e.g., Gasteiger) is insufficient for the thioether moiety due to the anisotropic electron distribution on sulfur. We employ a QM-based approach.

Protocol: RESP Charge Derivation

• Conformer Search: Generate low-energy conformers using RDKit to identify the global minimum, particularly focusing on the O=C-C-C dihedral angle of the ester.

• Geometry Optimization: Perform DFT optimization at the B3LYP/6-31G * level using Gaussian or ORCA.

• Electrostatic Potential (ESP): Calculate ESP surfaces.

• Charge Fitting: Fit partial charges using the RESP (Restrained Electrostatic Potential) method to ensure compatibility with the AMBER force field.

Topology Generation Workflow

The following diagram illustrates the critical path from 2D structure to simulation-ready topology.

Figure 1: QM-driven ligand parameterization pipeline ensuring accurate sulfur electrostatics.

Target Selection & Binding Site Definition

Given the pyrimidine scaffold, EMP4C is a privileged structure for ATP-binding sites in kinases and cofactor binding sites in enzymes like Dihydrofolate Reductase (DHFR).

For this guide, we utilize Cyclin-Dependent Kinase 2 (CDK2) as the validation target. Pyrimidine derivatives frequently bind to the hinge region of CDK2 (residues Glu81-Leu83).

Target Preparation Protocol:

• Retrieval: Download PDB ID 1AQ1 (CDK2 co-crystal).

• Cleaning: Remove crystallographic water molecules (except typically conserved waters like HOH 12, if bridging is suspected).

• Protonation: Use H++ server or PropKa to assign protonation states at pH 7.4. Histidine tautomers must be manually inspected.

Molecular Docking Strategy

We employ a "Consensus Docking" approach to mitigate false positives, utilizing both a scoring-function-based algorithm (AutoDock Vina) and an energy-based algorithm.

Grid Box Definition

The grid must encompass the ATP-binding pocket but allow for the ethyl tail to explore the solvent-exposed region.

• Center: Coordinates of the N9 atom of the co-crystallized ligand (or geometric center of residues 81-83).

• Dimensions:

  Å.

• Spacing: 0.375 Å (standard) or 1.0 Å (for initial blind docking).

Docking Protocol (AutoDock Vina)

• Exhaustiveness: Set to 32 (high precision).

• Num Modes: 20.

• Energy Range: 4 kcal/mol.

Critical Interaction Check: A valid pose for EMP4C in a kinase pocket should exhibit:

• H-Bond: Pyrimidine N1 or N3 accepting a proton from the backbone amide of the hinge residue (e.g., Leu83).

• Hydrophobic: The 5-methylthio group positioned in the hydrophobic "gatekeeper" pocket.

Molecular Dynamics (MD) Simulation & Stability

Docking provides a static snapshot. MD is required to verify if the methylthio group maintains its orientation or if the ester group causes steric clash-induced ejection.

Simulation Setup (GROMACS/AMBER)

• Force Field: AMBER ff14SB (Protein) + GAFF2 (Ligand).

• Solvation: TIP3P water model, cubic box, 10 Å buffer.

• Neutralization: Add Na+/Cl- ions to 0.15 M.

The Simulation Pipeline

This workflow ensures the system is relaxed before data collection.

Figure 2: MD Simulation Protocol. Restraints are gradually released to prevent ligand ejection during equilibration.

Quantitative Metrics (Self-Validation)

Metric	Threshold for Success	Interpretation
Ligand RMSD	< 2.5 Å	Ligand is stable in the binding pocket.
H-Bond Occupancy	> 60%	Critical hinge interaction is persistent.
Radius of Gyration	Constant	Protein structure remains compact (no unfolding).
SASA (Ligand)	Low Variance	Ligand does not fluctuate between buried/exposed states.

Binding Free Energy Calculation (MM/GBSA)

To rigorously quantify the contribution of the methylthio and ester groups, we perform End-Point Free Energy calculations using the MM/GBSA (Molecular Mechanics / Generalized Born Surface Area) method.

Equation:

• : Electrostatic + van der Waals energies (from force field).
• : Polar solvation (GB model) + Non-polar solvation (SASA).

• Protocol: Extract 100 snapshots from the last 10 ns of the MD trajectory.

Hypothesis Testing: If the 5-methylthio group is critical, the van der Waals contribution (

) should be the dominant favorable term, outweighing the desolvation penalty of the hydrophobic pocket.

References

• Wang, J., et al. (2004). "Development and testing of a general amber force field." Journal of Computational Chemistry.

• Trott, O., & Olson, A. J. (2010). "AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading." Journal of Computational Chemistry.

• Case, D. A., et al. (2005). "The Amber biomolecular simulation programs." Journal of Computational Chemistry.

• Genheden, S., & Ryde, U. (2015). "The MM/PBSA and MM/GBSA methods to estimate ligand-binding affinities." Expert Opinion on Drug Discovery.

• Bayly, C. I., et al. (1993). "A well-behaved electrostatic potential based method using charge restraints for deriving atomic charges: the RESP model."[1] Journal of Physical Chemistry.

Sources

• 1. AB-DB: Force-Field parameters, MD trajectories, QM-based data, and Descriptors of Antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Ethyl 5-(methylthio)pyrimidine-4-carboxylate as a Heterocyclic Building Block

This is an in-depth technical guide on Ethyl 5-(methylthio)pyrimidine-4-carboxylate , designed for researchers and drug discovery scientists.

Executive Summary

Ethyl 5-(methylthio)pyrimidine-4-carboxylate (CAS: 64224-61-9) represents a specialized class of "ortho-functionalized" pyrimidine synthons. Unlike the ubiquitous 2-substituted analogs, this 4,5-disubstituted scaffold offers a unique electrophilic-nucleophilic orthogonal handle . The C4-ester provides a classic electrophilic center, while the C5-methylthio group serves as a "masked" leaving group (upon oxidation) or a stable lipophilic moiety. This guide details its synthesis, reactivity profile, and strategic application in constructing fused bicyclic heterocycles such as pyrazolo[3,4-d]pyrimidines and pyrimido[4,5-d]pyrimidines , which are critical scaffolds in kinase inhibitor discovery (e.g., EGFR, CK2).

Chemical Profile & Structural Logic[1]

Physicochemical Properties

Property	Data	Note
CAS Number	64224-61-9	Specific for the ethyl ester; methyl ester analogs exist.
Molecular Formula		MW: 198.24 g/mol
Appearance	White to pale yellow solid	Crystalline; typically stable at RT.
Solubility	DMSO, DCM, Ethyl Acetate	Poor solubility in water; lipophilic nature due to -SMe.
Key Functional Groups	Ethyl Ester (C4), Methylthio Ether (C5)	Ortho-disposition is the reactivity driver.

Reactivity Map: The "Push-Pull" Dynamic

The molecule features three distinct reactivity zones:

• C4-Ester (Electrophile): Highly susceptible to nucleophilic attack by amines, hydrazines, and enolates. The pyrimidine ring acts as an electron-withdrawing group (EWG), activating the carbonyl.

• C5-Sulfide (Latent Electrophile): The -SMe group is electron-donating by resonance but stable. Crucially, it acts as a "switch."

  • State 1 (Sulfide): Stable to nucleophiles; directs lithiation or Pd-catalyzed coupling.

  • State 2 (Sulfone/Sulfoxide): Upon oxidation (mCPBA/Oxone), it becomes a potent leaving group (

    ) due to the activation by the adjacent C4-ester and ring nitrogens.

• Pyrimidine Ring (C2/C6): Positions 2 and 6 remain open for electrophilic functionalization or Minisci-type radical additions.

Synthesis of the Building Block

While commercially available, in-house synthesis allows for scale-up and derivative generation. The most robust route utilizes Mucobromic Acid as the raw material.

Protocol: Synthesis from 5-Bromopyrimidine-4-carboxylic Acid

Rationale: Direct functionalization of the 5-position is difficult. The 5-bromo precursor allows for reliable introduction of the thiomethyl group.

Step 1: Synthesis of 5-Bromopyrimidine-4-carboxylic Acid

• Reagents: Mucobromic acid, Formamidine acetate, NaOEt/EtOH.[1]

• Conditions: Condensation at 45–50 °C.[1]

• Mechanism: Cyclocondensation of the acyclic precursor with formamidine builds the pyrimidine ring.

Step 2: Esterification

• Reagents:

  , Ethanol.[1]

• Conditions: Reflux, 20 h.

• Product: Ethyl 5-bromopyrimidine-4-carboxylate.

Step 3: Thiolation (

)

• Reagents: Sodium thiomethoxide (NaSMe), THF or DMF.

• Conditions: 0 °C to RT.

• Observation: The 5-bromo group is displaced. While position 5 is usually deactivated for

  , the ortho-ester (C4) and the electron-deficient ring facilitate this substitution under mild conditions.

Workflow Diagram (DOT)

Caption: Step-wise construction of the core scaffold from acyclic precursors.

Applications in Heterocyclic Synthesis[3][4]

The primary utility of this building block is the construction of fused 6-5 and 6-6 bicyclic systems. The Oxidation-Cyclization Strategy is the industry standard for high-yield synthesis.

Synthesis of Pyrazolo[3,4-d]pyrimidines

This scaffold is a bioisostere of purine and is highly privileged in kinase inhibitor design (e.g., Ibrutinib analogs).

Mechanism:

• Oxidation: Convert 5-SMe to 5-SO2Me (Sulfone).

• Cyclization: React with hydrazine. Hydrazine attacks the ester (forming hydrazide) and then intramolecularly displaces the sulfone to close the pyrazole ring.

Protocol:

• Oxidation: Dissolve ester (1.0 eq) in DCM. Add mCPBA (2.2 eq) at 0 °C. Stir 2h. Wash with

  . Isolate sulfone.

• Cyclization: Dissolve sulfone in EtOH. Add Hydrazine hydrate (1.5 eq).[2] Reflux 1-3 h.

• Result: 1H-Pyrazolo[3,4-d]pyrimidin-4-ol (tautomer of the ketone).

Synthesis of Pyrimido[4,5-d]pyrimidines

To form a 6-6 fused system, a carbon nucleophile (like an amidine or urea) is required.

Strategy:

• Amidation: React ester with ammonia -> Primary amide.

• Displacement: Displace 5-SMe (or 5-SO2Me) with an amine (

  ) -> 5-amino-4-carboxamide.

• Ring Closure: React the 5-amino-4-carboxamide with triethyl orthoformate (or phosgene equivalents) to close the second pyrimidine ring.

Divergent Reactivity Pathway

The following diagram illustrates how the oxidation state of the sulfur atom dictates the synthetic outcome.

Caption: Oxidation of the sulfide to sulfone is the critical 'switch' enabling diverse heterocycle formation.

Strategic Considerations in Drug Design

Bioisosterism & Solubility

• Metabolic Stability: The 5-SMe group itself can be a metabolic soft spot (S-oxidation). Incorporating it into a fused ring (e.g., pyrazolo) removes this liability.

• Solubility: The ethyl ester is lipophilic (cLogP ~ 1.5). Hydrolysis to the acid or conversion to a polar heterocycle (like the pyrazolopyrimidinone) significantly improves aqueous solubility, desirable for oral bioavailability.

Scaffold Hopping

This building block allows for rapid "scaffold hopping" from Quinazolines to Pyrimido[4,5-d]pyrimidines .

• Quinazoline:[3] Benzene fused to Pyrimidine.

• Pyrimido-pyrimidine: Pyrimidine fused to Pyrimidine.[4]

• Benefit: Improved solubility and distinct IP space, while maintaining the ATP-mimetic hinge-binding motif.

References

• CymitQuimica. Ethyl 5-(methylthio)pyrimidine-4-carboxylate Product Page. CAS 64224-61-9. Link

• Ambeed. Synthesis of Ethyl 5-methylthiopyrimidine-4-carboxylate from 5-bromopyrimidine-4-carboxylic acid. Link

• Journal of Medicinal Chemistry.Synthesis of 5-Bromopyrimidine-4-carboxylic acid derivatives. 1994, Vol 37, 3071-3078. (Foundational chemistry for the bromo-precursor).

• Der Pharma Chemica. Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives. 2016. (Describes pyrimido[4,5-d]pyrimidine formation). Link

• ChemicalBook. Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate. (Comparative isomer chemistry). Link

Sources

• 1. 64224-60-8 | 5-Bromo-4-pyrimidinecarboxylic acid | Bromides | Ambeed.com [ambeed.com]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of Kinase Inhibitors Using Ethyl 5-(methylthio)pyrimidine-4-carboxylate

Authored by: Senior Application Scientist

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved kinase inhibitors.[1] Its ability to mimic the purine ring of ATP allows for potent and selective inhibition of a wide range of kinases by competing for the ATP-binding site. This guide provides detailed synthetic strategies and protocols for leveraging Ethyl 5-(methylthio)pyrimidine-4-carboxylate and its derivatives as versatile starting materials for the construction of advanced kinase inhibitor candidates. We will explore a key activation strategy involving the methylthio group and present field-proven protocols for synthesizing fused heterocyclic systems, such as pyrido[3,4-d]pyrimidines, which are privileged scaffolds in kinase inhibitor design.[2][3]

Introduction: The Pyrimidine Scaffold in Kinase Inhibition

Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[4] Pyrimidine-based small molecules are particularly effective as ATP-competitive inhibitors because their nitrogen atoms can form crucial hydrogen bonds with the "hinge region" of the kinase ATP-binding pocket, mimicking the interaction of adenine.

Ethyl 5-(methylthio)pyrimidine-4-carboxylate presents an interesting, albeit less common, starting point for the synthesis of such inhibitors. The strategic placement of the methylthio, ester, and pyrimidine nitrogens offers multiple avenues for chemical modification. However, to unlock its full potential for creating complex, high-affinity binders, strategic activation of the pyrimidine core is often the first and most critical step.

Core Synthetic Strategy: Activation via Oxidation of the Methylthio Group

The methylthio (-SCH₃) group at the 5-position is a key functional handle. While it can act as a leaving group in nucleophilic aromatic substitution (SNAr) reactions, its reactivity is moderate. A significant enhancement in reactivity can be achieved by oxidizing the sulfur atom to a methylsulfone (-SO₂CH₃).[1]

Causality: The methylsulfonyl group is a powerful electron-withdrawing group, which significantly increases the electrophilicity of the C5 carbon. Furthermore, it is an excellent leaving group, allowing for SNAr reactions to proceed under milder conditions and with a broader range of nucleophiles compared to the parent methylthio compound.[1] This activation step is foundational for the subsequent construction of more complex molecular architectures.

Diagram: Activation of the Pyrimidine Core

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis and cytotoxicity evaluation of novel pyrido[3,4-d]pyrimidine derivatives as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Nucleophilic Substitution of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

Introduction

Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate is a versatile and highly valuable building block for professionals in pharmaceutical research and drug development.[1] Its unique electronic and structural features make it an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions, providing a gateway to a diverse array of 4-substituted pyrimidine derivatives. These derivatives are core components in numerous biologically active molecules, including potent inhibitors of various protein kinases such as Cdk4, PDGF, FGF, and EGF, which are crucial targets in oncology.[1] This guide offers an in-depth exploration of the protocol for nucleophilic substitution on this pyrimidine scaffold, providing detailed experimental procedures, mechanistic insights, and practical guidance for laboratory application.

The pyrimidine ring, being electron-deficient due to the presence of two nitrogen atoms, is inherently activated towards nucleophilic attack. The chloro-substituent at the 4-position serves as an excellent leaving group, facilitating the substitution process. This reactivity profile allows for the facile introduction of a wide range of functionalities, including amino, alkoxy, and thioether moieties, thereby enabling extensive structure-activity relationship (SAR) studies in drug discovery programs.

Mechanistic Overview: The SNAr Pathway

The nucleophilic substitution of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate proceeds via a well-established SNAr mechanism. This is a two-step process involving the initial addition of the nucleophile to the electron-deficient pyrimidine ring, followed by the elimination of the chloride leaving group.

• Nucleophilic Attack and Formation of the Meisenheimer Complex: The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the chlorine atom (C4). This attack is favored due to the electron-withdrawing nature of the two ring nitrogens, which delocalize the electron density and stabilize the resulting intermediate. This addition step temporarily disrupts the aromaticity of the pyrimidine ring, leading to the formation of a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex.

• Elimination of the Leaving Group and Aromatization: In the second, typically rapid, step, the aromaticity of the pyrimidine ring is restored by the elimination of the chloride ion. This step is irreversible and drives the reaction to completion.

Figure 1: General workflow for the SNAr reaction.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the nucleophilic substitution of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate with representative amines, thiols, and alcohols.

Protocol 1: Amination with Primary and Secondary Amines

The introduction of amino groups at the 4-position is a common and crucial transformation in the synthesis of kinase inhibitors and other biologically active compounds.

Materials:

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

• Amine (e.g., ammonia, dimethylamine, aniline)

• Triethylamine (TEA) or other suitable base

• Solvent (e.g., Tetrahydrofuran (THF), Ethanol, N,N-Dimethylformamide (DMF))

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure for Reaction with Aqueous Ammonia:

• In a suitable reaction vessel, dissolve Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (1.0 eq.) in THF.

• Add triethylamine (3.0 eq.) to the solution.

• Under stirring, add a 28% aqueous ammonium hydroxide solution (a sufficient excess) in batches, ensuring the reaction temperature remains below 30°C.

• Continue stirring at room temperature for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, add water to the reaction mixture and remove the THF by vacuum distillation.

• Filter the resulting solid product, wash with water, and dry under vacuum at 50°C to yield Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate.

Procedure for Reaction with Other Amines (e.g., Dimethylamine, Aniline):

• Dissolve Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (1.0 eq.) and the desired amine (1.1-1.5 eq.) in a suitable solvent such as ethanol or DMF.

• Add a base, such as triethylamine (1.5-2.0 eq.), to the mixture.

• Heat the reaction mixture to a temperature between 60-100°C. The optimal temperature will depend on the reactivity of the amine.

• Stir the reaction for 4-24 hours, monitoring its progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• If a precipitate forms, filter the solid and wash with a cold solvent. If no precipitate forms, remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the desired 4-amino-2-(methylthio)pyrimidine-5-carboxylate derivative.

Protocol 2: Thiolation with Thiols

The introduction of a thioether linkage at the 4-position can be achieved by reacting the starting material with a thiol in the presence of a base.

Materials:

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

• Thiol (e.g., thiophenol, benzyl mercaptan)

• Base (e.g., Sodium hydroxide (NaOH), Potassium carbonate (K₂CO₃))

• Solvent (e.g., Ethanol, DMF, Acetonitrile)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a reaction flask, dissolve the desired thiol (1.1 eq.) in a suitable solvent like ethanol or DMF.

• Add a base such as sodium hydroxide (1.2 eq.) or potassium carbonate (2.0 eq.) and stir for 15-30 minutes at room temperature to form the thiolate.

• Add a solution of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (1.0 eq.) in the same solvent to the reaction mixture.

• Heat the mixture to 50-80°C and stir for 2-12 hours. Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Add water to the residue and extract the product with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel to afford the desired ethyl 4-(alkylthio/arylthio)-2-(methylthio)pyrimidine-5-carboxylate.

Protocol 3: Alkoxylation with Alcohols

The synthesis of 4-alkoxy derivatives is achieved through the reaction with an alcohol in the presence of a strong base.

Materials:

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

• Alcohol (e.g., methanol, ethanol, phenol)

• Strong base (e.g., Sodium hydride (NaH), Sodium methoxide (NaOMe))

• Anhydrous solvent (e.g., THF, DMF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (1.2 eq., 60% dispersion in mineral oil) in anhydrous THF or DMF.

• Cool the suspension to 0°C and slowly add the desired alcohol (1.1 eq.).

• Allow the mixture to warm to room temperature and stir for 30 minutes to ensure complete formation of the alkoxide.

• Cool the mixture back to 0°C and add a solution of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (1.0 eq.) in the same anhydrous solvent dropwise.

• Stir the reaction at room temperature or gently heat to 50-70°C for 2-16 hours, monitoring by TLC or LC-MS.

• Upon completion, carefully quench the reaction at 0°C by the slow addition of a saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired ethyl 4-alkoxy-2-(methylthio)pyrimidine-5-carboxylate.

Data Presentation

The following table summarizes representative reaction conditions and expected outcomes for the nucleophilic substitution of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate with various nucleophiles.

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Product	Expected Yield (%)
Aqueous Ammonia	Triethylamine	THF/Water	25	2	Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate	~90
Dimethylamine	Triethylamine	Ethanol	80	6	Ethyl 4-(dimethylamino)-2-(methylthio)pyrimidine-5-carboxylate	75-85
Aniline	Triethylamine	DMF	100	12	Ethyl 4-(phenylamino)-2-(methylthio)pyrimidine-5-carboxylate	70-80
Thiophenol	Sodium Hydroxide	Ethanol	60	4	Ethyl 4-(phenylthio)-2-(methylthio)pyrimidine-5-carboxylate	80-90
Sodium Methoxide	-	Methanol	Reflux	8	Ethyl 4-methoxy-2-(methylthio)pyrimidine-5-carboxylate	70-85
Phenol	Sodium Hydride	THF	60	10	Ethyl 4-phenoxy-2-(methylthio)pyrimidine-5-carboxylate	65-75

Yields are estimates based on literature for similar reactions and may vary depending on the specific substrate and reaction conditions.

Causality and Experimental Choices

• Choice of Base: The selection of a base is critical for the success of the reaction. For amine nucleophiles, a non-nucleophilic organic base like triethylamine is often used to neutralize the HCl generated during the reaction without competing with the primary nucleophile. For less reactive amines or when using thiol and alcohol nucleophiles, a stronger base (e.g., NaOH, NaH) is required to deprotonate the nucleophile and increase its nucleophilicity.

• Solvent Selection: Polar aprotic solvents such as DMF and acetonitrile are generally good choices for SNAr reactions as they can solvate the charged Meisenheimer intermediate, thereby stabilizing it and accelerating the reaction. Protic solvents like ethanol can also be effective, particularly for reactions with amines. The choice of solvent can also influence the solubility of the reactants and reagents.

• Temperature Control: Many SNAr reactions require heating to overcome the activation energy barrier. The optimal temperature is a balance between achieving a reasonable reaction rate and minimizing potential side reactions, such as decomposition of the starting material or product. For highly reactive nucleophiles, the reaction may proceed efficiently at room temperature.

Application in Drug Discovery: Synthesis of Pyrido[2,3-d]pyrimidin-7-ones

A significant application of the 4-substituted-2-(methylthio)pyrimidine-5-carboxylates is in the synthesis of fused heterocyclic systems, such as pyrido[2,3-d]pyrimidin-7-ones. These scaffolds are present in a number of kinase inhibitors.[2][3] The general synthetic strategy involves the initial amination of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate, followed by further transformations to construct the fused pyridine ring.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. papers.ssrn.com [papers.ssrn.com]

Application Notes and Protocols: Ethyl 5-(methylthio)pyrimidine-4-carboxylate in Agrochemical Synthesis

Introduction: The Strategic Importance of the Pyrimidine Scaffold in Modern Agrochemicals

The pyrimidine ring system is a cornerstone in the development of a diverse array of biologically active molecules, including a significant number of commercial agrochemicals. Its inherent chemical stability, coupled with the potential for functionalization at multiple positions, allows for the fine-tuning of physicochemical properties and biological activity. Within this chemical class, Ethyl 5-(methylthio)pyrimidine-4-carboxylate and its derivatives serve as pivotal intermediates in the synthesis of high-value herbicides and fungicides. The strategic placement of the methylthio and carboxylate groups provides reactive handles for the construction of more complex molecules, particularly those targeting essential biochemical pathways in weeds and pathogenic fungi.

This technical guide provides an in-depth exploration of the synthesis and application of Ethyl 5-(methylthio)pyrimidine-4-carboxylate in the agrochemical industry. We will elucidate the synthetic pathways to this key intermediate, detail its conversion into commercially relevant agrochemicals, and discuss the underlying biochemical mechanisms of action. The protocols provided herein are designed to be robust and reproducible, offering valuable insights for researchers and professionals in the field of agrochemical discovery and development.

Synthesis of the Core Intermediate: A Stepwise Approach

The direct synthesis of Ethyl 5-(methylthio)pyrimidine-4-carboxylate is not widely documented in readily available literature. However, a logical and efficient synthetic route proceeds through a well-established precursor, Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate. The subsequent selective dechlorination furnishes the target compound. This multi-step approach offers high yields and utilizes readily available starting materials.

Part 1: Synthesis of Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate

The initial step involves a condensation reaction to construct the pyrimidine ring.

• Reaction Scheme:

  Caption: Synthesis of the pyrimidine core.

• Protocol:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium metal in absolute ethanol to prepare a fresh solution of sodium ethoxide.

  • To the sodium ethoxide solution, add S-methylisothiourea sulfate and stir until dissolved.

  • Add diethyl ethoxymethylene malonate dropwise to the reaction mixture at room temperature.

  • After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and neutralize with a suitable acid (e.g., acetic acid).

  • The resulting precipitate, Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate, is collected by filtration, washed with cold ethanol, and dried under vacuum.

Part 2: Chlorination to Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

The hydroxyl group at the 4-position is then converted to a chlorine atom, a more versatile leaving group for subsequent nucleophilic substitution reactions.[1]

• Reaction Scheme:

  Caption: Conversion of the hydroxyl to a chloro group.

• Protocol:

  • In a fume hood, carefully add Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate to an excess of phosphorus oxychloride (POCl₃).

  • Heat the mixture to reflux and maintain for 2-3 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring to quench the excess POCl₃.

  • The crude product will precipitate out of the aqueous solution.

  • Collect the solid by filtration, wash thoroughly with cold water until the filtrate is neutral, and dry under vacuum to yield Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate.[1]

Part 3: Selective Dechlorination to Ethyl 5-(methylthio)pyrimidine-4-carboxylate (Proposed)

• Proposed Reaction Scheme:

  Caption: Proposed dechlorination to the target intermediate.

• Generalized Protocol (Based on Standard Procedures):

  • Dissolve Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate in a suitable solvent such as ethanol or ethyl acetate.

  • Add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).

  • Add a stoichiometric amount of a base, such as triethylamine or sodium acetate, to neutralize the HCl formed during the reaction.

  • Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stir vigorously at room temperature.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

  • Evaporate the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel to obtain the desired Ethyl 5-(methylthio)pyrimidine-4-carboxylate.

Application in the Synthesis of Sulfonylurea Herbicides

Ethyl 5-(methylthio)pyrimidine-4-carboxylate and its derivatives are instrumental in the synthesis of sulfonylurea herbicides. These herbicides are known for their high efficacy at low application rates and their selective action. The primary mode of action for this class of herbicides is the inhibition of the enzyme Acetolactate Synthase (ALS), also known as Acetohydroxyacid Synthase (AHAS).[2] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. Its inhibition leads to a deficiency in these essential amino acids, ultimately causing plant death.

The synthesis of sulfonylurea herbicides typically involves the coupling of a substituted pyrimidine amine with a sulfonyl isocyanate or a related reactive intermediate. Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate is a key precursor to the required pyrimidine amine.

Synthesis of a Key Intermediate: Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate

• Reaction Scheme:

  Caption: Amination of the chloro-pyrimidine intermediate.

• Protocol: [3]

  • In a three-neck flask, dissolve Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (100 g, 0.43 mol) in tetrahydrofuran (THF, 500 mL).[3]

  • Add triethylamine (TEA, 186 mL, 1.29 mol).[3]

  • While stirring, add 28% aqueous ammonium hydroxide solution (400 mL) in batches, ensuring the reaction temperature is maintained below 30°C.[3]

  • Stir the reaction mixture for 2 hours.[3]

  • Add water (1000 mL) and remove the THF by vacuum distillation.[3]

  • Filter the resulting solid product, wash with water, and dry under vacuum at 50°C to yield Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate as a white solid (yield approx. 99%).[3]

Synthesis of a Sulfonylurea Herbicide (General Pathway)

The resulting Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate can then be reacted with a substituted sulfonyl isocyanate to form the sulfonylurea bridge, a critical linkage for herbicidal activity.

• General Reaction Scheme:

• Generalized Protocol:

  • Dissolve Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate in an anhydrous aprotic solvent (e.g., acetonitrile, dichloromethane).

  • Add an equimolar amount of a substituted arylsulfonyl isocyanate dropwise at a controlled temperature (often 0-5 °C).

  • Allow the reaction to stir at room temperature until completion, as monitored by TLC.

  • If a precipitate forms, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.

  • The crude product is then purified by recrystallization or column chromatography to yield the final sulfonylurea herbicide.

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Synthetic Role
Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate	C₈H₁₀N₂O₃S	214.24	Precursor to the chloro-derivative
Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate	C₈H₉ClN₂O₂S	232.69	Key intermediate for amination and dechlorination
Ethyl 5-(methylthio)pyrimidine-4-carboxylate (Target)	C₈H₁₀N₂O₂S	198.24	Versatile intermediate for agrochemical synthesis
Ethyl 4-amino-2-(methylthio)pyrimidine-5-carboxylate	C₈H₁₁N₃O₂S	213.26	Precursor for sulfonylurea herbicide synthesis

Mechanism of Action: Inhibition of Acetolactate Synthase (ALS)

The herbicidal efficacy of sulfonylureas derived from Ethyl 5-(methylthio)pyrimidine-4-carboxylate is attributed to their potent inhibition of the plant enzyme Acetolactate Synthase (ALS).

Caption: Mechanism of action of sulfonylurea herbicides.

As depicted in the diagram, ALS is a critical enzyme in the biosynthetic pathway of the branched-chain amino acids valine, leucine, and isoleucine. These amino acids are essential for protein synthesis and overall plant growth. Sulfonylurea herbicides bind to a specific site on the ALS enzyme, inhibiting its function. This blockage leads to a depletion of the essential amino acids, which in turn halts protein synthesis and cell division, ultimately resulting in the death of the susceptible plant. The high specificity of these herbicides for the plant ALS enzyme contributes to their low toxicity in mammals, making them a valuable tool in selective weed control.

Conclusion

Ethyl 5-(methylthio)pyrimidine-4-carboxylate is a valuable and versatile building block in the synthesis of modern agrochemicals. While its direct synthesis may require a multi-step approach, the well-established protocols for its precursors and derivatives provide a clear and efficient pathway for its utilization. Its primary application in the synthesis of potent sulfonylurea herbicides highlights the strategic importance of the pyrimidine scaffold in designing molecules with specific and highly effective modes of action. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers and developers in the agrochemical field to leverage this important intermediate for the creation of novel and effective crop protection solutions.

References

• Georganics. (2023, November 15). Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview. Retrieved from [Link]

• Google Patents. (n.d.). CN101671328B - Novel synthesis method of sulfonylurea weedicide.

• PubMed. (2018, October 1). Synthesis, crystal structure and cytotoxic activity of novel 5-methyl-4-thiopyrimidine derivatives. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ethyl 4-((3,5-dichloro-4-methoxybenzyl)amino)-2-(methylthio)pyrimidine-5-carboxylate [myskinrecipes.com]
• 3. CN101671328B - Novel synthesis method of sulfonylurea weedicide - Google Patents [patents.google.com]

LC-MS analysis of Ethyl 5-(methylthio)pyrimidine-4-carboxylate reactions

Application Note: LC-MS Analysis of Ethyl 5-(methylthio)pyrimidine-4-carboxylate Reactions

Abstract

This application note details a robust LC-MS protocol for the analysis of Ethyl 5-(methylthio)pyrimidine-4-carboxylate (EMP-4C ), a critical heterocyclic intermediate in the synthesis of kinase inhibitors and antifolate drugs. We address the specific analytical challenges posed by this molecule, including the lability of the thioether group toward oxidation and the susceptibility of the ester moiety to hydrolysis. This guide provides a self-validating workflow for monitoring common synthetic transformations—specifically hydrolysis, oxidation, and nucleophilic substitution—and offers a theoretical framework for mass spectral fragmentation to aid in structural elucidation of impurities.

Introduction

Ethyl 5-(methylthio)pyrimidine-4-carboxylate (C

H N O S, MW 198.24) is a functionalized pyrimidine scaffold.[1][2][3][4][5] The presence of the electrophilic ethyl ester at C4 and the electron-donating methylthio group at C5 creates a push-pull electronic system that defines its reactivity.

Key Analytical Challenges:

• Oxidative Instability: The sulfide (-SMe) is prone to oxidation to sulfoxide (-S(O)Me) and sulfone (-SO

  Me) during storage or reaction workup, creating isobaric or +16/+32 Da impurities.

• Hydrolytic Sensitivity: The C4-ester is activated by the electron-deficient pyrimidine ring, making it susceptible to spontaneous hydrolysis in unbuffered aqueous mobile phases.

• Regioisomerism: Distinguishing the 5-methylthio isomer from the more common 2-methylthio isomer requires careful chromatographic separation or MS/MS fingerprinting.

Experimental Protocol

Reagents and Chemicals[3][6][7]

• Solvents: LC-MS grade Acetonitrile (MeCN) and Water.

• Modifiers: LC-MS grade Formic Acid (FA) or Ammonium Formate.

• Standard: Ethyl 5-(methylthio)pyrimidine-4-carboxylate (>98% purity).

Sample Preparation

• Stock Solution: Prepare 1 mg/mL in 100% MeCN (to prevent hydrolysis). Store at -20°C.

• Reaction Aliquots:

  • Take 10

    L of reaction mixture.

  • Quench: Add to 990

    L of cold MeCN:Water (50:50) containing 0.1% FA. Note: Immediate analysis is recommended to prevent post-sampling oxidation.

  • Filtration: 0.2

    m PTFE filter if solids are present.

LC-MS Method Parameters

This method utilizes a generic gradient suitable for polar heterocycles, ensuring retention of the polar hydrolysis product (acid) while eluting the hydrophobic ester and oxidation products.

Parameter	Setting	Rationale
Column	C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 m)	Provides necessary selectivity for polar pyrimidines.
Mobile Phase A	Water + 0.1% Formic Acid	Low pH (~2.7) ensures protonation of pyrimidine N (pKa ~1-2), improving peak shape.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Standard organic modifier.
Gradient	0-1 min: 5% B (Isocratic hold)1-6 min: 5% 95% B6-8 min: 95% B (Wash)8.1 min: 5% B (Re-equilibration)	Initial hold retains the polar acid metabolite; gradient resolves oxide impurities.
Flow Rate	0.4 mL/min	Optimal for ESI efficiency.
Column Temp	40°C	Reduces backpressure and improves mass transfer.
Injection Vol	2-5 L	Prevent column overload.

Mass Spectrometry Parameters

• Ionization: Electrospray Ionization (ESI) in Positive Mode (+).

• Rationle: Pyrimidines are basic;

  is the dominant species.

• Scan Range: m/z 100 – 600 (covers dimers and conjugates).

• Capillary Voltage: 3500 V.

• Fragmentor: 100 V (Adjust to minimize in-source fragmentation of the ester).

Results & Discussion

Reaction Monitoring: Key Transformations

The following table summarizes the m/z shifts observed during common reactions of EMP-4C.

Reaction Type	Product Structure	Formula	Monoisotopic Mass (Da)	Observed Ion	Mass
Starting Material	EMP-4C	C H N O S	198.05	199.1	-
Hydrolysis	Acid Derivative	C H N O S	170.01	171.0	-28 (Loss of Et)
Oxidation (1)	Sulfoxide	C H N O S	214.04	215.1	+16 (+O)
Oxidation (2)	Sulfone	C H N O S	230.04	231.0	+32 (+2O)
Amidation	Amide (e.g., w/ MeNH )	C H N OS	183.05	184.1	-15 (OEt NHMe)

Fragmentation Pattern & Structural Elucidation

Understanding the fragmentation of EMP-4C is crucial for confirming the structure of impurities. The

ion (m/z 199) typically follows a specific decay pathway driven by the ester and thioether groups.

Proposed Fragmentation Pathway:

• m/z 199

  171: Loss of Ethylene ( , 28 Da) from the ethyl ester (McLafferty-type rearrangement or simple inductive cleavage).

• m/z 171

  153: Loss of Water ( , 18 Da) from the carboxylic acid to form the acylium ion.

• m/z 199

  153: Direct loss of Ethanol ( , 46 Da) is also observed.

• m/z 153

  125: Loss of CO (28 Da) from the acylium ion, leaving the pyrimidine-thiomethyl core.

• Sulfur Specifics: Look for the

  isotope peak at with ~4.4% relative abundance to confirm sulfur presence in fragments.

Visualizations

Figure 1: Reaction Monitoring Workflow

This diagram illustrates the logical flow for monitoring the synthesis and identifying byproducts.

Caption: Figure 1. Logic flow for identifying reaction outcomes based on mass spectral shifts.

Figure 2: Mass Fragmentation Pathway (MS/MS)

A theoretical fragmentation map to assist in structural confirmation of the parent molecule.

Caption: Figure 2.[6] Proposed MS/MS fragmentation pathway for Ethyl 5-(methylthio)pyrimidine-4-carboxylate.

Troubleshooting & Optimization

• Issue: Low Sensitivity.

  • Cause: Ion suppression from high concentrations of synthesis reagents (e.g., TEA, DMF).

  • Solution: Increase dilution factor (1:1000) or use a divert valve to send the first 1 minute of flow to waste.

• Issue: Peak Tailing.

  • Cause: Interaction of basic pyrimidine nitrogens with residual silanols on the column.

  • Solution: Ensure Mobile Phase pH is < 3.0 (use 0.1% Formic Acid).

• Issue: Carryover.

  • Cause: Sulfur-containing compounds can be "sticky" on metallic surfaces.

  • Solution: Use a needle wash of 50:50 MeOH:Isopropanol + 0.1% FA.

References

• Synthesis and Reactivity of Pyrimidine Carboxylates

  • Title: A Facile Synthesis of 5-Halopyrimidine-4-Carboxylic Acid Esters via a Minisci Reaction.
  • Source: UCLA Chemistry / J. Org. Chem.

  • URL:[Link]

• Mass Spectrometry of Pyrimidines

  • Title: Mass spectral fragmentation modes of pyrimidine derivatives.[1][2][4][5][7][6][8]

  • Source: Sphinx Knowledge House / Int. J. PharmTech Res.

  • URL:[Link][3][4][5][7][9]

• Metabolic/Oxidative Pathways

  • Title: LC-MS/MS quantification of 6-methylthio-2'-deoxyguanosine (Analysis of methylthio-purine/pyrimidine analogs).
  • Source: PubMed / N

  • URL:[Link]

Sources

• 1. 5-Methyl-2-(methylthio)pyrimidine|Research Chemical [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl 5-methyl-4-oxo-3-phenyl-2-propyl­amino-3,4-dihydro­thieno[2,3-d]pyrimidine-6-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sphinxsai.com [sphinxsai.com]
• 5. sphinxsai.com [sphinxsai.com]
• 6. article.sapub.org [article.sapub.org]
• 7. iosrjournals.org [iosrjournals.org]
• 8. Gas-phase fragmentation of protonated C60-pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. article.sapub.org [article.sapub.org]

NMR spectroscopy for structure confirmation of pyrimidine products

Application Note: NMR Spectroscopy for Structure Confirmation of Pyrimidine Products

Executive Summary

Pyrimidine scaffolds are ubiquitous in FDA-approved therapeutics (e.g., Fluorouracil, Imatinib, Rosuvastatin). However, their synthesis—particularly N-alkylation and substitution reactions—is prone to regioisomerism (N1 vs. N3) and tautomeric ambiguity (lactam vs. lactim). Standard 1D

H NMR is often insufficient for definitive structural assignment due to the lack of scalar coupling between distant ring protons.

This guide details an advanced NMR protocol utilizing

H- N HMBC and NOESY to unambiguously solve pyrimidine regio-chemistry. It moves beyond basic characterization to provide a self-validating workflow for drug development professionals.

Theoretical Framework: The Pyrimidine Challenge

The Regioisomer Trap

In non-symmetrical pyrimidines (e.g., 4-substituted uracils), alkylation can occur at N1 or N3.

• N1-Isomer: Alkyl group adjacent to C2 and C6.

• N3-Isomer: Alkyl group adjacent to C2 and C4.

• Consequence: Misassignment leads to "dead-end" SAR (Structure-Activity Relationship) data.

Tautomerism

Pyrimidines bearing -OH or -NH

groups exist in dynamic equilibrium. In solution (DMSO-d ), the oxo- (lactam) form usually predominates over the hydroxy- (lactim) form.

• Diagnostic Signal: The presence of a broad singlet at

  11.0–13.0 ppm (NH) confirms the lactam form. Absence suggests O-alkylation or lactim tautomerism.

Protocol: Sample Preparation & Acquisition

Objective: Maximize signal-to-noise (S/N) for insensitive nuclei (

C, N) and stabilize exchangeable protons.

Parameter	Recommendation	Scientific Rationale
Solvent	DMSO-d (99.9%)	Stabilizes labile NH protons via H-bonding; slows exchange to sharpen peaks. CDCl often leads to invisible NH signals.
Concentration	15–30 mg in 600 L	Required for C and H- N HMBC at natural abundance within reasonable timeframes (1–4 hrs).
Tube Quality	5mm High-Precision	Minimizes shimming errors; critical for resolving small long-range couplings ( Hz).
Temperature	298 K (25°C)	Standard. If NH peaks are broad, lowering to 278 K can reduce exchange rates and sharpen signals.

Workflow: Structural Elucidation

Step 1: 1D H NMR – The Initial Screen

• Ring Protons: Look for deshielded singlets or doublets between

  7.5–9.5 ppm.

• Coupling (

  ): In unsubstituted positions 5 and 6, expect a doublet with Hz.

• Logic Check: If you expect N-alkylation, ensure the integral ratio of Alkyl-H to Ring-H is exact.

Step 2: 2D HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: Assign protonated carbons directly.

• Differentiation:

  • C5: Typically most shielded ring carbon (

    100–110 ppm).

  • C6: Deshielded (

    140–160 ppm) due to adjacency to N1.

Step 3: The "Gold Standard" – H- N HMBC

Direct detection of

N is insensitive. Indirect detection via HMBC is the most powerful tool for pyrimidines.

• Experiment: Gradient-selected

  H- N HMBC (optimized for Hz).

• Diagnostic Shift:

  • Pyrrole-like N (N-H or N-Alkyl): Shielded (

    -220 to -260 ppm relative to CH NO or ~140-180 ppm relative to liquid NH ).

  • Pyridine-like N (N=C): Deshielded (

    -60 to -100 ppm).

• The "Smoking Gun": An N-alkyl group will show a strong

  correlation to the specific nitrogen it is attached to.

Visualization: The Decision Logic

The following diagram illustrates the logical pathway to distinguish N1 vs. N3 alkylation in a 4-substituted pyrimidine derivative.

Figure 1: Decision tree for distinguishing N1 vs. N3 regioisomers in pyrimidines using Heteronuclear Multiple Bond Correlation (HMBC).

Case Study: Distinguishing N1 vs. N3 Isomers

Scenario: Alkylation of 4-methyluracil. Challenge: Did the alkyl group add to N1 or N3?

Experimental Evidence Table

Correlation Type	N1-Alkyl Isomer (Expected)	N3-Alkyl Isomer (Expected)
HMBC ( )	Alkyl protons correlate to C6 (High shift, ~145 ppm)	Alkyl protons correlate to C4 (Quaternary, ~165 ppm)
HMBC ( )	Alkyl protons correlate to C2 (~151 ppm)	Alkyl protons correlate to C2 (~151 ppm)
NOESY (Spatial)	Strong NOE between Alkyl-H and H6	No NOE to H6; Possible NOE to 4-Methyl group
N Shift	N1 is shielded (~140-160 ppm)	N3 is shielded (~140-160 ppm)

Mechanism of Identification

• The C6 Marker: In the N1-isomer, the N-CH

  protons are 3 bonds away from C6. Since C6 bears a proton, it is easily identified in HSQC. A correlation in HMBC from N-CH to C6 is definitive proof of N1-substitution.

• The C4 Marker: In the N3-isomer, the N-CH

  protons are 3 bonds away from C4. C4 is a quaternary carbon (bonded to the methyl group).

Advanced Troubleshooting: The "Invisible" Correlation

Sometimes,

correlations are weak due to dihedral angles (Karplus relationship).

Protocol for Ambiguous Data:

• 1,1-ADEQUATE: If HMBC is crowded, use 1,1-ADEQUATE to trace C-C connectivity directly (requires high concentration, >50mg).

• H- N HSQC: If natural abundance HMBC fails, a standard HSQC optimized for N-H (J=90Hz) can confirm if a proton is attached to N, ruling out O-alkylation immediately.

References

• Review of Pyrimidine NMR Data

  • BenchChem Technical Support.[1] (2025).[2][3][4][5] "A Comparative Spectroscopic Analysis of Pyrimidine and Its Derivatives." BenchChem. Link

• 15N NMR Methodology

  • Martin, G. E., & Hadden, C. E. (2000).[6] "Long-range 1H-15N heteronuclear shift correlation." Journal of Natural Products. Link (Contextual citation for HMBC method).

• Regioisomer Differentiation

  • Khazaei, A., et al.[7] (2012).[8] "N3-Alkylation of N1-substituted pyrimidine nucleobases." ResearchGate.[3][5] Link

• HMBC for Nitrogen Heterocycles

  • Kovacs, P., et al. (2025).[2][3][4][5] "Differentiation between [1,2,4]triazolo[1,5-a]pyrimidine and [1,2,4]triazolo[4,3-a]pyrimidine regioisomers by 1H-15N HMBC." ResearchGate.[3][5] Link

• Solvent Effects on Tautomerism

  • Katritzky, A. R., et al.[9] (1969).[10][11] "A Nuclear Magnetic Resonance Investigation of Tautomerism." Journal of the American Chemical Society.[10] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. nationalmaglab.org [nationalmaglab.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]

Formulation of Ethyl 5-(methylthio)pyrimidine-4-carboxylate for biological testing

Application Note: Formulation & Biological Handling of Ethyl 5-(methylthio)pyrimidine-4-carboxylate

Executive Summary

This guide details the physicochemical profiling, solubilization, and biological formulation of Ethyl 5-(methylthio)pyrimidine-4-carboxylate . As a pyrimidine derivative containing both a thioether and an ethyl ester moiety, this compound presents specific challenges regarding lipophilicity and hydrolytic stability.

This document provides validated protocols for:

• Stock Solution Preparation: Maximizing stability and solubility for in vitro high-throughput screening.

• In Vivo Vehicle Selection: Strategies for Intravenous (IV) and Oral (PO) administration.

• Metabolic Stability Alerts: Addressing the susceptibility of the ethyl ester group to plasma esterases.

Physicochemical Profiling & Stability Mechanisms

Before formulation, one must understand the molecular behavior of the compound to prevent experimental artifacts.

Structural Properties[1][2][3]

• Lipophilicity (LogP): Predicted range 1.8–2.5. The molecule is moderately lipophilic due to the ethyl and methylthio groups masking the polarity of the pyrimidine ring.

• Aqueous Solubility: Low (< 100 µg/mL in PBS pH 7.4). It behaves as a Class II compound (Low Solubility, High Permeability) in the Biopharmaceutics Classification System (BCS).

• pKa: The pyrimidine nitrogens are weakly basic (pKa ~ 1.0–2.5), meaning pH manipulation (acidification) is unlikely to significantly improve solubility without causing chemical degradation.

Critical Stability Alert: The Ester Liability

Scientific Integrity Note: The ethyl ester at the C4 position is a metabolic "soft spot."

• In Vitro: Stable in DMSO and neutral buffers for short durations (hours).

• In Vivo: Highly susceptible to carboxylesterases (CES) .

  • Rodents: Rat plasma contains high levels of CES, leading to rapid hydrolysis to the carboxylic acid metabolite.[1]

  • Humans:[2][3][4] Lower CES activity implies different pharmacokinetics.

  • Action: Always analyze plasma samples for both the parent ester and the acid metabolite [1].

Protocol: In Vitro Stock Preparation (Cellular Assays)

Objective: Create a stable 10 mM stock solution for cellular IC50 determination.

Reagents:

• Dimethyl Sulfoxide (DMSO), Anhydrous (≥99.9%, Cell Culture Grade).

• Do NOT use: Ethanol (evaporation issues) or water (immediate precipitation).

Step-by-Step Workflow:

• Weighing: Weigh approximately 2–5 mg of compound into a glass amber vial (protect from light due to the thioether group).

• Calculation:

  (MW ≈ 226.25 g/mol )

• Dissolution: Add the calculated volume of DMSO. Vortex for 30 seconds. If undissolved, sonicate at 37°C for 5 minutes.

• Storage: Aliquot into single-use vials (20–50 µL) and store at -20°C. Avoid freeze-thaw cycles to prevent hydrolysis from atmospheric moisture condensation.

Visualizing the Dilution Logic

Figure 1: Serial dilution workflow to prevent "crashing out" in aqueous media. Direct addition of high-concentration DMSO stocks to cell media often causes microprecipitation, invalidating IC50 data.

Protocol: In Vivo Formulation (Animal Studies)

For animal testing, DMSO concentration must be minimized (<10% for IV, <5% for IP) to avoid vehicle toxicity.

Decision Matrix: Vehicle Selection

Figure 2: Decision tree for selecting the appropriate vehicle based on administration route and solubility.

Protocol A: Intravenous (IV) Solution (The "Golden Triangle")

Best for Pharmacokinetics (PK) to ensure 100% bioavailability.

• Dissolve: Dissolve compound in 10% volume of DMSO (or DMA).

• Co-solvent: Add 40% volume of PEG400 (Polyethylene Glycol 400). Vortex until clear.

• Diluent: Slowly add 50% volume of Saline (0.9% NaCl) or PBS while vortexing.

  • Note: Adding saline too fast may cause precipitation. If it turns cloudy, the formulation has failed.

• Filter: Pass through a 0.22 µm PES syringe filter to ensure sterility.

Protocol B: Oral (PO) Suspension

Best for Efficacy studies where high doses are required.

• Vehicle Prep: Prepare 0.5% Methylcellulose (MC) (400 cP) + 0.1% Tween 80 in water.

• Wetting: Weigh compound powder into a mortar. Add the Tween 80 (undiluted) dropwise to "wet" the hydrophobic powder.

• Trituration: Grind the paste. Slowly add the 0.5% MC solution while grinding to form a uniform white suspension.

• QC: Verify homogeneity. Resuspend by vortexing immediately before dosing.

Quality Control & Troubleshooting

Issue	Observation	Root Cause	Solution
Precipitation	Crystals visible in IV tube or cell well.	"Crash-out" upon contact with aqueous buffer.	Use intermediate dilution plate (Fig 1). Switch IV vehicle to 20% HP-β-CD.
Degradation	Loss of peak area in HPLC; appearance of new peak (Acid).	Hydrolysis of ethyl ester.	Do not store in basic buffers (pH > 7.4). Keep stocks anhydrous.
Oxidation	Mass shift +16 Da (Sulfoxide).	Oxidation of methylthio group.	Degas solvents. Add 0.1% Ascorbic acid if necessary.

References

• Di, L., & Kerns, E. H. (2015). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.

• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201–230.

• FDA Center for Drug Evaluation and Research. (2021). Inactive Ingredient Search for Approved Drug Products.

• Larsson, P., et al. (2017). Species differences in plasma esterase activity: Implications for ester prodrug stability.[1] Journal of Pharmaceutical Sciences, 106(12).

Sources

• 1. Interspecies differences in stability kinetics and plasma esterases involved in hydrolytic activation of curcumin diethyl disuccinate, a prodrug of cu ... - RSC Advances (RSC Publishing) DOI:10.1039/C8RA08594C [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. jacsdirectory.com [jacsdirectory.com]
• 4. Enhancing effects of lipophilic vehicles on skin penetration of methyl nicotinate in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Scale-up synthesis of Ethyl 5-(methylthio)pyrimidine-4-carboxylate intermediates

Application Note: Scalable Synthesis of Ethyl 5-(methylthio)pyrimidine-4-carboxylate Intermediates

Executive Summary & Strategic Analysis

The pyrimidine-4-carboxylate scaffold is a privileged structure in oncology (e.g., kinase inhibitors) and antiviral therapeutics. However, introducing a sulfur moiety at the electron-rich C5 position while maintaining a carboxylate at C4 presents a specific regiochemical challenge. Classical condensation methods (e.g., using mucobromic acid) often suffer from poor regioselectivity, low yields (<10%), and "tarry" side products during scale-up.

This guide details a Process-Optimized Two-Step Protocol designed for multi-gram to kilogram scale-up. Unlike traditional ring-closure methods, this strategy utilizes a high-efficiency Minisci Radical Alkoxycarbonylation followed by a Palladium-Catalyzed C-S Cross-Coupling .

Key Advantages of This Route:

• Regiocontrol: 100% selectivity for the C4-position during carboxylation.

• Scalability: Avoids the high-dilution requirements of macro-cyclizations.

• Safety: Replaces volatile/toxic alkylating agents with stable precursors.

Synthetic Pathway Overview

The synthesis is broken down into two modular protocols. The first establishes the ester functionality via radical chemistry, and the second installs the methylthio group via transition-metal catalysis.

Caption: Figure 1 illustrates the two-step synthesis bypassing difficult de novo ring constructions.

Detailed Protocols

Protocol A: Synthesis of Ethyl 5-bromopyrimidine-4-carboxylate (Intermediate A)

Rationale: Direct lithiation of 5-bromopyrimidine fails to carboxylate C4 due to the instability of the lithio-species. The Minisci reaction, using nucleophilic alkyl radicals generated from ethyl pyruvate, selectively attacks the protonated heteroaromatic base at the most electron-deficient position (C4).

Reagents & Materials:

• 5-Bromopyrimidine (1.0 equiv)

• Ethyl Pyruvate (3.0 equiv)

• Iron(II) Sulfate Heptahydrate (FeSO4·7H2O) (0.3 equiv)[1]

• Hydrogen Peroxide (30% aq) (3.0 equiv)

• Sulfuric Acid (H2SO4) (1.0 equiv)

• Solvent: Dichloromethane (DCM) / Water biphasic system (1:1 v/v)

Step-by-Step Methodology:

• Reactor Setup: Charge a jacketed glass reactor with 5-bromopyrimidine, DCM, and water. Cool to 0–5°C.

• Acidification: Add H2SO4 dropwise to protonate the pyrimidine ring (activates C4 for radical attack).

• Radical Initiation: Add Ethyl Pyruvate and FeSO4·7H2O in one portion.

• Controlled Addition (Critical): Add H2O2 (30%) dropwise over 60 minutes via a peristaltic pump. Maintain internal temperature <10°C.

  • Process Note: The reaction is exothermic. Rapid addition leads to the decomposition of the radical source (decarboxylation of pyruvate) without coupling.

• Workup: Separate phases. Extract the aqueous layer with DCM (2x). Wash combined organics with 10% Na2SO3 (to quench peroxides) and sat. NaHCO3.

• Purification: Crystallization from Heptane/EtOAc (9:1) or silica plug filtration.

  • Expected Yield: 55–65%[2]

  • Appearance: Off-white crystalline solid.

Protocol B: Pd-Catalyzed Thiolation (The Target Step)

Rationale: Nucleophilic Aromatic Substitution (SnAr) is sluggish at the C5 position of pyrimidines, even with the C4-ester activation. High temperatures required for SnAr often lead to ester hydrolysis or decarboxylation. Palladium catalysis (Migita-type coupling) allows the reaction to proceed at moderate temperatures with high fidelity.

Reagents:

• Intermediate A (1.0 equiv)[3]

• Sodium Thiomethoxide (NaSMe) (1.2 equiv, solid, 95%)

• Catalyst System: Pd(OAc)2 (2 mol%) + Xantphos (4 mol%)

• Base: DIPEA (N,N-Diisopropylethylamine) (2.0 equiv) - Optional if using neutral conditions, but helps stabilize the catalyst.

• Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step Methodology:

• Inertion: Purge the reactor with Nitrogen/Argon for 15 minutes. Oxygen poisons the Pd catalyst and oxidizes NaSMe to disulfides.

• Charging: Add Intermediate A, Xantphos, and Pd(OAc)2. Add Dioxane. Stir for 10 mins to pre-form the active catalyst complex (solution turns yellow/orange).

• Reagent Addition: Add solid NaSMe.

  • Expert Tip: Do not use aqueous NaSMe. Water promotes ester hydrolysis (saponification) to the carboxylic acid, which is difficult to re-esterify in the presence of the sulfide.

• Reaction: Heat to 90°C for 4–6 hours. Monitor by HPLC (Target retention time shift ~1.5 min earlier than SM).

• Quenching & Odor Control: Cool to RT. Quench with 5% Bleach (NaOCl) solution in a closed system connected to a scrubber (see Section 4).

• Isolation: Filter through Celite to remove Pd black. Concentrate filtrate. Recrystallize from Ethanol.

Safety & Engineering Controls (Odor Management)

Handling Sodium Thiomethoxide (NaSMe) generates Methanethiol (MeSH), a highly toxic gas with a detection threshold of 1 ppb (rotten cabbage odor). A dedicated scrubbing system is mandatory .

Caption: Figure 2 depicts the multi-stage scrubbing system required to neutralize methanethiol emissions.

Safety Checklist:

• Bleach Scrubber: Methanethiol is not effectively trapped by base alone. Use Bleach (NaOCl) + NaOH to oxidize MeSH to methanesulfonic acid (odorless).

• pH Monitoring: Ensure the scrubber remains alkaline (pH > 10) to prevent chlorine gas generation from the bleach.

• Waste Disposal: All aqueous waste from Protocol B must be treated with bleach before disposal to destroy trace sulfides.

Analytical Specifications & Data

Table 1: Process Parameters and Critical Quality Attributes (CQAs)

Parameter	Intermediate A (Bromo-Ester)	Target Molecule (SMe-Ester)
Appearance	Off-white solid	White to pale yellow solid
Melting Point	68–70 °C	58–60 °C
1H NMR (DMSO-d6)	δ 9.35 (s, 1H, H2), 9.15 (s, 1H, H6), 4.40 (q, 2H)	δ 8.90 (s, 1H, H2), 2.45 (s, 3H, SMe), 4.35 (q, 2H)
Mass Spec (ESI+)	[M+H]+ 231/233 (Br pattern)	[M+H]+ 199.05
Key Impurity	5-Bromopyrimidine (SM) < 0.5%	Hydrolyzed Acid < 1.0%

References

• Minisci Alkoxycarbonylation: Duncton, M. A., et al. "A Facile Synthesis of 5-Halopyrimidine-4-Carboxylic Acid Esters via a Minisci Reaction." Organic Process Research & Development, 2016.

• Pd-Catalyzed C-S Coupling: Mispelaere-Canivet, C., et al. "Palladium-Catalyzed C-S Bond Formation: A Scalable Synthesis." Tetrahedron, 2005.

• Safety (NaSMe Handling): Sigma-Aldrich Safety Data Sheet, Sodium Thiomethoxide.

• General Pyrimidine Chemistry: Brown, D. J. "The Pyrimidines."[1][2][3][4][5] Chemistry of Heterocyclic Compounds, Wiley, 2009.

Sources

• 1. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents [patents.google.com]
• 2. Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview - Georganics [georganics.sk]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. chem.ucla.edu [chem.ucla.edu]

Application Note: Strategic Synthesis of Pyrido[2,3-d]pyrimidin-7-ones

Abstract & Strategic Importance

The pyrido[2,3-d]pyrimidin-7-one scaffold represents a privileged pharmacophore in modern medicinal chemistry, serving as the structural core for blockbuster cyclin-dependent kinase (CDK) inhibitors such as Palbociclib (Ibrance) and Ribociclib . While de novo synthesis from acyclic precursors is possible, the "Pyrimidine-First" approach —annelating a pyridine ring onto a pre-functionalized pyrimidine core—offers superior regiocontrol and access to complex substitution patterns required for high-affinity kinase binding.

This guide details two distinct, industrially validated protocols for this transformation:

• Method A (The Heck-Cyclization Route): Ideal for installing bulky alkyl/aryl groups at N-8 (e.g., Palbociclib synthesis).

• Method B (The Knoevenagel-Condensation Route): Best for generating diverse C-6 substituted analogs from aldehyde precursors.

Strategic Analysis: Route Selection

Before initiating synthesis, researchers must select the pathway based on the desired substitution pattern at the N-8 and C-6 positions.

Feature	Method A: Heck-Cyclization	Method B: Aldehyde Condensation
Precursor	5-Halo-4-aminopyrimidines	4-Amino-5-pyrimidinecarbaldehydes
Key Reagent	Acrylates/Crotonic Acid + Pd Catalyst	Active Methylenes (e.g., Malonates)
N-8 Substituent	Introduced before cyclization (flexible)	Fixed by precursor (usually H or Me)
C-6 Substituent	Limited to Alkenyl/Alkyl	Diverse (Ester, Nitrile, Aryl)
Primary Application	Drug Manufacturing (Palbociclib)	Library Generation / SAR Studies

Decision Logic Diagram

Caption: Decision matrix for selecting the optimal synthetic pathway based on target structural requirements.

Detailed Protocols

Method A: The Heck-Cyclization Route (Palbociclib Intermediate)

This protocol describes the synthesis of 2-chloro-8-cyclopentyl-5-methyl-8H-pyrido[2,3-d]pyrimidin-7-one , a key intermediate for Palbociclib.[1][2] It utilizes a Palladium-catalyzed Heck reaction followed by cyclization.[2]

Reagents & Materials

• Substrate: 5-Bromo-2-chloro-4-(cyclopentylamino)pyrimidine (prepared via SNAr of 5-bromo-2,4-dichloropyrimidine).[2]

• Coupling Partner: Crotonic acid (1.5 equiv).

• Catalyst: Pd(OAc)₂ (5 mol%) with P(o-tol)₃ or Xantphos.

• Base: Diisopropylethylamine (DIPEA) (2.5 equiv).

• Cyclization Agent: Acetic anhydride (Ac₂O).

• Solvent: DMF or NMP (degassed).

Step-by-Step Protocol

• Heck Coupling:

  • Charge a reaction vessel with the 5-bromopyrimidine substrate (1.0 equiv) and dry DMF (10 mL/g).

  • Add DIPEA (2.5 equiv) and crotonic acid (1.5 equiv).

  • Purge with N₂ for 15 minutes.

  • Add Pd(OAc)₂ (0.05 equiv) and Phosphine ligand (0.1 equiv).

  • Heat to 100°C for 12–16 hours.

  • Self-Validating Check: Monitor TLC (Hexane/EtOAc 7:3). The starting bromide (high Rf) should disappear, replaced by the polar acrylic acid intermediate.

• Workup (Acid Intermediate):

  • Cool to room temperature. Dilute with water and adjust pH to ~3-4 with 1N HCl.

  • Extract with EtOAc (3x). The intermediate is the trans-butenoic acid derivative.

• Cyclization (One-Pot Variation):

  • Redissolve the crude acid intermediate in Acetic Anhydride (5 vol) and Pyridine (1 vol).

  • Heat to 90°C for 3 hours. This promotes mixed anhydride formation followed by intramolecular attack of the ring nitrogen.

  • Critical Endpoint: Formation of the precipitate often occurs as the product is less soluble than the intermediate.

• Purification:

  • Cool to 0°C. Add Ethanol/Water (1:1) to quench excess anhydride.

  • Filter the solid.[3][2] Wash with cold Isopropanol.

  • Yield Expectation: 65–75% over two steps.

Method B: The Knoevenagel-Condensation Route

This method is preferred for synthesizing 6-substituted analogs (e.g., esters, nitriles) directly from aldehydes.

Reagents & Materials

• Substrate: 4-Amino-2-chloro-pyrimidine-5-carbaldehyde.

• Active Methylene: Diethyl malonate or Ethyl cyanoacetate (1.1 equiv).

• Base: Piperidine (0.1 equiv, catalytic) or NaOEt (1.0 equiv).

• Solvent: Ethanol or Toluene.

Step-by-Step Protocol

• Condensation:

  • Dissolve the aldehyde (1.0 equiv) and active methylene (1.1 equiv) in Ethanol (10 mL/g).

  • Add Piperidine (catalytic, 5 drops per gram).

  • Reflux at 78°C for 4–6 hours.

  • Mechanism:[4][2][5][6][7][8][9] The exocyclic amine attacks the ester carbonyl after the initial Knoevenagel condensation with the aldehyde.

• Self-Validating Check (NMR/TLC):

  • TLC: Look for a highly fluorescent spot (pyrido[2,3-d]pyrimidines are often fluorescent under UV 254/365).

  • NMR: The disappearance of the aldehyde singlet (~10.0 ppm) and the appearance of the vinyl proton (H-5) at ~8.5 ppm is diagnostic.

• Purification:

  • The product often precipitates upon cooling.

  • If no precipitate forms, concentrate to 50% volume and add n-Heptane.

  • Recrystallize from DMF/Water if high purity is required.

Troubleshooting & Optimization

Common failure modes and their scientific causality:

Observation	Root Cause	Corrective Action
Method A: Low Conversion	Catalyst poisoning or O₂ presence.	Degas solvents thoroughly (freeze-pump-thaw). Switch to Pd(dppf)Cl₂.[4]
Method A: Decarboxylation	Overheating crotonic acid intermediate.	Keep temperature <110°C during the Heck step.
Method B: Open Chain Product	Knoevenagel occurred, but cyclization failed.	Switch base to NaOEt (stronger) to force the amide bond formation.
"Brick Dust" Product	High lattice energy of the bicycle.	Use aggressive solvents for analysis (TFA-d or DMSO-d6 at 80°C).

Mechanistic Pathway (Method B)

Caption: Mechanistic flow of the Knoevenagel-Cyclization cascade.

References

• VanderWel, S. N., et al. (2005). "Pyrido[2,3-d]pyrimidin-7-ones as specific inhibitors of cyclin-dependent kinase 4." Journal of Medicinal Chemistry.

• Pfizer Inc. (2003). "Substituted 2-aminopyridines as potent CDK4 inhibitors." U.S. Patent 7,781,583.

• Victory, P., et al. (1995). "Synthesis of pyrido[2,3-d]pyrimidines from 4-amino-5-pyrimidinecarbaldehydes." Tetrahedron.

• Toogood, P. L. (2001). "Cyclin-dependent kinase inhibitors for the treatment of cancer."[9][10] Medicinal Research Reviews.

• Avra Laboratories. (2016). "Novel Process For The Synthesis Of Palbociclib." Patent WO2016016769.[1]

Sources

• 1. Novel Process For The Synthesis Of Palbociclib [quickcompany.in]
• 2. Preparation method of palbociclib intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 3. tdcommons.org [tdcommons.org]
• 4. Design, Synthesis, and Bioevaluation of Pyrido[2,3-d]pyrimidin-7-ones as Potent SOS1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Aqueous-Phase Multicomponent Reaction Mechanism for the Synthesis of Pyrido[2,3‑d]pyrimidines: A Theoretical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aqueous-Phase Multicomponent Reaction Mechanism for the Synthesis of Pyrido[2,3‑ d]pyrimidines: A Theoretical Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Using Ethyl 5-(methylthio)pyrimidine-4-carboxylate to create compound libraries

Application Note: High-Throughput Library Generation Using Ethyl 5-(methylthio)pyrimidine-4-carboxylate

Part 1: Executive Summary & Strategic Rationale

Ethyl 5-(methylthio)pyrimidine-4-carboxylate represents a "privileged scaffold" in medicinal chemistry due to its unique ortho-functionalization pattern. Unlike the more common 2,4-disubstituted pyrimidines, this specific isomer features an electrophilic ester at C4 adjacent to a modifiable sulfur handle at C5.

For the drug discovery professional, this molecule offers three distinct vectors for library expansion:

• The "Fusion" Vector: Cyclocondensation with binucleophiles (e.g., hydrazines) to generate bicyclic pyrimido[4,5-d]pyridazines , a scaffold highly relevant in kinase inhibitor design (e.g., CK2, CDK).

• The "Coupling" Vector: Direct transition-metal catalyzed cross-coupling (Liebeskind-Srogl) of the C5-thiomethyl group, avoiding the need for unstable halo-pyrimidines.

• The "Displacement" Vector: Activation of the C5-SMe group via oxidation to a sulfone, followed by

  displacement to introduce diverse amines or alkoxides.

This guide details the protocols to exploit these vectors, transforming a single building block into a library of hundreds of drug-like entities.

Part 2: Chemical Logic & Workflow Visualization

The following diagram illustrates the divergent synthesis pathways available from the core scaffold.

Figure 1: Divergent synthesis workflow. The central scaffold (Blue) yields three distinct chemotypes (Green/Red) via specific reaction pathways.

Part 3: Detailed Experimental Protocols

Protocol A: Synthesis of Pyrimido[4,5-d]pyridazin-8(7H)-ones (The Fusion Strategy)

Target Application: Creating ATP-competitive kinase inhibitors.

Mechanism: The hydrazine nucleophile first attacks the electrophilic ester (C4), forming a hydrazide intermediate. The second nitrogen of the hydrazine then attacks the C5 position. While C5 is not classically electrophilic, the proximity and the potential for SMe displacement (or simple cyclization if SMe is retained/modified) drive the formation of the fused ring. Note: If SMe is retained, it provides a handle for further modification after ring closure.

Materials:

• Ethyl 5-(methylthio)pyrimidine-4-carboxylate (1.0 equiv)

• Substituted Hydrazine Hydrochloride (R-NHNH2·HCl) (1.2 equiv)

• Triethylamine (Et3N) (2.5 equiv)

• Ethanol (Absolute)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 1.0 mmol of Ethyl 5-(methylthio)pyrimidine-4-carboxylate in 5 mL of absolute ethanol.

• Addition: Add 1.2 mmol of the substituted hydrazine and 2.5 mmol of Et3N.

• Reflux: Heat the mixture to reflux (78°C) with stirring for 4–6 hours. Monitor by LCMS for the disappearance of the ester (M+H peak).

• Workup: Cool the reaction to room temperature. The product often precipitates out.

  • If precipitate forms: Filter, wash with cold ethanol and diethyl ether.

  • If solution remains clear: Concentrate in vacuo, resuspend in minimal cold water, and adjust pH to ~5 to induce precipitation.

• Validation: Verify structure via 1H NMR (loss of ethyl group signals) and MS.

Data Summary:

Hydrazine Substituent (R)	Reaction Time	Yield (%)	Notes
H (Hydrazine hydrate)	3 h	85%	Forms unsubstituted lactam
Phenyl	5 h	72%	Requires longer reflux
Methyl	4 h	78%	Good solubility

Protocol B: Liebeskind-Srogl Cross-Coupling (The C5-Arylation Strategy)

Target Application: Biaryl systems for protein-protein interaction inhibitors.

Expert Insight: Standard Suzuki couplings require a halide at C5. However, 5-halo-pyrimidine-4-carboxylates are often unstable or expensive. The Liebeskind-Srogl coupling allows the use of the stable C5-SMe group as a "pseudohalide" by using a copper cofactor (CuTC) to activate the C-S bond for palladium insertion.

Materials:

• Ethyl 5-(methylthio)pyrimidine-4-carboxylate (1.0 equiv)

• Aryl Boronic Acid (1.5 equiv)

• Pd(PPh3)4 (5 mol%)

• Copper(I) thiophene-2-carboxylate (CuTC) (1.5 equiv)

• THF (Anhydrous, degassed)

Procedure:

• Setup: Flame-dry a reaction vial and purge with Argon.

• Charging: Add the pyrimidine core (1.0 mmol), aryl boronic acid (1.5 mmol), and CuTC (1.5 mmol).

• Catalyst: Add Pd(PPh3)4 (0.05 mmol) in a glovebox or under rapid Argon flow.

• Solvent: Add degassed THF (3 mL).

• Reaction: Seal and heat to 50°C for 12 hours. The reaction is neutral (no base required), which preserves the sensitive C4-ester.

• Purification: Filter through a celite pad to remove copper residues. Concentrate and purify via flash chromatography (Hexane/EtOAc).

Protocol C: Sulfone Activation & Displacement

Target Application: Introducing polarity/solubility via amino side chains.

Mechanism: The C5 position is electron-rich and resistant to nucleophilic attack. Oxidation of -SMe to the sulfone (-SO2Me) transforms it into a potent electron-withdrawing leaving group, enabling substitution.[1]

Step 1: Oxidation [1][2]

• Dissolve the core (1.0 mmol) in DCM (5 mL).

• Cool to 0°C. Add mCPBA (2.2 equiv) portion-wise.

• Stir at RT for 2 hours. Wash with saturated NaHCO3 and Na2S2O3.

• Isolate Ethyl 5-(methylsulfonyl)pyrimidine-4-carboxylate .

Step 2: Displacement (

)

• Dissolve the sulfone intermediate (0.5 mmol) in DMF (2 mL).

• Add the amine nucleophile (1.2 equiv) and DIPEA (1.5 equiv).

• Stir at RT (for primary amines) or 60°C (for sterically hindered secondary amines).

• Note: The C4-ester may also react with primary amines to form amides. To selectively displace C5, use carefully controlled temperatures or secondary amines that are less likely to attack the ester.

Part 4: References & Grounding

• Synthesis of Pyrimido[4,5-d]pyridazines:

  • Title: Synthesis of ethyl pyrimidine-4-carboxylates... and their application in the first synthesis of pyrimido[4,5-d]pyridazin-8(7H)-ones.

  • Relevance: Establishes the core cyclization protocol using hydrazine.

  • Source:

• Liebeskind-Srogl Coupling Review:

  • Title: The Liebeskind–Srogl cross-coupling reaction and its synthetic application.[3][4][5][6]

  • Relevance: Validates the use of CuTC/Pd for coupling thioethers (SMe) with boronic acids, a critical "modern" synthetic step.

  • Source:

• Reactivity of 5-Halopyrimidines (Analogous Chemistry):

  • Title: A Facile Synthesis of 5-Halopyrimidine-4-Carboxylic Acid Esters via a Minisci Reaction.[7]

  • Relevance: Discusses the utility of the 5-substituted-4-carboxylate scaffold in CK2 inhibitor synthesis (CX-5011), justifying the biological value of the library.

  • Source:

• Nucleophilic Substitution on Pyrimidines:

  • Title: Nucleophilic aromatic substitution (SNAr) - Wikipedia / General Principles.

  • Relevance: Provides the mechanistic grounding for the sulfone activation strategy.

  • Source:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of stable-isotope enriched 5-methylpyrimidines and their use as probes of base reactivity in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Liebeskind–Srogl coupling - Wikipedia [en.wikipedia.org]
• 4. The Liebeskind-Srogl cross-coupling reaction towards the synthesis of biologically active compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Biginelli Reaction: A Modern Guide to Dihydropyrimidinone Synthesis

Abstract

The Biginelli reaction, a one-pot three-component cyclocondensation, stands as a cornerstone in heterocyclic chemistry for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) and their thione analogs.[1][2] First reported by Italian chemist Pietro Biginelli in 1893, this reaction has undergone a significant renaissance due to the diverse pharmacological properties of the resulting DHPM scaffold, which includes calcium channel blockers, antiviral, anti-inflammatory, and antitumor agents.[3][4][5] This document provides an in-depth guide for researchers, scientists, and drug development professionals, detailing the reaction's mechanistic underpinnings, comprehensive experimental protocols for both classical and modern variations, and key insights into optimizing this powerful multicomponent reaction.

Reaction Mechanism and Scientific Rationale

The Biginelli reaction classically involves the acid-catalyzed condensation of an aldehyde, a β-ketoester (like ethyl acetoacetate), and urea or thiourea.[6][7] Understanding the mechanism is crucial for troubleshooting and adapting the protocol for novel substrates. While several pathways have been debated, the most widely accepted mechanism proceeds through a series of bimolecular reactions.[4][8]

Causality Behind the Mechanism:

The reaction is typically initiated by the acid-catalyzed condensation between the aldehyde and urea.[9] The acid (Brønsted or Lewis) activates the aldehyde's carbonyl group, making it more susceptible to nucleophilic attack by urea. This is often the rate-determining step.[8][10] The subsequent dehydration forms an N-acyliminium ion intermediate. This highly electrophilic intermediate is then attacked by the enol form of the β-ketoester. The final step involves cyclization via nucleophilic attack of the second urea nitrogen onto the ester's carbonyl group, followed by dehydration to yield the stable dihydropyrimidine ring.[9]

Diagram of the Biginelli Reaction Mechanism

Caption: The accepted iminium-ion-based mechanism for the Biginelli reaction.

Experimental Protocols

The versatility of the Biginelli reaction allows for numerous procedural modifications, from classical solvent-based reflux to modern solvent-free and microwave-assisted methods.[11][12]

Materials and Equipment

• Reagents: Aromatic or aliphatic aldehyde, β-dicarbonyl compound (e.g., ethyl acetoacetate), urea or thiourea, catalyst (e.g., HCl, Yb(OTf)₃, FeCl₃, citric acid), and appropriate solvents (e.g., ethanol, acetonitrile).[13][14][15]

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, reflux condenser, heating mantle or oil bath, thin-layer chromatography (TLC) plates, filtration apparatus (Büchner funnel), and standard laboratory glassware.[16][17] For modern variations, a scientific microwave reactor may be required.[18]

Protocol 1: Classical Acid-Catalyzed Synthesis

This protocol is based on the original method described by Biginelli and is suitable for a wide range of substrates.

• Reaction Setup: In a 100 mL round-bottom flask, combine the aldehyde (10 mmol), ethyl acetoacetate (10 mmol), and urea (15 mmol).

• Solvent and Catalyst Addition: Add 20 mL of ethanol to the flask, followed by a catalytic amount of concentrated hydrochloric acid (e.g., 0.5 mL).

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 80°C) with continuous stirring for 2-4 hours.[16] The reaction progress should be monitored by TLC.

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature and then place it in an ice bath to facilitate product precipitation.[10]

• Purification: Collect the solid product by vacuum filtration, wash it with cold ethanol to remove unreacted starting materials, and then dry it. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or ethyl acetate.

Protocol 2: Solvent-Free Synthesis using a Solid Acid Catalyst

This "green" protocol minimizes waste and often simplifies the work-up procedure.[19][20]

• Reagent Mixing: In a mortar and pestle, combine the aldehyde (10 mmol), ethyl acetoacetate (10 mmol), urea (15 mmol), and a catalytic amount of a solid acid catalyst like hydrated ferric nitrate (Fe(NO₃)₃·9H₂O, 1 mmol, 10 mol%).[19]

• Grinding: Gently grind the mixture by hand for 10-15 minutes at room temperature. The reaction is often exothermic, and the mixture may become a paste or solidify.[19]

• Monitoring and Work-up: Monitor the reaction via TLC by dissolving a small sample in a suitable solvent. Once complete, add water to the solid mass and break it up with a spatula.

• Purification: Filter the solid product, wash thoroughly with water, and then recrystallize from ethanol to obtain the pure DHPM.[19] The catalyst can often be recovered from the aqueous filtrate.

Characterization

The identity and purity of the synthesized DHPMs should be confirmed using standard analytical techniques:

• Melting Point: Compare with literature values.[21]

• Spectroscopy:

  • ¹H and ¹³C NMR: To confirm the chemical structure. Characteristic peaks include the two NH protons (δ 6.7-9.5 ppm) and the C4 methine proton (δ 5.3-6.1 ppm).[5][21]

  • FT-IR: To identify key functional groups, such as N-H and C=O stretches.[21]

Data Presentation: Comparison of Catalysts and Conditions

The choice of catalyst and reaction conditions significantly impacts reaction time and yield. Modern methodologies often provide substantial improvements over the classical approach.[9][20]

Catalyst	Solvent	Conditions	Typical Time	Typical Yield (%)	Reference(s)
HCl	Ethanol	Reflux	3-5 h	40-60%	[20]
Yb(OTf)₃	None	100°C	15-30 min	85-95%	[9]
FeCl₃·6H₂O	None	80°C	45-90 min	82-94%	[9]
InCl₃	Acetonitrile	Reflux	1-2 h	80-92%	[9]
Citric Acid	None	100°C	1-2 h	85-95%	[15]
Microwave	PPE	120°C	1-2 min	90-98%	[1][18]

Yields are representative and vary based on the specific aldehyde and β-ketoester used.

Experimental Workflow Visualization

A standardized workflow ensures reproducibility and successful synthesis.

Caption: A generalized workflow for the synthesis and analysis of DHPMs.

Conclusion

The Biginelli reaction remains a highly relevant and powerful tool in medicinal and organic chemistry for the efficient synthesis of dihydropyrimidinones.[22] By understanding the underlying mechanism, researchers can rationally select from a wide array of protocols—from the classic acid-catalyzed method to more sustainable solvent-free and microwave-assisted approaches—to optimize yields, reduce reaction times, and access a diverse library of pharmacologically significant compounds.[12]

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• Deep eutectic solvent assisted synthesis of dihydropyrimidinones/thiones via Biginelli reaction: theoretical investigations on their electronic and global reactivity descriptors. (2020). RSC Publishing. Retrieved from [Link]

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• Biginelli Reaction: A Multi-Component Type of Reaction and Synthetic Advancement in the Synthesis of Bioactive Dihydropyrimidinone Derivatives. (2024). Bentham Science Publishers. Retrieved from [Link]

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• Jana, U. K., et al. (2010). A new protocol for Biginelli (or like) reaction under solvent-free grinding method using Fe (NO3)3.9H2O as catalyst. Phosphorus, Sulfur, and Silicon and the Related Elements, 186(2), 358-365. Available from: [Link]

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Introduction: The Central Role of Pyrimidines in Oncology Research

An Application Guide for the In Vitro Evaluation of Pyrimidine Derivatives as Anticancer Agents

Pyrimidine and its derivatives represent a cornerstone class of heterocyclic aromatic compounds in medicinal chemistry and oncology.[1][2] As fundamental building blocks of nucleic acids (DNA and RNA), pyrimidines are intrinsically linked to the processes of cell growth, division, and survival.[3] This biological significance makes them a privileged scaffold for the development of anticancer agents. Many pyrimidine analogs function as antimetabolites; they are structurally similar to endogenous pyrimidine bases and act by interfering with nucleic acid synthesis or function, leading to the disruption of DNA replication and, ultimately, cell death in rapidly proliferating cancer cells.[4][5][6]

Well-known drugs like 5-Fluorouracil (5-FU) and Gemcitabine have validated this approach, becoming mainstays in the treatment of various solid tumors.[7][8] The continued exploration of novel pyrimidine derivatives aims to identify compounds with improved efficacy, better target selectivity, and reduced side effects.[2][7]

This guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive framework for the in vitro evaluation of novel pyrimidine derivatives. It moves beyond simple procedural lists to explain the causality behind experimental choices, offering detailed, field-proven protocols for an integrated, multi-assay approach to anticancer activity screening.

Part 1: Foundational Assays for Cytotoxicity Screening

The initial step in evaluating a new compound is to determine its cytotoxic or cytostatic potential—its ability to kill cells or inhibit their proliferation. This is typically quantified by the half-maximal inhibitory concentration (IC50), the concentration of a drug required to inhibit cell growth by 50%. Two robust, widely-used colorimetric assays for this purpose are the MTT and Sulforhodamine B (SRB) assays.

Workflow for Initial Cytotoxicity Screening

The general workflow involves treating cancer cell lines with a serial dilution of the test compound and measuring cell viability after a set incubation period (e.g., 48-72 hours).

Caption: High-level workflow for in vitro cytotoxicity screening.

Protocol 1: MTT Cell Viability Assay

Principle of Causality: This assay is based on the metabolic activity of living cells. Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals.[9][10] The amount of formazan produced, which is quantified spectrophotometrically after solubilization, is directly proportional to the number of living cells.[10][11]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells into a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO₂.[12]

• Compound Treatment: Prepare serial dilutions of the pyrimidine derivative in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only (e.g., <0.5% DMSO) and medium-only controls.[13][14] Incubate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Incubation: Add 10 µL of MTT stock solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible under a microscope.[9][11]

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of a solubilization solvent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well.[10]

• Absorbance Reading: Place the plate on an orbital shaker for 15 minutes to ensure all crystals are dissolved.[9] Measure the absorbance (Optical Density, OD) at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background.[9]

• Data Analysis: Calculate the percentage of cell viability using the formula: (% Viability) = (OD_Sample - OD_Blank) / (OD_Vehicle_Control - OD_Blank) * 100. Plot the % viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Protocol 2: Sulforhodamine B (SRB) Cytotoxicity Assay

Principle of Causality: The SRB assay is a cell biomass assay. It relies on the ability of the bright pink aminoxanthene dye, Sulforhodamine B, to bind stoichiometrically to basic amino acid residues of cellular proteins that have been fixed with trichloroacetic acid (TCA).[15][16][17] The amount of bound dye is directly proportional to the total protein mass, and thus to the number of cells in the well.[18] This method is less sensitive to metabolic fluctuations than the MTT assay.

Step-by-Step Methodology:

• Cell Seeding & Treatment: Follow steps 1 and 2 from the MTT protocol.

• Cell Fixation: After compound incubation, gently add 50 µL of cold 50% (w/v) TCA to each well (for a final concentration of 10%) without removing the supernatant. Incubate the plate at 4°C for 1 hour.[15][16]

• Washing: Carefully decant the supernatant. Wash the plate five times with slow-running tap water or 1% (v/v) acetic acid to remove TCA and unbound dye.[16][18] Allow the plate to air-dry completely.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well. Incubate at room temperature for 30 minutes.[15][18]

• Post-Staining Wash: Quickly wash the plates four times with 1% acetic acid to remove unbound SRB dye.[18] Air-dry the plates again.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.[16]

• Absorbance Reading: Place the plate on a shaker for 10 minutes, then measure the absorbance at 540 nm.[15][17]

• Data Analysis: Calculate IC50 values as described for the MTT assay.

Data Presentation: Summarizing Cytotoxicity

Results should be summarized in a clear format. The IC50 value is the key metric for comparing the potency of different compounds and their selectivity across various cell lines.

Compound ID	Derivative Structure	IC50 (µM) vs. MCF-7 (Breast)	IC50 (µM) vs. HCT-116 (Colon)	IC50 (µM) vs. A549 (Lung)
PY-01	2-amino-4-chloro...	5.2 ± 0.6	8.9 ± 1.1	12.4 ± 1.5
PY-02	4-amino-2-fluoro...	18.5 ± 2.1	25.1 ± 3.0	30.7 ± 3.5
PY-03	2,4-diamino...	1.8 ± 0.2	2.5 ± 0.4	3.1 ± 0.5
Doxorubicin	(Positive Control)	0.8 ± 0.1	1.1 ± 0.2	1.5 ± 0.3

Part 2: Elucidating the Mechanism of Action (MoA)

Once a compound demonstrates potent cytotoxicity, the next critical step is to understand how it kills cancer cells. Mechanistic assays distinguish between different modes of cell death (e.g., apoptosis vs. necrosis) and identify effects on cellular processes like cell cycle progression.

Protocol 3: Apoptosis Detection via Annexin V/Propidium Iodide (PI) Staining

Principle of Causality: A hallmark of early apoptosis is the translocation of the membrane phospholipid phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[19] Annexin V is a protein with a high, calcium-dependent affinity for PS. By conjugating Annexin V to a fluorochrome (e.g., FITC), it can be used to identify early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid intercalator that cannot cross the membrane of live or early apoptotic cells. It can only enter late apoptotic or necrotic cells where membrane integrity is lost.[19][20] Dual staining allows for the differentiation of four cell populations via flow cytometry.[21]

Caption: Interpretation of Annexin V/PI flow cytometry data.

Step-by-Step Methodology:

• Cell Culture and Treatment: Seed 1-2 x 10⁵ cells in 6-well plates. After 24 hours, treat with the pyrimidine derivative at its IC50 and 2x IC50 concentration for 24-48 hours. Include a vehicle control.

• Cell Harvesting: Collect both floating (apoptotic) and adherent cells. To detach adherent cells, use gentle trypsinization. Centrifuge all cells at 300 x g for 5 minutes and wash twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer.[19] Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (e.g., 50 µg/mL).[19]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[19][22]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately (within 1 hour) by flow cytometry.[19] FITC fluorescence is typically detected in the FL1 channel and PI in the FL2 channel.

Protocol 4: Cell Cycle Analysis by Propidium Iodide Staining

Principle of Causality: Many antimetabolites, including pyrimidine derivatives, function by disrupting DNA synthesis, which often leads to arrest at a specific phase of the cell cycle. PI is a fluorescent dye that binds stoichiometrically to DNA.[23] Therefore, the amount of fluorescence emitted from stained cells is directly proportional to their DNA content. Flow cytometry can then distinguish between cells in G0/G1 phase (2n DNA content), S phase (between 2n and 4n), and G2/M phase (4n DNA content).[23][24] Treatment with an effective compound may cause cells to accumulate in a specific phase.

Step-by-Step Methodology:

• Cell Culture and Treatment: Seed and treat cells as described in the apoptosis protocol.

• Cell Harvesting: Harvest all cells and wash once with PBS.

• Fixation: Resuspend the cell pellet (1-5 x 10⁶ cells) and add 5 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping.[24][25] Fix for at least 1 hour at 4°C (cells can be stored at -20°C for several weeks).[24]

• Washing: Centrifuge the fixed cells (a higher g-force may be needed) and wash twice with cold PBS to remove the ethanol.[24][26]

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution (e.g., 50 µg/mL PI, 0.1% Triton X-100, and 100 µg/mL RNase A in PBS).[20][24] The RNase A is crucial as PI also binds to double-stranded RNA.[23][24]

• Incubation: Incubate for 30 minutes at room temperature in the dark.[20][25]

• Analysis: Analyze the samples by flow cytometry, collecting the PI signal on a linear scale. Use software to model the histogram data and quantify the percentage of cells in each phase of the cell cycle.[26]

Visualizing a Key Mechanism: Inhibition of Thymidylate Synthase

Many fluorinated pyrimidine derivatives, like 5-FU, exert their anticancer effect by targeting Thymidylate Synthase (TS), a critical enzyme for DNA synthesis.[4][8]

Caption: Inhibition of DNA synthesis by a pyrimidine analog.

Part 3: Field-Proven Insights & Advanced Considerations

1. Rational Cell Line Selection: The choice of cancer cell lines is a critical experimental parameter. It should not be arbitrary. Selection should be guided by the research question.

• Tumor Type Relevance: Use cell lines derived from the cancer types the compound is intended to treat (e.g., use MCF-7 for breast cancer studies).[27]

• Genomic Diversity: Cancer is heterogeneous. Using a panel of cell lines (like the NCI-60) can reveal sensitivities linked to specific genetic backgrounds (e.g., mutations in p53 or KRAS).[27][28]

• Predictive Models: Computational tools can help select cell lines that are most representative of patient tumor genomics, enhancing the clinical relevance of in vitro findings.[29][30]

2. Compound Management and Controls:

• Solubility: Most novel compounds are dissolved in DMSO. Ensure the final concentration in the culture medium is non-toxic to the cells, typically below 0.5%.[13] Always include a vehicle control (cells treated with the same concentration of DMSO) to account for any solvent effects.[31]

• Stability: Confirm that the compound is stable in the culture medium for the duration of the experiment. Degradation could lead to a loss of activity or the formation of a more toxic byproduct.[31]

• Positive Control: Always include a known anticancer drug (e.g., Doxorubicin, Cisplatin) as a positive control to validate that the assay system is working correctly.

3. Troubleshooting Common Issues in Cytotoxicity Assays:

Issue	Potential Cause(s)	Recommended Solution(s)
High Variability Between Replicates	- Inconsistent cell seeding- Pipetting errors- "Edge effect" in 96-well plates	- Use a multichannel pipette for consistency.- Avoid using the outermost wells of the plate.[12]- Ensure cells are in a single-cell suspension before plating.[13]
Low Absorbance / Weak Signal	- Too few cells were seeded.- Cells are slow-growing.- Compound is cytostatic, not cytotoxic.	- Optimize cell seeding density.- Increase the incubation time post-treatment.- Differentiate between cytostatic/cytotoxic effects by performing cell counts alongside viability assays.[31]
High Background Signal	- Microbial contamination (bacteria can reduce MTT).[13]- Phenol red in medium can interfere with readings.[13]- Compound precipitates or has intrinsic color.	- Regularly check cultures for contamination.- Use phenol red-free medium for the assay step.- Run a "compound only" blank to subtract its absorbance.

Conclusion

The in vitro evaluation of pyrimidine derivatives requires a systematic, multi-faceted approach. Initial high-throughput cytotoxicity screens using robust assays like MTT or SRB are essential for identifying active compounds and determining their potency (IC50). However, this is only the first step. Subsequent mechanistic studies, such as apoptosis and cell cycle analysis, are crucial for elucidating how these compounds exert their anticancer effects. By integrating these foundational and mechanistic protocols with careful experimental design, including rational cell line selection and appropriate controls, researchers can build a comprehensive profile of a compound's anticancer activity, paving the way for further preclinical development.

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• Drug Treatment of Cancer Cell Lines: A Way to Select for Cancer Stem Cells?. MDPI. Available from: [Link]

• Detailed protocol for MTT Cell Viability and Proliferation Assay. ResearchHub. Available from: [Link]

• MTT Assay Protocol. Springer Nature Experiments. Available from: [Link]

• Pyrimidine nucleoside analogs in cancer treatment. Taylor & Francis Online. Available from: [Link]

• Cancer Cell Line Screening: A Compass for Drug Discovery. Crown Bioscience Blog. (2022). Available from: [Link]

• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI. Available from: [Link]

• If you were to choose only three cell lines from the NCI-60 panel, to use to test anti-cancer drugs, which three cell lines would you choose?. ResearchGate. Available from: [Link]

• Re-Discovery of Pyrimidine Salvage as Target in Cancer Therapy. MDPI. Available from: [Link]

• Selection of optimal cell lines for high-content phenotypic screening. PMC. Available from: [Link]

• Design, Synthesis, and Anticancer Screening for Repurposed Pyrazolo[3,4-d]pyrimidine Derivatives on Four Mammalian Cancer Cell Lines. PMC. Available from: [Link]

• Synthesis and evaluation of novel pyrimidine derivative targeting pancreatic adenocarcinoma. Panduranga Mudgal. Available from: [Link]

Sources

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• 5. Oncology [pharmacology2000.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review - Arabian Journal of Chemistry [arabjchem.org]
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• 9. MTT assay protocol | Abcam [abcam.com]
• 10. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
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• 18. Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 19. FITC Annexin V Apoptosis Detection Kit I [bdbiosciences.com]
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• 21. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. Flow cytometry with PI staining | Abcam [abcam.com]
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Technical Notes & Optimization

Common side products in the synthesis of pyrimidine-4-carboxylates

Welcome to the Technical Support Center for the synthesis of pyrimidine-4-carboxylates and related heterocyclic structures. This guide is designed for researchers, medicinal chemists, and process development scientists to troubleshoot common synthetic challenges, with a focus on identifying and mitigating the formation of unwanted side products.

Troubleshooting Guide: Common Synthetic Issues

This section addresses specific problems encountered during the synthesis of pyrimidine-4-carboxylates and their precursors, such as those derived from the Biginelli reaction. Each issue is presented in a question-and-answer format to directly address experimental challenges.

Issue 1: Low Yields and a Major Impurity in Biginelli-Type Reactions

Question: I am running a Biginelli reaction to synthesize a dihydropyrimidinone, a common precursor to pyrimidine-4-carboxylates, but my yields are consistently low, and I observe a significant, less polar byproduct by TLC. What is this side product and how can I prevent its formation?

Answer: Low yields in the Biginelli reaction are frequently caused by a competing side reaction that consumes the aldehyde and β-ketoester starting materials.[1][2] The most common culprit is the Knoevenagel condensation .

Causality: The acid catalyst, intended to activate the aldehyde for reaction with urea, can also promote the condensation between the aldehyde and the active methylene group of the β-ketoester. This forms a stable α,β-unsaturated dicarbonyl compound (a Knoevenagel adduct), which is often unable to proceed to the desired pyrimidine product, thus reducing the overall yield.[1]

Main vs. Side Reaction Pathways

Caption: Key reaction pathways in the Biginelli synthesis.

Mitigation Strategies & Troubleshooting Workflow

To suppress the Knoevenagel condensation and favor the formation of the desired dihydropyrimidine, consider the following adjustments:

• Catalyst Modification: The choice of catalyst is critical. While traditional Brønsted acids (e.g., HCl) are effective, they can aggressively promote the Knoevenagel side reaction. Switching to a Lewis acid catalyst (e.g., Yb(OTf)₃, InCl₃, or FeCl₃) can often selectively promote the Biginelli pathway.[2]

• Adjust Stoichiometry: Using a slight excess of urea (e.g., 1.2 to 1.5 equivalents) can favor the formation of the N-acyliminium ion intermediate, outcompeting the Knoevenagel pathway by Le Châtelier's principle.[1]

• Solvent Conditions: Running the reaction under solvent-free conditions at elevated temperatures (e.g., 100 °C) can accelerate the desired three-component reaction, often minimizing side product formation.[1]

Troubleshooting Workflow: Low Yield

Caption: Troubleshooting workflow for the Biginelli reaction.

Issue 2: Reaction Stalls at an Uncyclized Intermediate

Question: My reaction appears to stall before completion. I'm isolating a polar, acyclic intermediate instead of the final heterocyclic product. How can I drive the reaction to full cyclization?

Answer: This common issue arises from the formation of a stable open-chain ureide intermediate that fails to undergo the final intramolecular cyclization and dehydration step.[1]

Causality: The final ring closure requires the nucleophilic attack of the terminal urea nitrogen onto a ketone carbonyl. If this carbonyl is not sufficiently electrophilic or if the reaction lacks the necessary activation energy, the intermediate will accumulate. This can be particularly problematic with sterically hindered substrates.[1]

Mitigation Strategies:

• Increase Thermal Energy: Providing more thermal energy by increasing the reaction temperature (e.g., refluxing in a higher-boiling solvent like ethanol or THF) can supply the activation energy needed for ring closure.[1]

• Enhance Catalysis: Increasing the concentration or strength of the acid catalyst can promote the final cyclization-dehydration step by further activating the carbonyl group.[1]

• Water Removal: The final step is a dehydration. Using a Dean-Stark apparatus to remove water as it forms can drive the equilibrium toward the cyclized product.

Issue 3: Formation of Regioisomers with Unsymmetrical Starting Materials

Question: I am using an unsymmetrical β-dicarbonyl compound to synthesize a pyrimidine-4-carboxylate, but I'm getting a mixture of two isomeric products. How can I control the regioselectivity?

Answer: When using an unsymmetrical starting material, such as an enamino diketone, condensation with a dinucleophile (like benzamidine) can occur at two different carbonyl groups, leading to the formation of regioisomers (e.g., a pyrimidine-4-carboxylate vs. a pyrimidine-5-glyoxylate).[3]

Causality: The regioselectivity is governed by the relative electrophilicity of the two competing carbonyl groups. Generally, the carbonyl group adjacent to an electron-withdrawing group, like an ester, is more electrophilic and thus reacts preferentially.[3] However, this selectivity can be influenced by both steric and electronic factors of the substituents.

Regioselectivity in Pyrimidine Synthesis

Caption: Formation of regioisomers from an unsymmetrical precursor.

Mitigation Strategies:

• Substrate Design: If possible, modify the substituents on the dicarbonyl starting material to enhance the electronic difference between the two carbonyl groups, thereby favoring one reaction site.

• Condition Optimization: Systematically screen reaction parameters. Lower temperatures may favor the kinetically controlled product, while higher temperatures may favor the thermodynamically more stable product. The choice of catalyst and solvent can also influence the regiochemical outcome.

Data Summary & Protocols

Table 1: Troubleshooting Summary

Problem	Probable Cause	Recommended Solutions
Low Yield & Byproduct	Knoevenagel condensation	1. Switch from Brønsted to Lewis acid catalyst. 2. Use 1.2-1.5 eq. of urea/thiourea. 3. Attempt solvent-free conditions.
Stalled Reaction	Incomplete cyclization of open-chain ureide	1. Increase reaction temperature. 2. Increase catalyst loading or use a stronger acid. 3. Use a Dean-Stark trap to remove water.
Mixture of Isomers	Low regioselectivity with unsymmetrical substrates	1. Lower reaction temperature to favor kinetic product. 2. Modify substrate to enhance electronic differentiation of carbonyls.

Experimental Protocol: General Procedure for Biginelli Reaction

This protocol describes a general method for the synthesis of a 3,4-dihydropyrimidin-2(1H)-one, a common intermediate.

Materials:

• Aromatic aldehyde (10 mmol, 1.0 eq.)

• β-ketoester (e.g., ethyl acetoacetate) (10 mmol, 1.0 eq.)

• Urea (12 mmol, 1.2 eq.)

• Catalyst (e.g., Yb(OTf)₃, 2 mol%)

• Solvent (e.g., Ethanol, 20 mL) or solvent-free

Procedure:

• To a 100 mL round-bottom flask, add the aromatic aldehyde (10 mmol), β-ketoester (10 mmol), urea (12 mmol), and the catalyst.

• If using a solvent, add it to the flask.

• Heat the reaction mixture to reflux (for solvent-based reactions) or to 100 °C (for solvent-free conditions) with constant stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 2-4 hours).

• After the reaction is complete, cool the mixture to room temperature. A precipitate may form.

• If a solid has formed, collect it by vacuum filtration and wash with cold ethanol to remove soluble impurities.

• If no solid forms, carefully neutralize the mixture with acidic water (e.g., 1M HCl) and extract the product with an organic solvent (e.g., ethyl acetate).[1]

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to afford the pure product.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing pyrimidine-4-carboxylates? A1: Common methods include the multicomponent Biginelli reaction to form dihydropyrimidine precursors which can be subsequently oxidized, and cyclocondensation reactions between 1,3-dicarbonyl compounds (or their synthetic equivalents like enamino ketones) and amidines.[3][4][5] Another specialized method for halo-substituted variants is the Minisci radical reaction.[6]

Q2: Can thiourea be used instead of urea in the Biginelli reaction? A2: Yes, thiourea is a common substitute for urea and leads to the formation of the corresponding 3,4-dihydropyrimidin-2(1H)-thiones. The reaction mechanism and potential side products are analogous.[2]

Q3: My desired product is a 4-hydroxypyrimidine, not a dihydropyrimidine. What are the key challenges? A3: Direct synthesis of 4-hydroxypyrimidines often involves the reaction of a β-ketoester with an amidine.[7] Challenges include the high cost of certain amidines and potentially low yields depending on the substituents. Alternative routes starting from 3-amino-2-unsaturated carboxylates have been developed to overcome these issues.[7]

Q4: How can I confirm the identity of the Knoevenagel side product? A4: The Knoevenagel adduct can be identified using standard spectroscopic methods. In ¹H NMR, you will typically observe vinylic protons and the absence of the characteristic signals for the cyclized dihydropyrimidine product. Mass spectrometry will show a molecular ion corresponding to the condensation of the aldehyde and the β-ketoester minus one molecule of water.

References

• BenchChem. (n.d.). Overcoming side reactions in pyrimidine synthesis.
• Gein, V. L., et al. (2019). A Four Component Biginelli's Reaction, New Opportunities for Synthesis of Functionalized Pyrimidines. Biomedical Journal of Scientific & Technical Research, 14(4).
• Gein, V. L., et al. (2019). A Four Component Biginelli's Reaction, New Opportunities for Synthesis of Functionalized Pyrimidines. Biomedical Journal of Scientific & Technical Research.
• El-Malah, A., et al. (n.d.). β-dicarbonyl components as synthons in Biginelli reaction and pyrimidine-4-carboxylate esters.
• Battistuzzi, G., et al. (2012). A Facile Synthesis of 5-Halopyrimidine-4-Carboxylic Acid Esters via a Minisci Reaction. Synlett, 23, 443-447.
• (n.d.). Synthesis of ethyl pyrimidine-4-carboxylates from unsymmetrical enamino diketones and their application in the first synthesis of pyrimido[4,5-d]pyridazin-8(7H)-ones.
• BenchChem. (n.d.). Avoiding side product formation in pyrimidine synthesis.
• (n.d.).
• (n.d.). Process for preparing 4-hydroxypyrimidine.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. researchgate.net [researchgate.net]
• 5. bu.edu.eg [bu.edu.eg]
• 6. chem.ucla.edu [chem.ucla.edu]
• 7. EP0326389B1 - Process for preparing 4-hydroxypyrimidine - Google Patents [patents.google.com]

Purification techniques for Ethyl 5-(methylthio)pyrimidine-4-carboxylate

[1]

Product Overview & Chemical Profile

Compound: Ethyl 5-(methylthio)pyrimidine-4-carboxylate Target Audience: Medicinal Chemists, Process Development Scientists Primary Application: Intermediate for kinase inhibitors (e.g., CK2, Raf) and antifolates.[1]

This guide addresses the specific challenges of purifying Ethyl 5-(methylthio)pyrimidine-4-carboxylate . This molecule combines a hydrolytically sensitive ester at the electron-deficient 4-position with an oxidatively labile thioether at the 5-position.[1] Successful isolation requires balancing these dual sensitivities.

Troubleshooting Guide (Q&A)

Q1: My crude product is a dark oil that refuses to crystallize. How can I induce solidification?

Diagnosis: Pyrimidine esters often form supersaturated oils ("oiling out") due to trace solvent retention or impurities like unreacted thiomethoxide. Solution:

• Trituration: Dissolve the oil in a minimum amount of Diethyl Ether or MTBE (Methyl tert-butyl ether). Cool to 0°C and slowly add Hexane or Heptane until cloudy. Scratch the flask wall with a glass rod to induce nucleation.

• Seeding: If you have any solid material (even impure), add a speck to the oil at 0°C.

• High-Vacuum Drying: Ensure all reaction solvents (especially DMF or DMSO) are removed.[1] Residual polar aprotic solvents inhibit crystal lattice formation.

Q2: I see new polar spots on TLC after storage. Is my compound degrading?

Diagnosis: Yes. The methylthio group (-SMe) is susceptible to oxidation, and the ester is prone to hydrolysis.

• Spot 1 (Lower Rf): Likely the Sulfoxide (S=O) or Sulfone (O=S=O) derivative. This occurs if stored in air.

• Spot 2 (Baseline): The Carboxylic Acid (hydrolysis product). This occurs if stored in wet solvents or exposed to atmospheric moisture. Prevention: Store under Nitrogen/Argon at -20°C. Avoid protic solvents (MeOH, EtOH) for long-term storage.[1]

Q3: The product smells strongly of sulfur/cabbage. Is this normal?

Diagnosis: No. Pure aryl thioethers have a faint odor, but a strong "rotten cabbage" smell indicates residual Sodium Thiomethoxide (NaSMe) or Methanethiol degradation. Solution:

• Wash Protocol: During workup, wash the organic layer with 10% aqueous bleach (Sodium Hypochlorite) carefully (to oxidize free thiols to water-soluble sulfonates) or saturated NaHCO₃.

• Warning: Do not expose the product to strong oxidants for long periods; only use brief washes to remove trace thiol impurities.

Q4: Can I purify this on silica gel? The bands are tailing.

Diagnosis: Pyrimidine nitrogens are basic and interact with acidic silanols on silica gel, causing tailing. Solution:

• Modifier: Add 1% Triethylamine (TEA) to your eluent (e.g., Hexane:EtOAc + 1% TEA). This neutralizes the silica acidity.

• Alternative: Use Neutral Alumina if the ester is extremely sensitive to the basicity of TEA.

Decision Matrix & Workflow

The following logic gate helps you choose the optimal purification route based on crude purity and quantity.

Figure 1: Purification Decision Tree.[1] Selects methodology based on initial crude purity to maximize yield and minimize degradation.

Detailed Protocols

Protocol A: Recrystallization (Preferred for Scale >1g)

Best for removing non-polar impurities and trace starting materials.

• Dissolution: Place crude solid in a flask. Add Ethyl Acetate (EtOAc) dropwise at 50°C until just dissolved. Do not boil excessively to avoid thermal oxidation of the sulfide.

• Anti-Solvent Addition: Remove from heat. Slowly add Heptane (or Hexane) dropwise until a faint, persistent turbidity appears.

• Clarification: Add 1-2 drops of EtOAc to clear the solution.[1]

• Crystallization: Wrap the flask in a towel (insulation) and allow it to cool to room temperature undisturbed for 2-4 hours. Then move to 4°C (fridge) overnight.

• Filtration: Collect crystals via vacuum filtration.[2] Wash with cold 1:4 EtOAc:Heptane .

Protocol B: Flash Chromatography (Fallback)

Best for separating regioisomers (e.g., 4-SMe vs 5-SMe isomers) or removing tar.

• Stationary Phase: Silica Gel (230-400 mesh).[1]

• Eluent: Gradient of 0% → 40% EtOAc in Hexanes .

• Additive: 1% Triethylamine is mandatory to prevent streaking.

• Loading: Dissolve crude in a minimum volume of DCM (Dichloromethane). Avoid loading in EtOAc as it broadens bands.

• Fractionation: Collect small fractions. The ester product is typically UV-active (254 nm).[1]

Quantitative Data Summary

Property	Value / Condition	Notes
Molecular Weight	~198.24 g/mol	Formula: C₈H₁₀N₂O₂S
Solubility (High)	DCM, EtOAc, THF, MeOH	Good for extraction/loading.[1]
Solubility (Low)	Water, Hexane, Heptane	Use as anti-solvents.
TLC R_f	~0.4 - 0.5	(30% EtOAc in Hexane)
Storage	-20°C, Inert Gas	Critical : Hygroscopic & Oxidizable.[1]
mp (Lit. Est.)	45-60°C (Broad range)	Low-melting solid; often oils out [1].[1]

Degradation Pathways

Understanding how the molecule breaks down helps in preventing yield loss.

Figure 2: Primary degradation pathways.[1] Oxidation of the sulfide and hydrolysis of the ester are the main stability concerns.

References

• Synthesis and Properties of Pyrimidine Carboxylates

  • S-Alkylation & Ester Handling: Methods for handling alkylthio-pyrimidine esters are analogous to those described for Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate.[1]

  • Source: [1]

• Purification of Pyrimidines via Minisci Reaction

  • Describes the synthesis and isolation of ethyl pyrimidine-4-carboxylates, highlighting the solubility profiles and tendency to form low-melting solids.

  • Source: [1]

• General Recrystallization Strategies for Nitrogen Heterocycles

  • "Go-to recrystallization solvent mixtures" for lipophilic esters.[1]

  • Source: [1]

• Thioether Protection & Handling

  • Techniques for removing sulfur impurities and preventing oxid

  • Source: [1]

Sources

• 1. EP0029282A1 - Process for preparing 5-halopyrimidines and 5-pyrimidine methanols - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing the Synthesis of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

Welcome to the technical support center for the synthesis of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions, and detailed protocols to enhance the yield and purity of this critical synthetic intermediate.

Introduction

Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate is a versatile building block in medicinal chemistry and agrochemical research.[1][2] Its synthesis is typically a two-step process, beginning with the condensation of S-methylisothiourea and diethyl ethoxymethylenemalonate to form an intermediate, ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate. This is followed by a chlorination step to yield the final product.[3] While the synthesis is well-established, achieving high yields and purity can be challenging. This guide provides a comprehensive resource to navigate and troubleshoot the common hurdles in this synthetic route.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may be encountered during the synthesis, offering potential causes and actionable solutions.

Step 1: Condensation Reaction

Issue 1: Low Yield of Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate

• Question: My condensation reaction is resulting in a low yield of the desired hydroxypyrimidine intermediate. What are the likely causes and how can I improve it?

• Answer: Low yields in this step often stem from incomplete reaction, suboptimal reaction conditions, or degradation of the starting materials. Here’s a breakdown of potential causes and solutions:

  • Purity of Reactants: Ensure that the S-methylisothiourea sulfate and diethyl ethoxymethylenemalonate are of high purity. Impurities can interfere with the reaction.

  • Base Selection and Stoichiometry: The choice and amount of base are critical. Sodium ethoxide is commonly used. Ensure that at least one equivalent of a strong base is used to drive the reaction to completion.

  • Reaction Temperature and Time: The reaction may require heating to proceed at a reasonable rate. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time and temperature. Prolonged reaction times at high temperatures can lead to decomposition.

  • Solvent Choice: The polarity of the solvent can influence the reaction rate. Anhydrous ethanol is a common and effective solvent for this reaction.

Issue 2: The Product of the First Step is an Oily Residue and Difficult to Isolate

• Question: After the workup of my condensation reaction, I am left with a dark, oily product that is difficult to crystallize. How can I obtain a solid product?

• Answer: The formation of an oily product can be due to the presence of impurities or residual solvent.

  • Acidification: Ensure that the reaction mixture is properly acidified during workup to precipitate the hydroxypyrimidine. Acetic acid is commonly used for this purpose.[4]

  • Purification: If direct crystallization is challenging, consider purifying the crude product by column chromatography using a silica gel stationary phase and an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

  • Trituration: Try triturating the oily residue with a non-polar solvent like diethyl ether or hexanes. This can sometimes induce crystallization by removing soluble impurities.

Step 2: Chlorination Reaction

Issue 3: Incomplete Chlorination of the Hydroxypyrimidine Intermediate

• Question: My TLC analysis shows a significant amount of unreacted ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate after the chlorination step. How can I drive the reaction to completion?

• Answer: Incomplete chlorination is a common issue and can be addressed by optimizing the reaction conditions.

  • Chlorinating Agent: Thionyl chloride (SOCl₂) is an effective chlorinating agent for this transformation.[5] Ensure that it is fresh and of good quality, as it can decompose over time.

  • Stoichiometry of Chlorinating Agent: Use a slight excess of thionyl chloride (e.g., 1.2 equivalents) to ensure complete conversion of the starting material.

  • Reaction Temperature and Time: The reaction typically requires heating. A temperature of around 60°C for 3 hours has been reported to be effective.[5] Monitor the reaction by TLC until the starting material is no longer visible.

  • Catalyst: In some cases, a catalytic amount of a tertiary amine like N,N-dimethylaniline can be used to accelerate the chlorination reaction with thionyl chloride.

Issue 4: Formation of Impurities During Chlorination

• Question: I am observing significant impurity formation in my chlorination reaction. What are the possible side reactions and how can I minimize them?

• Answer: Side reactions during chlorination can lead to a complex product mixture and lower yields.

  • Over-chlorination: While less common for this specific substrate, over-chlorination at other positions on the pyrimidine ring can occur under harsh conditions. Use of controlled temperature and reaction time can mitigate this.

  • Lability of the Methylthio Group: The methylthio group can be susceptible to displacement by nucleophiles under certain conditions.[6] It is important to control the reaction parameters to avoid this.

  • Decomposition: Prolonged heating or excessively high temperatures can lead to the decomposition of the starting material and product. Careful monitoring of the reaction is crucial.

  • Workup: Quenching the reaction mixture with ice water is a standard procedure to decompose excess thionyl chloride and precipitate the product.[5] Ensure this is done carefully and at a low temperature to minimize hydrolysis of the desired chloro-product back to the hydroxy starting material.

Frequently Asked Questions (FAQs)

• Q1: What is the best way to monitor the progress of these reactions?

  • A1: Thin Layer Chromatography (TLC) is an excellent technique for monitoring the progress of both the condensation and chlorination reactions. Use an appropriate solvent system (e.g., 50% ethyl acetate in hexanes) and visualize the spots under UV light. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be used.[7]

• Q2: What are the key safety precautions to take when working with thionyl chloride?

  • A2: Thionyl chloride is a corrosive and toxic reagent that reacts violently with water. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. Ensure that all glassware is dry before use.

• Q3: My final product has a yellowish tint. How can I decolorize it?

  • A3: A yellowish tint can indicate the presence of impurities. Recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) can often remove colored impurities. If recrystallization is ineffective, treatment with a small amount of activated charcoal during the recrystallization process can help to decolorize the solution, followed by filtration through celite to remove the charcoal before allowing the solution to cool and crystallize.

• Q4: What is the recommended storage condition for Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate?

  • A4: The compound should be stored in a tightly sealed container in a cool, dry place, typically at 2-8°C, to prevent degradation.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate

This protocol is based on established procedures for similar pyrimidine syntheses.[4]

Materials:

• S-methylisothiourea sulfate

• Diethyl ethoxymethylenemalonate

• Sodium ethoxide

• Anhydrous ethanol

• Acetic acid

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium ethoxide (1.0 eq) in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).

• To this solution, add S-methylisothiourea sulfate (0.5 eq, as it is a salt with two equivalents of the isothiourea per sulfate) and stir until dissolved.

• Add diethyl ethoxymethylenemalonate (1.0 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete within 4-6 hours.

• After the reaction is complete, cool the mixture to room temperature and then in an ice bath.

• Slowly add glacial acetic acid to neutralize the mixture and precipitate the product.

• Filter the resulting solid, wash with cold ethanol, and then with diethyl ether.

• Dry the solid under vacuum to obtain ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate.

Protocol 2: Synthesis of Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

This protocol is adapted from a reported high-yield procedure.[5]

Materials:

• Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate

• Thionyl chloride (SOCl₂)

Procedure:

• In a three-necked flask equipped with a reflux condenser and a dropping funnel, place ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate (1.0 eq).

• Slowly add thionyl chloride (1.2 eq) to the flask.

• Heat the reaction mixture to 60°C and maintain this temperature for 3 hours. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to 0-5°C in an ice bath.

• Slowly and carefully add ice water to the reaction mixture to quench the excess thionyl chloride and precipitate the product.

• Stir the resulting suspension at 0-5°C for 1-2 hours to ensure complete crystallization.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum at 50°C. A yield of approximately 92% with a purity of 99.8% by HPLC has been reported for this step.[5]

Data Presentation

Table 1: Reagent Stoichiometry and Reaction Conditions

Step	Reactant 1	Reactant 2	Reagent/Catalyst	Solvent	Temp. (°C)	Time (h)	Reported Yield (%)
1. Condensation	S-methylisothiourea sulfate (0.5 eq)	Diethyl ethoxymethylenemalonate (1.0 eq)	Sodium ethoxide (1.0 eq)	Anhydrous Ethanol	Reflux	4-6	~70-80
2. Chlorination	Ethyl 4-hydroxy-2-(methylthio)pyrimidine-5-carboxylate (1.0 eq)	Thionyl chloride (1.2 eq)	-	Neat	60	3	~92[5]

Table 2: Typical ¹H NMR Data for Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
1.40	triplet	3H	-OCH₂CH ₃
2.65	singlet	3H	-SCH ₃
4.42	quartet	2H	-OCH ₂CH₃
8.85	singlet	1H	Pyrimidine C6-H

Note: NMR data can vary slightly depending on the solvent used.

Visualizations

Synthetic Pathway

Caption: Synthetic route to Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate.

Troubleshooting Workflow

Caption: Troubleshooting workflow for the synthesis.

References

• SIELC Technologies. (2018, May 16). Ethyl 4-chloro-2-methylthio-5-pyrimidinecarboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectrum of ethyl... [Image]. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of condensation reaction 1. [Image]. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Celon Pharma. (n.d.). Fast Claisen condensation reaction optimization in a continuous flow reactor. Retrieved from [Link]

• Organic Syntheses. (n.d.). 5-Pyrimidinecarboxylic acid, 4-amino-2-mercapto-, ethyl ester. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing 4-hydroxypyrimidine.

• Georganics. (2023, November 15). Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview. Retrieved from [Link]

• Journal of the Chemical Society C: Organic. (n.d.). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link]

• Google Patents. (n.d.). Process of chlorinating hydroxy triazines with thionyl chloride.

• Science. (n.d.). Pyrimidines maintain mitochondrial pyruvate oxidation to support de novo lipogenesis. Retrieved from [Link]

• Wikipedia. (n.d.). Thionyl chloride. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis process of 4, 6-dichloropyrimidine.

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• Organic Syntheses. (n.d.). DIETHYL METHYLENEMALONATE. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 4-hydroxy-5-pyrimidine carboxylic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Purine and Pyrimidine Metabolism. Retrieved from [Link]

• Google Patents. (n.d.). Synthesizing method of diethyl ethoxy-methylene malonate.

• PLOS One. (2013, March 7). Pyrimidine Biosynthesis Is Not an Essential Function for Trypanosoma brucei Bloodstream Forms. Retrieved from [Link]

• Chemical Papers. (n.d.). Claisen condensation of dimethyl 2,3-thiophenedicarboxylate with methyl acetate and acetonitrile. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview - Georganics [georganics.sk]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 7. sielc.com [sielc.com]

Technical Support Center: Troubleshooting Low Conversion in Pyrimidine Nucleophilic Aromatic Substitution (SNAr)

Welcome to the technical support center for nucleophilic aromatic substitution (SNAr) reactions on pyrimidine scaffolds. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with low conversion rates in their experiments. The following content is structured in a question-and-answer format to directly address specific issues and provide actionable solutions grounded in established chemical principles.

I. Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My SNAr reaction on a chloropyrimidine is sluggish or not proceeding at all. What are the primary factors I should investigate?

Low or no conversion in a pyrimidine SNAr reaction can typically be traced back to one or more of the following factors: the electronic nature of the pyrimidine ring, the reactivity of the nucleophile, the suitability of the leaving group, and the reaction conditions.

A. Insufficiently Activated Pyrimidine Ring

The pyrimidine ring itself is electron-deficient, which facilitates nucleophilic attack. However, the presence of electron-withdrawing groups (EWGs) ortho or para to the leaving group is crucial for stabilizing the negatively charged intermediate, known as the Meisenheimer complex.[1][2][3] Without adequate stabilization, the activation energy for the reaction is significantly higher.

• Troubleshooting Steps:

  • Assess Electronic Effects: Evaluate the electronic properties of the substituents on your pyrimidine ring. Electron-donating groups (EDGs) will deactivate the ring towards SNAr.

  • Consider a More Activating Leaving Group: If possible, switch to a substrate with a better leaving group at the desired position. For instance, a sulfone group can be a highly effective activating and leaving group.[4]

  • Increase Reaction Temperature: Higher temperatures can often overcome a moderate activation energy barrier. However, be mindful of potential side reactions and decomposition.[5][6]

B. Poor Nucleophile Reactivity

The strength of the nucleophile is a critical determinant of reaction success.

• Troubleshooting Steps:

  • Increase Nucleophilicity: If using a neutral nucleophile (e.g., an amine or alcohol), the addition of a non-nucleophilic base (e.g., triethylamine, DBU) can deprotonate it, generating a more reactive anionic nucleophile.[7]

  • Change the Nucleophile: If possible, consider a more nucleophilic reagent. For example, thiols are generally more nucleophilic than alcohols.[6]

  • Solvent Effects: Aprotic polar solvents like DMF, DMSO, or NMP can enhance the reactivity of anionic nucleophiles by minimizing solvation.[8]

C. Inadequate Leaving Group

The leaving group's ability to depart is essential for the rearomatization of the ring, which is the final step of the SNAr mechanism.

• Troubleshooting Steps:

  • Leaving Group Hierarchy: The typical reactivity order for halogens in SNAr is F > Cl > Br > I.[9][10] Fluorine is a poor leaving group in SN1 and SN2 reactions but is excellent for SNAr because the rate-determining step is the initial nucleophilic attack, which is accelerated by fluorine's strong electron-withdrawing nature.[11]

  • Alternative Leaving Groups: Consider using sulfones or other specialized leaving groups that can also activate the ring.[4]

D. Suboptimal Reaction Conditions

The choice of solvent, temperature, and base can profoundly impact the reaction outcome.

• Troubleshooting Steps:

  • Solvent Selection: Use polar aprotic solvents (DMF, DMSO, NMP) to favor the SNAr mechanism.[8] In some cases, alcohols can be used, but they may also act as nucleophiles, leading to side products.[7]

  • Temperature Optimization: Systematically increase the reaction temperature, monitoring for product formation and decomposition. Microwave irradiation can sometimes accelerate these reactions significantly.[12]

  • Base Selection: Ensure the base is strong enough to deprotonate the nucleophile (if necessary) but not so strong as to cause unwanted side reactions.

Question 2: I'm observing a mixture of regioisomers. How can I improve the selectivity of my pyrimidine SNAr reaction?

Regioselectivity in dichloropyrimidines is a common challenge. The substitution pattern is governed by the electronic and steric environment of the potential reaction sites.

A. Understanding Inherent Reactivity

For 2,4-dichloropyrimidines, nucleophilic attack is generally favored at the C4 position.[13][14] This preference can be explained by the greater stabilization of the Meisenheimer intermediate when the negative charge is delocalized onto the N1 nitrogen. Attack at C2 results in delocalization to both N1 and N3, but the proximity of the two electronegative nitrogen atoms can be destabilizing.[15] However, substituents on the ring can alter this selectivity.[13]

• Troubleshooting Steps:

  • Analyze Substituent Effects: An electron-donating group at C6 will often direct substitution to the C2 position.[13] Conversely, an electron-withdrawing group at C5 or C6 may enhance the preference for C4.

  • Steric Hindrance: A bulky nucleophile may preferentially attack the less sterically hindered position.

  • Temperature Control: In some cases, regioselectivity can be temperature-dependent. Running the reaction at a lower temperature may favor the thermodynamically more stable product.

Question 3: My reaction is producing a significant amount of side products. What are the likely culprits and how can I mitigate them?

Side reactions in pyrimidine SNAr can arise from various sources, including reaction with the solvent, di-substitution, or unexpected ring-opening/rearrangement pathways.

A. Solvent as a Nucleophile

If using a protic solvent like an alcohol, it can compete with your intended nucleophile, leading to alkoxy-substituted byproducts.[7]

• Troubleshooting Protocol: Rigorous Solvent Drying

  • Solvent Choice: Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile.

  • Drying Procedure: If using a protic solvent is unavoidable, ensure it is rigorously dried. For example, reflux ethanol over magnesium turnings and iodine, followed by distillation. Store the dried solvent over molecular sieves.

B. Di-substitution

When working with di- or poly-halogenated pyrimidines, it's possible for the product of the first substitution to be reactive enough to undergo a second substitution.

• Troubleshooting Steps:

  • Stoichiometry Control: Carefully control the stoichiometry of the nucleophile. Use of 1.0-1.1 equivalents is recommended for mono-substitution.

  • Slow Addition: Add the nucleophile slowly to the reaction mixture to maintain a low instantaneous concentration, which can disfavor the second substitution.

  • Lower Temperature: Running the reaction at a lower temperature can often provide a kinetic window where the first substitution is reasonably fast, but the second is very slow.

C. Ring-Opening and Other Rearrangements

Under strongly basic conditions or with certain nucleophiles, the pyrimidine ring can be susceptible to ring-opening or transformation reactions.[16]

• Troubleshooting Steps:

  • Milder Base: If possible, use a weaker base. For example, an organic base like triethylamine might be sufficient instead of a strong inorganic base like sodium hydroxide.[7]

  • Protecting Groups: In complex molecules, consider if any functional groups are incompatible with the reaction conditions and require protection.

II. Data & Protocols

Table 1: Relative Reactivity of Leaving Groups in SNAr

Leaving Group	Relative Rate	Key Characteristics
-F	Highest	Strong inductive effect activates the ring for attack.
-Cl	High	Good balance of activation and leaving group ability.
-Br	Moderate	Less activating than Cl.
-I	Low	Poor activator.
-SO₂R	Very High	Strong electron-withdrawing group and excellent leaving group.

Note: This is a general trend and can be influenced by the specific substrate and reaction conditions.

Experimental Protocol: General Procedure for SNAr with an Amine Nucleophile

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the chloropyrimidine substrate (1.0 eq) and a polar aprotic solvent (e.g., DMF, 0.1-0.5 M).

• Addition of Reagents: Add the amine nucleophile (1.1 eq) to the solution. If the amine is used as its hydrochloride salt, add a suitable non-nucleophilic base such as triethylamine (2.2 eq) or diisopropylethylamine (DIPEA).

• Reaction: Stir the reaction mixture at the desired temperature (ranging from room temperature to 120 °C, depending on substrate reactivity).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature and pour it into water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

III. References

• SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. MDPI. Available at: [Link]

• A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. PMC. Available at: [Link]

• SNAr reactions of pi-deficient aromatic rings. YouTube. Available at: [Link]

• Nucleophilic aromatic substitution - Wikipedia. Wikipedia. Available at: [Link]

• 10. Pyrimidines. University of Liverpool. Available at: [Link]

• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. Available at: [Link]

• General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach. Organic Chemistry Portal. Available at: [Link]

• How to do Nucleophilic aromatic substitution reaction on less SNAr active aromatic ring? ResearchGate. Available at: [Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. PubMed. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• 16.6: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. Chemistry LibreTexts. Available at: [Link]

• Efficient Nucleophilic Substitution Reactions of Pyrimidyl and Pyrazyl Halides with Nucleophiles under Focused Microwave Irradiation. ResearchGate. Available at: [Link]

• Ring Transformations in Reactions of Pyrimidine and N-Alkylpyrimidinium Salts with Nucleophiles. WUR eDepot. Available at: [Link]

• organic chemistry - Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. Available at: [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach [organic-chemistry.org]
• 5. A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. wuxibiology.com [wuxibiology.com]
• 14. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. edepot.wur.nl [edepot.wur.nl]

Stability issues with Ethyl 5-(methylthio)pyrimidine-4-carboxylate derivatives

Status: Operational | Tier: Level 3 (Senior Scientific Support) Document ID: TSC-PYR-5S-004

Introduction: The Stability Paradox

Welcome. You are likely working with Ethyl 5-(methylthio)pyrimidine-4-carboxylate as a pharmacophore building block. As a Senior Application Scientist, I must be direct: this compound presents a "stability paradox."

While the pyrimidine ring is generally robust, the specific arrangement of the C4-ester and C5-thioether creates a "push-pull" electronic system that heightens reactivity. The electron-deficient ring activates the ester toward hydrolysis, while the electron-rich sulfur is a magnet for oxidation. This guide moves beyond standard datasheets to explain why your compound degrades and how to stop it.

Part 1: Critical Degradation Pathways (Visualized)

Before troubleshooting, you must visualize the enemy. The diagram below maps the three primary degradation routes: Hydrolysis , Oxidation , and Nucleophilic Attack .

Figure 1: Primary degradation pathways. Note that the C4-ester hydrolysis is accelerated by the electron-withdrawing nature of the pyrimidine ring.

Part 2: Storage & Handling (Preventative Protocols)

The Golden Rule: Treat this compound as a "living" intermediate. It is not a static rock.[1]

Quick Reference: Storage Matrix

Parameter	Recommendation	Scientific Rationale
Temperature	-20°C (Critical)	Arrhenius kinetics: Hydrolysis rates drop significantly at sub-zero temps.
Atmosphere	Argon/Nitrogen	Prevents S-oxidation by atmospheric .
Container	Amber Vial + Parafilm	Amber glass blocks UV (preventing radical formation); Parafilm seals against humidity.
Solvent State	Store Solid Only	In solution, the effective concentration of dissolved oxygen and water is higher. Never store in DMSO/DMF for >24h.

Handling FAQ

Q: Can I store this in DMSO at room temperature for my screening library? A: No. DMSO is hygroscopic (absorbs water) and can act as a mild oxidant under certain conditions.

• Risk:[2] Hydrolysis to the acid (Degradant A) will occur within days due to absorbed water.

• Solution: Prepare DMSO stocks immediately before use. If storage is unavoidable, use anhydrous DMSO, seal under Argon, and freeze at -80°C.

Part 3: Chemical Stability & Troubleshooting

Issue 1: The "Disappearing" Ester (Hydrolysis)

• Symptom: LC-MS shows a peak shift of -28 Da (Loss of Ethyl, gain of H). NMR shows loss of the ethyl quartet/triplet.

• The Science: The pyrimidine ring contains two nitrogen atoms that withdraw electron density from the ring carbons. This makes the carbonyl carbon at position C4 highly electrophilic (positive). It is much more reactive than a standard phenyl ester [1].

• Troubleshooting:

  • Check your Silica: Acidic silica gel can catalyze hydrolysis during purification. Use 1% Triethylamine (TEA) in your eluent to neutralize the silica.

  • Check your Base: If doing a reaction, avoid hydroxide bases (NaOH, LiOH). Use non-nucleophilic bases like

    or DIPEA.

Issue 2: The "Heavy" Molecule (Oxidation)

• Symptom: LC-MS shows a peak shift of +16 Da (Sulfoxide) or +32 Da (Sulfone). The compound becomes significantly more polar (elutes earlier on Reverse Phase).

• The Science: The sulfur atom at C5 has two lone pairs. In the presence of peroxides (common in old THF or Dioxane) or singlet oxygen, it oxidizes to the sulfoxide. This is often irreversible in a biological context [2].

• Troubleshooting:

  • Solvent Test: Test your ether/THF for peroxides using quant strips before dissolving the compound.

  • Degas Solvents: Sparge all reaction solvents with Argon for 15 minutes to remove dissolved oxygen.

Issue 3: Unexpected Substitution ( )

• Symptom: Loss of the -SMe group entirely during a reaction with an amine.

• The Science: While C5 is not the most reactive position for Nucleophilic Aromatic Substitution (

  ), the pyrimidine ring is electron-poor. A strong nucleophile (like a primary amine) can displace the methylthio group, especially if the reaction is heated [3].

• Troubleshooting:

  • Temperature Control: Keep nucleophilic substitution reactions below 50°C.

  • Sterics: If possible, use more hindered nucleophiles or lower the equivalents.

Part 4: Validated Analytical Protocol

Do not rely on UV purity alone; the chromophore changes minimally during hydrolysis. Use this LC-MS method for validation.

Standard Purity Check (LC-MS)

• Column: C18 Reverse Phase (e.g., Waters XBridge), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile (MeCN) + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% -> 95% B (Linear)

  • 8-10 min: 95% B

• Detection:

  • 254 nm: Monitors the pyrimidine core.

  • MS (ESI+): Scan range 100-500 m/z.

Interpretation Table:

Retention Time (Approx)	Species	Mass Shift	Diagnosis
Early Eluting	Carboxylic Acid	[M-28+H]+	Hydrolysis (Water contamination)
Mid Eluting	Sulfoxide	[M+16+H]+	Oxidation (Peroxides/Air)
Target Time	Parent Ester	[M+H]+	Target Compound

| Late Eluting | Transesterification | [M+14+H]+ | Reaction with MeOH (if used as solvent) |

References

• Mechanism of Pyrimidine Ester Hydrolysis: Source: The electron-withdrawing effect of ring nitrogens activates C2, C4, and C6 positions. Citation: Brown, D. J. The Pyrimidines. Wiley-Interscience, 2009. (General Pyrimidine Chemistry). Context: Explains the enhanced electrophilicity of the C4-carbonyl compared to benzene analogs.

• Oxidation of Alkylthio Pyrimidines

  • Source: Bahrami, K., et al. "TAPC-Promoted Oxidation of Sulfides."[3] Journal of Organic Chemistry, 2010.[3]

  • Link: [J. Org.[3] Chem. Article]([Link])

  • Context: Details the susceptibility of thioethers to oxidation and methods to control it (or induce it selectively).

• Nucleophilic Substitution in Pyrimidines

  • Source: "Nucleophilic Aromatic Substitution: Introduction and Mechanism."[4] Master Organic Chemistry.

  • Link:

  • Context: Provides the mechanistic basis for reactions, explaining why the electron-poor pyrimidine ring facilit

• Handling of Pyrimidine Carboxylates

  • Source: Cayman Chemical Product Information (Pyrimidine-4-carboxylic acid).[5]

  • Link:

  • Context: Validates storage conditions (-20°C)

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. lib.ysu.am [lib.ysu.am]
• 3. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 4. dalalinstitute.com [dalalinstitute.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Optimizing Catalyst Selection for Cross-Coupling with Pyrimidines

Welcome to the technical support center for optimizing cross-coupling reactions involving pyrimidine scaffolds. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of C-C and C-N bond formation with this important heterocyclic motif. Pyrimidines are a cornerstone in medicinal chemistry, but their unique electronic properties often present significant synthetic challenges.[1][2]

The electron-deficient nature of the pyrimidine ring and the presence of nitrogen atoms, which can coordinate to and deactivate metal catalysts, necessitate careful selection of catalytic systems.[1] This guide provides a structured approach to troubleshooting common issues and selecting the optimal catalyst, ligand, base, and solvent for your specific transformation.

Frequently Asked Questions (FAQs)

Q1: What makes cross-coupling reactions with pyrimidines so challenging? A1: The primary challenges stem from two key features of the pyrimidine ring:

• Electron Deficiency: The two nitrogen atoms withdraw electron density, making the C-X (where X is a halogen) bond stronger and the oxidative addition step—often the rate-determining step in the catalytic cycle—more difficult.[3]

• Catalyst Inhibition: The lone pairs on the pyrimidine's nitrogen atoms can act as ligands, coordinating to the palladium center. This can lead to catalyst deactivation or the formation of off-cycle, inactive complexes, resulting in low yields.[1][4]

Q2: What is the general order of halide reactivity for halopyrimidines? A2: The reactivity of the carbon-halogen (C-X) bond follows the trend: I > Br > Cl > F .[3] This order is inversely related to the C-X bond dissociation energy. Iodopyrimidines are the most reactive and typically require milder conditions, while the less reactive chloropyrimidines often necessitate more active catalysts with bulky, electron-rich ligands to facilitate the challenging oxidative addition step.[3][5]

Q3: Which position on the pyrimidine ring is generally the most reactive for cross-coupling? A3: The reactivity of different positions on the pyrimidine ring is influenced by electronic effects. Generally, the positions adjacent to the nitrogen atoms are more electron-deficient and thus more susceptible to nucleophilic attack and oxidative addition. The typical order of reactivity is C4/C6 > C2 > C5 . However, this can be influenced by the specific reaction conditions and the steric environment of the substrate.

Q4: Should I use a pre-formed catalyst or generate the active catalyst in situ? A4: Both approaches have their merits.

• In situ Generation (e.g., mixing Pd(OAc)₂ or Pd₂(dba)₃ with a phosphine ligand) offers flexibility and can be more cost-effective. However, the exact nature and concentration of the active Pd(0) species can be inconsistent.[6][7]

• Pre-formed Catalysts (e.g., XPhos-Pd-G3) are pre-activated Pd(II) complexes that rapidly and cleanly generate the active Pd(0) catalyst upon exposure to a base.[7] They offer superior consistency, higher activity, and are often essential for challenging couplings, making them an excellent choice for troubleshooting and ensuring reproducibility.[6][8]

Troubleshooting Guides

This section addresses specific experimental problems organized by the type of cross-coupling reaction.

Issue 1: Low or No Product Yield

A lack of conversion is the most common issue. The flowchart below provides a general diagnostic approach before delving into reaction-specific solutions.

Caption: General troubleshooting workflow for low-yield cross-coupling reactions.

A. Suzuki-Miyaura Coupling (C-C Bond Formation)

Scenario: "My Suzuki coupling of a 2-chloropyrimidine with an arylboronic acid is giving less than 10% yield."

This is a common challenge due to the low reactivity of the C-Cl bond.[5] The key is to facilitate the difficult oxidative addition step.

Troubleshooting Steps:

• Re-evaluate the Catalyst and Ligand: This is the most critical factor. Standard catalysts like Pd(PPh₃)₄ may be ineffective.[5][9]

  • Action: Switch to a catalyst system known for activating aryl chlorides. Use bulky, electron-rich biarylphosphine ligands such as XPhos, SPhos, or RuPhos .[10] These ligands promote the formation of a monoligated, highly reactive 14-electron Pd(0) species that readily undergoes oxidative addition.

• Increase Base Strength: The base is crucial for the transmetalation step.

  • Action: If you are using a mild base like Na₂CO₃, switch to a stronger, more effective base such as K₃PO₄ or Cs₂CO₃ .[5][11][12]

• Optimize Solvent and Temperature:

  • Action: Ensure your reagents are soluble. Common solvent systems include 1,4-dioxane/water, toluene/water, or DMF .[5][8] For sluggish reactions, increasing the temperature to 100-120 °C is often necessary.[8]

Data Summary: Recommended Catalyst Systems for Suzuki Coupling of Chloropyrimidines

Catalyst System	Base	Solvent	Typical Temp. (°C)	Notes
Pd(PPh₃)₄	K₂CO₃ / K₃PO₄	1,4-Dioxane	80-100	Often slow and requires higher catalyst loading (5 mol%). May give moderate yields.[5][11]
Pd(OAc)₂ + SPhos	K₃PO₄	Toluene/H₂O	100	SPhos is a highly effective ligand for activating C-Cl bonds.
XPhos-Pd-G3	K₃PO₄	1,4-Dioxane	100-110	A robust pre-catalyst that provides excellent reproducibility for challenging substrates.[8]
Pd/RuPhos	K₂CO₃	Toluene/H₂O	90-110	RuPhos has shown excellent performance with a variety of heteroaromatic chlorides.[10]

B. Buchwald-Hartwig Amination (C-N Bond Formation)

Scenario: "I am attempting to couple a secondary amine with a 4-bromopyrimidine, but the reaction has stalled at 50% conversion."

Incomplete conversion in Buchwald-Hartwig aminations of pyrimidines often points to catalyst deactivation or suboptimal conditions.

Troubleshooting Steps:

• Assess the Catalyst/Ligand System: The choice of ligand is paramount for C-N bond formation.[6]

  • Action: Use sterically hindered, electron-rich biarylphosphine ligands. XPhos and tBuXPhos are excellent starting points for a wide range of amines and pyrimidine substrates.[6][13] Consider using a pre-formed catalyst (e.g., tBuXPhos-Pd-G3) to ensure efficient generation of the active catalyst.[6]

• Verify Base and Solvent Conditions:

  • Action: Strong, non-nucleophilic bases like NaOtBu or KOtBu are standard and highly effective.[6][14] If your substrate is sensitive to these strong bases, consider Cs₂CO₃ or K₃PO₄ , but be prepared to increase the reaction temperature.[6][14] The solvent, typically anhydrous toluene or dioxane , must be rigorously dried, as water can hydrolyze the phosphine ligand and deactivate the catalyst.[6]

• Increase Reaction Temperature:

  • Action: These reactions often require thermal energy to proceed to completion. A temperature range of 80-110 °C is typical.[6] If the reaction stalls at a lower temperature, a gradual increase can often drive it to completion.

C. Sonogashira Coupling (C-C Alkyne Formation)

Scenario: "My Sonogashira coupling between an iodopyrimidine and a terminal alkyne is not proceeding, and I see significant alkyne homocoupling."

This reaction relies on a dual palladium/copper catalytic system, and failure can be due to issues with either metal or the reaction conditions.[15][16]

Troubleshooting Steps:

• Check the Catalyst System:

  • Action: A standard Sonogashira reaction requires both a palladium(0) source (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ ) and a copper(I) co-catalyst (typically CuI ).[3][15] Ensure both are fresh and of high quality.

• Address Alkyne Homocoupling (Glaser Coupling):

  • Action: Homocoupling is a common side reaction mediated by the copper co-catalyst. To mitigate this, consider switching to copper-free Sonogashira conditions . This often involves using a higher loading of the palladium catalyst and a different base/solvent system.

• Ensure Anhydrous and Anaerobic Conditions:

  • Action: The Sonogashira reaction is sensitive to both oxygen and moisture.[3][8] Ensure your solvent (often an amine base like Et₃N or DIPEA ) is anhydrous and that the reaction vessel has been thoroughly purged with an inert gas like argon or nitrogen.[3]

Issue 2: Poor Regioselectivity with Dihalopyrimidines

Scenario: "I want to selectively functionalize the C2 position of 2,4-dichloropyrimidine, but my reaction is exclusively forming the C4-substituted product."

Controlling regioselectivity is an advanced challenge. While the C4 position is intrinsically more reactive, modern ligand design allows for this preference to be overridden.[17][18]

Caption: Decision tree for controlling regioselectivity in 2,4-dihalopyrimidines.

Key Principles for Controlling Selectivity:

• To Favor C4 (The 'Normal' Isomer): Most standard cross-coupling conditions will favor substitution at the more electrophilic C4 position. Using common phosphine ligands often provides good C4 selectivity.[17]

• To Favor C2 (The 'Flipped' Isomer): Achieving C2 selectivity requires overcoming the inherent electronic preference. This has been successfully demonstrated by using palladium catalysts supported by very bulky N-heterocyclic carbene (NHC) ligands , such as IPent.[17] The steric bulk of the ligand is thought to block the palladium complex from accessing the C4 position, thereby forcing the oxidative addition to occur at the less hindered C2 position.[17] This represents a powerful example of ligand-controlled reactivity.

Experimental Protocols

The following are general, representative protocols. They should be optimized for each specific substrate combination.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a Chloropyrimidine[5]

• Preparation: In a glovebox or under an inert atmosphere (Argon/Nitrogen), add the chloropyrimidine (1.0 mmol, 1.0 equiv.), arylboronic acid (1.2 mmol, 1.2 equiv.), and base (e.g., K₃PO₄, 3.0 mmol, 3.0 equiv.) to an oven-dried reaction vial equipped with a stir bar.

• Catalyst Addition: Add the palladium pre-catalyst (e.g., XPhos-Pd-G3, 0.02 mmol, 2 mol%).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., 1,4-dioxane, 5 mL).

• Reaction: Seal the vial and heat the mixture to the desired temperature (e.g., 100 °C) with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and water. Separate the layers. Extract the aqueous layer with the organic solvent (2x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination[6]

• Preparation: In a glovebox or under an inert atmosphere, add the halopyrimidine (1.0 mmol, 1.0 equiv.), the amine (1.2 mmol, 1.2 equiv.), the base (e.g., NaOt-Bu, 1.2 mmol, 1.2 equiv.), the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and the ligand (e.g., XPhos, 2-4 mol%) to an oven-dried reaction vial.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, 5 mL).

• Reaction: Seal the vial and heat the mixture to the desired temperature (e.g., 100 °C) with vigorous stirring for 4-18 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of Celite® to remove catalyst residues. Wash the filtrate with water and brine, then dry the organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate the solution and purify the crude product by flash column chromatography.

Protocol 3: General Procedure for Sonogashira Coupling[3]

• Preparation: To a dry Schlenk flask under an inert atmosphere, add the halopyrimidine (1.0 mmol, 1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%), and copper(I) iodide (0.1 mmol, 10 mol%).

• Solvent and Reagent Addition: Add anhydrous, degassed solvent (e.g., THF or Et₃N, 5 mL) and the amine base (if not the solvent, e.g., Et₃N, 3.0 mmol, 3.0 equiv.). Add the terminal alkyne (1.1 mmol, 1.1 equiv.) via syringe.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Concentrate the reaction mixture. Redissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with aqueous ammonium chloride solution to remove copper salts, followed by water and brine. Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate the solution and purify the crude product by flash column chromatography.

References

• Heteroaryl Cross-Coupling Reactions: Synthetic Methods and Medicinal Applications. (2025).
• A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Chloropyrimidines. (2025). BenchChem.
• Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. (2009).
• Technical Support Center: Optimizing Amination Reactions of Pyrimidines. (2025). BenchChem.
• Catalyst screening for Suzuki coupling of 1 with 2. (n.d.).
• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. (2026). PMC.
• Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. (2022). Journal of the American Chemical Society.
• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. (n.d.). University of Windsor.
• Efficient Pd(OAc)2/Pyrimidine Catalytic System for Suzuki-Miyaura Cross-Coupling Reaction. (2025).
• A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions. (2025). BenchChem.
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? (2024). Chemical Insights.
• New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. (2007).
• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). University of Pennsylvania.
• Technical Support Center: Optimizing 2-(Chloromethyl)pyrimidine Hydrochloride Coupling Reactions. (2025). BenchChem.
• Suzuki–Miyaura Reactions of (4-bromophenyl)
• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
• Palladium-Catalyzed Reactions Enable Pyrimidine Drug Synthesis. (2026). BIOENGINEER.ORG.
• Sonogashira coupling. (n.d.). Wikipedia.
• Sonogashira Coupling. (n.d.). Organic Chemistry Portal.
• Rapid Catalyst Screening for Sonogashira Coupling Using H-Cube® Continuous Flow Reactor. (n.d.). ThalesNano.
• Sonogashira Coupling. (2024). Chemistry LibreTexts.
• Application Notes and Protocols: Suzuki Coupling Reactions with 5-Methoxy-2-methylthiopyrimidine Deriv

Sources

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• 2. bioengineer.org [bioengineer.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies | MDPI [mdpi.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 15. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 18. par.nsf.gov [par.nsf.gov]

Technical Support Center: Recrystallization of Pyrimidine Carboxylate Esters

Topic: Recrystallization & Purification Protocols for Pyrimidine Carboxylate Esters Content ID: TSC-PYR-2024-05 Audience: Process Chemists, Medicinal Chemists, Drug Development Scientists

Introduction: The Challenge of Pyrimidine Esters

Pyrimidine carboxylate esters are critical intermediates in the synthesis of antiviral and anticancer therapeutics. However, they present a unique "purification paradox" to the process chemist:

• High Polarity vs. Lipophilicity: The pyrimidine ring is electron-deficient and polar, while the ester tail adds lipophilicity. This duality often leads to narrow metastable zones.

• "Oiling Out" Susceptibility: These compounds frequently exhibit Liquid-Liquid Phase Separation (LLPS) rather than nucleation, resulting in oils that trap impurities.

• Hydrolytic Instability: The electron-withdrawing nature of the pyrimidine ring activates the ester carbonyl, making it highly susceptible to hydrolysis under moist or basic conditions.

This guide provides a self-validating troubleshooting framework to overcome these specific challenges.

Module 1: Solvent System Selection

The Solubility Decision Matrix

Do not rely on trial-and-error. Use this matrix to select a solvent system based on your specific pyrimidine substitution pattern.

Pyrimidine Substituent (C2/C4/C6)	Dominant Property	Recommended Primary Solvent	Recommended Anti-Solvent	Mechanism of Action
Alkyl / Unsubstituted	Moderate Polarity	Ethyl Acetate (EtOAc)	n-Heptane or Hexanes	Standard Displacement: Ester dissolves in EtOAc; non-polar alkane forces lattice formation.
Amino (-NH2) / Hydroxyl (-OH)	H-Bond Donor/Acceptor	Ethanol (EtOH) or IPA	Water (Cold)	H-Bond Disruption: Alcohol solubilizes the polar heterocycle; water increases surface tension to force precipitation.
Halogen (-Cl, -Br)	Lipophilic / Dense	Dichloromethane (DCM)	Isopropyl Ether (IPE)	Halogen Bonding: DCM effectively solvates halogenated rings; ether acts as a gentle anti-solvent.
Aryl (Phenyl/Heteroaryl)	Pi-Stacking Potential	Toluene	Cyclohexane	Pi-Pi Interaction: Toluene disrupts intermolecular stacking; cooling promotes ordered stacking.

Workflow: Solvent Screening Logic

The following diagram illustrates the logical flow for selecting and validating your solvent system.

Figure 1: Logical workflow for determining the optimal solvent system, prioritizing single-solvent systems before moving to binary pairs.

Module 2: Troubleshooting "Oiling Out" (LLPS)

Issue: The solution becomes cloudy/milky, and liquid droplets form at the bottom of the flask instead of crystals. Cause: The solution temperature is entering a "miscibility gap" where the compound is liquid before it can crystallize (Melting Point < Solution Temperature). This is common in impure pyrimidine esters.

The "Rescue" Protocol: Seeded Cooling

Do not continue cooling an oiled-out solution; the oil will solidify into an amorphous glass.

Step-by-Step Rescue:

• Re-Dissolve: Re-heat the mixture until the oil phase completely re-dissolves into a clear homogeneous solution.

• Temperature Adjustment: Cool the solution slowly to exactly 2-5°C above the temperature where oiling previously occurred.

• Seeding: Add pure seed crystals (0.1 - 0.5 wt%). If no seeds are available, scratch the glass wall with a rod to induce nucleation.

• Isothermal Hold: Hold the temperature constant. Allow the seeds to grow for 30-60 minutes. This bypasses the liquid phase and forces the solute directly onto the crystal lattice.

• Controlled Cooling: Once a crystal bed is established, cool at a rate of 10°C/hour.

Figure 2: The "Oiling Out" Rescue Protocol. Bypassing the liquid-liquid phase separation via seeding in the metastable zone.

Module 3: Chemical Stability & Hydrolysis Prevention

Issue: Loss of yield or increase in "Acid Impurity" (R-COOH) during recrystallization. Mechanism: The pyrimidine ring acts as an electron sink, making the ester carbonyl highly electrophilic. Water, especially at high temperatures or non-neutral pH, attacks the ester.

Troubleshooting Hydrolysis

Symptom	Root Cause	Corrective Action
Smell of Acetic Acid/Alcohol	Ester cleavage	Stop heating. The solvent is likely wet. Switch to anhydrous solvents immediately.
Drop in pH of Mother Liquor	Acid byproduct formation	Check the pH of your crude. If acidic, wash with 5% NaHCO₃ before recrystallization.
Yield Loss in Ethanol	Transesterification	If recrystallizing a Methyl ester in Ethanol, the alcohol can swap. Always match the solvent alcohol to the ester alkyl group (e.g., Recrystallize Ethyl esters in Ethanol).

Critical Protocol: The "Flash" Recrystallization For highly sensitive esters:

• Dissolve in boiling solvent.

• Do not reflux for extended periods (limit < 5 mins).

• Immediately filter hot (if needed) and crash cool in an ice bath.

• Filter immediately. Do not leave in mother liquor overnight.

Module 4: Frequently Asked Questions (FAQs)

Q: My pyrimidine ester is colored (yellow/brown), but the pure compound should be white. How do I fix this? A: Pyrimidines often trap conjugated oligomers.

• Protocol: Dissolve the crude in the hot solvent. Add Activated Carbon (Charcoal) (5-10 wt%). Stir at reflux for 10-15 minutes. Filter hot through a Celite pad to remove the carbon. Crystallize the filtrate.

• Note: Carbon can catalyze hydrolysis in some sensitive esters; minimize contact time.

Q: I am getting a "gel" instead of crystals. A: This indicates the solvent is too non-polar, causing rapid crashing, or the concentration is too high.

• Fix: Add a small amount of a polar co-solvent (e.g., 5% Methanol) to "loosen" the lattice, or double the solvent volume and reheat.

Q: Can I use water as an anti-solvent? A: Only if the temperature is kept low (< 5°C) and the filtration is rapid. For pyrimidine esters, Diisopropyl Ether (IPE) or Heptane are chemically safer anti-solvents than water to prevent hydrolysis.

References

• Solvent Selection & Oiling Out

  • Beckmann, W. "Seeding the Crystallization of Active Pharmaceutical Ingredients." Organic Process Research & Development, 2000 , 4(5), 372–383. Link

  • Mechanism:[1][2][3] Discusses the control of oiling out via seeding strategies in the metastable zone.

• Pyrimidine Synthesis & Purification

  • Zhichkin, P., et al.[4] "A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters." Synthesis, 2002 , 720-722.[4] Link

  • Context: Establishes standard workup and purification baselines for this specific chemical class.

• Hydrolytic Instability

  • Brown, D. J. "The Pyrimidines."[5][6][7][8] Chemistry of Heterocyclic Compounds, Wiley-Interscience.

  • Authority: The definitive text on pyrimidine reactivity, confirming the electrophilic activation of substituents
• General Crystallization Troubleshooting: Mullin, J. W. Crystallization. 4th Edition, Butterworth-Heinemann, 2001. Standard: The fundamental engineering text for solubility curves and MSZW (Metastable Zone Width) theory.

Sources

• 1. Three Pyrimidine Decarboxylations in the Absence of a Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ias.ac.in [ias.ac.in]

Technical Support Center: Navigating the Solubility Challenges of Pyrimidine Intermediates

Welcome to the technical support center dedicated to addressing the common yet critical challenge of poor solubility of pyrimidine intermediates. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility hurdles during their experiments. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a practical question-and-answer format, grounded in scientific principles and field-proven insights.

Understanding the "Why": The Root of Pyrimidine Solubility Issues

The solubility of pyrimidine intermediates is governed by a delicate interplay of their physicochemical properties. The planar, aromatic nature of the pyrimidine ring can lead to strong crystal lattice structures that are difficult to disrupt with solvent molecules. Furthermore, the presence of various functional groups can significantly influence polarity, hydrogen bonding capacity, and ionization state, all of which are critical determinants of solubility.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My pyrimidine intermediate has precipitated out of my reaction mixture. What are the immediate troubleshooting steps?

A1: The sudden precipitation of your pyrimidine intermediate can be alarming, but it's a common issue. Here’s a logical workflow to diagnose and address the problem:

dot

Caption: Troubleshooting workflow for unexpected precipitation.

Detailed Explanation:

• Solvent System Analysis: The first step is to evaluate your solvent choice. An ideal solvent should solubilize all reactants, intermediates, and the final product to a reasonable extent at the reaction temperature. If an intermediate has significantly different polarity compared to the starting materials, it may crash out.

  • Solution: Consider using a co-solvent system. The addition of a water-miscible solvent in which your pyrimidine intermediate has high solubility can significantly enhance its concentration in the reaction mixture.[1][2][3]

• Concentration Check: High concentrations of reactants can lead to the supersaturation and subsequent precipitation of the product or intermediate.

  • Solution: If feasible, dilute the reaction mixture with more of the chosen solvent.

• Temperature Fluctuation: The solubility of most compounds, including pyrimidines, is temperature-dependent, generally increasing with higher temperatures.[4] If the reaction has cooled or is subject to temperature cycling, precipitation can occur.

  • Solution: Gently warm the reaction mixture to see if the precipitate redissolves. If it does, you may need to maintain a higher temperature throughout the reaction.

• pH Shift: The ionization state of pyrimidine intermediates, which is dictated by the pH of the solution, plays a crucial role in their solubility.[4] Many pyrimidines contain basic nitrogen atoms that can be protonated at acidic pH, increasing their aqueous solubility.

  • Solution: Measure the pH of your reaction mixture. A slight adjustment with a suitable acid or base can sometimes bring the precipitate back into solution. Be mindful that pH changes can also affect reaction kinetics and side product formation.

Q2: I need to prepare an aqueous stock solution of my pyrimidine intermediate for a biological assay, but it has very low water solubility. What are my options?

A2: This is a frequent challenge when transitioning from organic synthesis to biological testing. Here are several effective strategies, ranging from simple to more complex formulation approaches.

dot

Caption: Key strategies for enhancing aqueous solubility.

1. Co-solvency

• Principle: This technique involves adding a water-miscible organic solvent (co-solvent) to the aqueous solution to increase the solubility of a non-polar or poorly soluble compound.[5] The co-solvent reduces the polarity of the solvent system, making it more favorable for the pyrimidine intermediate to dissolve.

• Common Co-solvents: Dimethyl sulfoxide (DMSO), ethanol, polyethylene glycol 400 (PEG 400), and propylene glycol.

• Experimental Protocol:

  • Dissolve the pyrimidine intermediate in a minimal amount of a suitable co-solvent to create a concentrated stock solution.

  • For the biological assay, dilute the stock solution with the aqueous buffer to the final desired concentration.

  • Crucially, ensure the final concentration of the co-solvent in the assay is low enough to not affect the biological system (typically <1% and often <0.1%).

Co-solvent	Typical Starting Concentration	Maximum Recommended Final Concentration in Assay
DMSO	10-100 mM	< 0.5% (v/v)
Ethanol	10-50 mM	< 1% (v/v)
PEG 400	5-20% (w/v) in stock	< 2% (v/v)

2. pH Adjustment

• Principle: For pyrimidine intermediates with ionizable functional groups (e.g., basic nitrogens or acidic protons), adjusting the pH of the solution can dramatically increase solubility. By converting the neutral molecule into a more soluble salt form, its interaction with water is enhanced.[2]

• Experimental Protocol:

  • Determine the pKa of the ionizable group(s) on your pyrimidine intermediate.

  • Prepare a buffer solution with a pH that will ensure the majority of the compound is in its ionized form (for a basic pyrimidine, a pH at least 2 units below its pKa is a good starting point).

  • Attempt to dissolve the pyrimidine intermediate directly in the prepared buffer.

  • Alternatively, dissolve the compound in a small amount of dilute acid (for a basic compound) or base (for an acidic compound) and then dilute with buffer.

3. Complexation with Cyclodextrins

• Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble "guest" molecules, like your pyrimidine intermediate, forming an inclusion complex that has significantly improved aqueous solubility.[6][7]

• Common Cyclodextrins: β-cyclodextrin (β-CD), hydroxypropyl-β-cyclodextrin (HP-β-CD), and sulfobutylether-β-cyclodextrin (SBE-β-CD).

• Experimental Protocol (Co-precipitation Method):

  • Dissolve an appropriate amount of cyclodextrin in distilled water with heating and stirring.

  • Separately, dissolve your pyrimidine intermediate in a suitable organic solvent (e.g., ethanol, acetone).

  • Slowly add the pyrimidine solution to the cyclodextrin solution with continuous stirring.

  • Continue stirring for a set period (e.g., 24 hours) at a controlled temperature.

  • Cool the mixture to induce precipitation of the inclusion complex.

  • Filter, wash, and dry the resulting solid complex.

  • The solid complex can then be dissolved in water for your assay.

4. Amorphous Solid Dispersions

• Principle: The crystalline form of a compound is generally less soluble than its amorphous form due to the energy required to break the crystal lattice. An amorphous solid dispersion (ASD) involves dispersing the pyrimidine intermediate at a molecular level within a hydrophilic polymer matrix.[8][9] This stabilizes the amorphous state and enhances solubility and dissolution rate.

• Common Polymers: Polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and Pluronic surfactants.

• Experimental Protocol (Solvent Evaporation Method):

  • Dissolve both the pyrimidine intermediate and the chosen polymer in a common volatile organic solvent.

  • Evaporate the solvent under reduced pressure (e.g., using a rotary evaporator) to form a thin film.

  • Further dry the film under vacuum to remove any residual solvent.

  • The resulting solid dispersion can be scraped and reconstituted in an aqueous buffer for your experiment.

Q3: My pyrimidine intermediate is a basic compound. Can I improve its solubility by forming a salt?

A3: Absolutely. For basic pyrimidine intermediates, salt formation is a highly effective and widely used strategy to enhance aqueous solubility and dissolution rate.[2][10]

dot

Caption: General workflow for pyrimidine salt formation.

Experimental Protocol for Salt Formation:

• Solvent Selection: Choose a solvent in which the free base of your pyrimidine intermediate is soluble, but the resulting salt is expected to be insoluble. Common choices include isopropanol, ethanol, acetone, or ethyl acetate.

• Dissolution: Dissolve the pyrimidine free base in the selected solvent, with gentle heating if necessary.

• Acid Addition: Slowly add a stoichiometric amount (typically 1.0 to 1.1 equivalents) of the desired acid, either neat or as a solution in the same solvent.

• Crystallization: Stir the mixture at a controlled temperature. The salt may precipitate immediately or require a period of stirring and/or cooling to crystallize.

• Isolation: Collect the precipitated salt by filtration.

• Washing and Drying: Wash the salt with a small amount of the cold reaction solvent to remove any unreacted starting materials and then dry it under vacuum.

Commonly Used Acids for Salt Formation:

• Hydrochloric acid (HCl)

• Sulfuric acid (H₂SO₄)

• Methanesulfonic acid (mesylate)

• p-Toluenesulfonic acid (tosylate)

• Maleic acid

• Fumaric acid

Important Consideration: The choice of the counter-ion (the acid used) can significantly impact the physicochemical properties of the salt, including its solubility, stability, and hygroscopicity. Therefore, a salt screening study may be necessary to identify the optimal salt form for your application.

References

• "Solubility enhancement techniques: A comprehensive review". World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Sanna, M., et al. "Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays". ACS Medicinal Chemistry Letters. [Link]

• "A review on solubility enhancement technique for pharmaceutical drugs". GSC Biological and Pharmaceutical Sciences. [Link]

• "Contemporary Review on Solubility Enhancement Techniques". Journal of Drug Delivery and Therapeutics. [Link]

• "A COMPREHENSIVE REVIEW ON SOLUBILITY ENHANCEMENT STRATEGIES FOR POORLY WATER-SOLUBLE DRUGS". JETIR. [Link]

• "Pyrimidine - Solubility of Things". Solubility of Things. [Link]

• "A review on solubility enhancement technique". International Journal of Pharmaceutical and Clinical Research. [Link]

• Sanna, M., et al. "Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays". ACS Publications. [Link]

• Sanna, M., et al. "(PDF) Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer-Drug Microarrays". ResearchGate. [Link]

• Teti, D. "Practical Guide to DOT Language (Graphviz) for Developers and Analysts". Daniele Teti. [Link]

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• "Strategies for improving hydrophobic drugs solubility and bioavailability". Journal of Drug Delivery and Therapeutics. [Link]

• "Drawing graphs with dot". Graphviz. [Link]

• "Graph Visualisation Basics with Python, Part III: Directed Graphs with graphviz". Towards Data Science. [Link]

• "A deconstruction–reconstruction strategy for pyrimidine diversification". Nature. [Link]

• "Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs". International Journal of Pharmaceutical Sciences Review and Research. [Link]

• "User Guide". Graphviz. [Link]

• "Process for the preparation of pyrimidine derivatives".

• "Graphviz tutorial". YouTube. [Link]

• "5-Pyrimidinecarboxylic acid, 4-amino-2-mercapto-, ethyl ester". Organic Syntheses. [Link]

• "How to prevent precipitation of Purine/Pyrimidine in solution at pH 7.0?". ResearchGate. [Link]

• "Solubility of pyrimidine derivatives in different organic solvents at different temperatures". Academica.edu. [Link]

• "SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K". Revue Roumaine de Chimie. [Link]

• "Pharmaceutical compositions of amorphous solid dispersions and methods of preperation thereof".

• "CYCLODEXTRINS AND INCLUSION COMPLEXES: FORMATION, METHODS, AND DIVERSE APPLICATIONS". IIP Series. [Link]

• "Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs". International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• "Inclusion complex formation of cyclodextrin with its guest and their applications". OAText. [Link]

• "Expanding the Commercial Options for Preparation of Amorphous Solid Dispersions". Contract Pharma. [Link]

• "Troubleshooting: The Workup". University of Rochester. [Link]

• "Amorphous Solid Dispersion Formation via Solvent Granulation". Purdue e-Pubs. [Link]

• "The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole". MDPI. [Link]

• "Preparation and Characterization of Amorphous Solid Dispersions for the Solubilization of Fenretinide". MDPI. [Link]

• "Physicochemical properties of some pyrimidine derivatives in some organic solvents". MedCrave. [Link]

• "Process for preparing a pyrimidine intermediate".

• "Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products". Journal of Controlled Release. [Link]

• "SYNTHESIS OF PYRIMIDINE DERIVATIVES". PharmaTutor. [Link]

• "Troubleshooting Precipitation in Cell Culture: Causes and Solutions". Procell. [Link]

• "Co-Crystals in Enhancing Drug Solubility and Stability: A Comprehensive Review". Preprints.org. [Link]

• "A REVIEW: SOLUBILITY ENHANCEMENT TECHNIQUES BY CO-CRYSTALLIZATION". IJCRT. [Link]

• "Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach". SciSpace. [Link]

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• 8. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. jddtonline.info [jddtonline.info]

Technical Support Center: By-product Analysis in the Synthesis of Thienopyrimidines

Welcome to the technical support center for thienopyrimidine synthesis. This guide is designed for researchers, scientists, and drug development professionals who are actively working with this important heterocyclic scaffold. Thienopyrimidines are of significant interest in medicinal chemistry due to their structural similarity to purines, which allows them to interact with a wide range of biological targets, including kinases and other enzymes.[1] However, their synthesis is often accompanied by the formation of challenging by-products that can complicate purification, reduce yields, and lead to ambiguous analytical results.

This document provides in-depth, field-proven insights into identifying, troubleshooting, and mitigating common by-products encountered during the synthesis of thienopyrimidines. The content is structured in a practical question-and-answer format to directly address the issues you may encounter at the bench.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are frequently asked by researchers new to thienopyrimidine chemistry.

Q1: What are the most common synthetic routes to thienopyrimidines and what is the primary challenge?

A1: The most prevalent methods for synthesizing the thienopyrimidine core involve either building the pyrimidine ring onto a pre-existing thiophene or constructing the thiophene ring onto a pyrimidine precursor.[2][3][4]

• From Thiophene Precursors (Most Common): This strategy typically starts with a 2-aminothiophene derivative, which is then cyclized to form the pyrimidine ring.[2][4] A classic example is the reaction of a 2-amino-3-cyanothiophene or a 2-amino-3-ethoxycarbonylthiophene with reagents like formamide, urea, or isothiocyanates.[5][6]

• From Pyrimidine Precursors: This approach involves reactions like the Thorpe-Ziegler cyclization of a pyrimidine bearing a mercaptocarbonitrile group or the Gewald reaction using a thiobarbituric acid as the ketone component.[2]

The primary challenge across these routes is controlling selectivity and minimizing side reactions. These can include the formation of regioisomers, dimers, incompletely cyclized intermediates, and products from competing reaction pathways, all of which complicate purification and reduce the yield of the desired product.

Q2: My TLC shows multiple spots close to my product spot. How do I quickly determine if they are starting materials or by-products?

A2: An efficient way to begin is by running co-spot TLCs. On a single TLC plate, spot your crude reaction mixture, the pure starting material(s), and a co-spot (a spot of the crude mixture directly on top of a spot of the starting material). If a spot in your crude lane moves to the same Rf as a starting material and merges perfectly in the co-spot lane, it is highly likely to be unreacted starting material. Any other new spots are potential intermediates or by-products. For a more definitive analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) is the ideal next step. It provides both the retention time (from the LC) and the mass (from the MS) of each component, allowing for rapid identification of starting materials, the desired product, and potential by-products based on their expected molecular weights.[7]

Q3: Which single analytical technique is the most powerful for identifying an unknown by-product?

A3: While a combination of techniques is always best, high-resolution mass spectrometry (HRMS) coupled with Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful approach.[8][9][10] HRMS provides a highly accurate molecular formula, which is critical for deducing the elemental composition of the unknown. Subsequently, 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments can be used to piece together the connectivity of the atoms, revealing the complete structure of the by-product.[8][9]

Part 2: Troubleshooting Guide for Key Synthetic Routes

This section provides detailed troubleshooting for specific problems encountered during common synthetic reactions used to prepare thienopyrimidines.

Case Study 1: The Gewald Reaction for 2-Aminothiophene Precursors

The Gewald reaction is a cornerstone for preparing the 2-aminothiophene precursors essential for many thienopyrimidine syntheses.[11][12][13] It involves the condensation of a ketone or aldehyde with an active methylene nitrile in the presence of elemental sulfur and a base, typically a secondary amine like morpholine.[6][14]

Problem: "My Gewald reaction is a complex mixture with low yield of the desired 2-aminothiophene. My mass spec shows peaks that don't correspond to my product or starting materials."

This is a common issue stemming from several potential side reactions.

Root Cause Analysis & Solutions:

• Formation of Dimeric/Polymeric Sulfur By-products: Elemental sulfur (S₈) can react with the amine base to form complex polysulfides. These can lead to the formation of by-products and often result in a difficult-to-purify, tar-like crude product.[3]

  • Solution: Ensure the reaction temperature is carefully controlled. The initial phase of the reaction is often exothermic. Running the reaction at or slightly below room temperature initially before gentle heating can minimize side reactions. Using a stoichiometric amount of sulfur is also critical; excess sulfur will exacerbate this issue.

• Incomplete Reaction or Stalled Intermediates: The mechanism involves several steps. If the conditions are not optimal, intermediates can accumulate.

  • Solution: The choice of base is crucial. Morpholine is often preferred as its pKa is optimal for catalyzing the reaction without causing excessive side reactions. Ensure the base is added slowly and the reaction is monitored by TLC or LC-MS until the starting materials are consumed. Microwave irradiation has been shown to improve yields and reduce reaction times, potentially by minimizing the lifetime of unstable intermediates.[6][12]

• Unintended Cyclization or Rearrangement Products: Depending on the substrates, alternative cyclization pathways can become accessible, leading to isomeric thiophenes or other heterocyclic systems.

  • Solution: Carefully review your starting materials. Highly sterically hindered ketones may require longer reaction times or slightly higher temperatures. If you suspect an isomeric by-product, detailed NMR analysis (specifically 2D NOESY or ROESY) can help determine the spatial relationships between protons and confirm the correct regiochemistry.

Case Study 2: Friedländer-Type Annulation for Pyrimidine Ring Formation

The Friedländer annulation is a powerful method for constructing the pyrimidine ring by reacting a 2-aminothiophene-3-carboxaldehyde (or ketone) with a compound containing an α-methylene ketone. A major challenge here is controlling regioselectivity when using unsymmetrical ketones.[15][16]

Problem: "My Friedländer synthesis is producing a mixture of two isomers that are very difficult to separate by column chromatography."

This is a classic regioselectivity problem where the cyclization can occur on either side of the ketone.[16]

Root Cause Analysis & Solutions:

• Lack of Regiocontrol: The reaction can proceed via two different enolate or enamine intermediates, leading to the formation of both the linear and the angularly fused product.[16]

  • Solution 1 (Catalyst Control): The choice of catalyst can strongly influence the regioselectivity. While traditional methods use acid or base catalysis, modern protocols have found that specific amine catalysts, such as pyrrolidine derivatives, can provide high regioselectivity.[15] Experimenting with different catalysts (e.g., L-proline, p-toluenesulfonic acid, or specialized amine catalysts) is recommended.

  • Solution 2 (Substrate Control): If possible, modifying the ketone substrate can introduce steric or electronic bias to favor one cyclization pathway over the other. For example, introducing a bulky group near one of the α-carbons can sterically hinder condensation at that site.

  • Solution 3 (Process Control): The rate of addition of the ketone can significantly impact regioselectivity. A slow addition of the methyl ketone substrate to the reaction mixture has been shown to increase the formation of the desired 2-substituted quinoline-type product.[15]

• Separation of Isomers: If isomer formation cannot be avoided, separation is necessary.

  • Solution: Standard silica gel chromatography may not be sufficient. Consider using High-Performance Liquid Chromatography (HPLC), potentially with a chiral column if the isomers are enantiomers, or a different stationary phase (e.g., alumina, C18). Developing a gradient elution method for HPLC can often resolve closely related isomers.[7]

Case Study 3: Post-Cyclization N-Alkylation

Alkylation of the thienopyrimidine core is a common final step to introduce substituents. However, the heterocyclic system contains multiple nucleophilic sites (nitrogen and sulfur atoms), leading to potential competition.

Problem: "I am trying to N-alkylate my thieno[2,3-d]pyrimidin-4(3H)-one, but I am getting a mixture of N-alkylated and S-alkylated products."

This issue arises from the ambident nucleophilic character of the thienopyrimidinone scaffold. The relative reactivity of the N vs. S atoms is influenced by several factors.

Root Cause Analysis & Solutions:

• Ambident Nucleophilicity: The anion of the thienopyrimidinone can be attacked by an electrophile (the alkylating agent) at either the nitrogen or the sulfur atom. The outcome (N- vs. O- or S-alkylation) is governed by the principles of Hard and Soft Acids and Bases (HSAB).[17]

  • N-Alkylation (Hard-Hard Interaction): N-alkylation is generally favored under thermodynamic control and with "harder" electrophiles.

  • S-Alkylation (Soft-Soft Interaction): S-alkylation is often favored under kinetic control and with "softer" electrophiles.[18]

• Optimizing for N-Alkylation:

  • Base and Solvent: Using a strong, non-nucleophilic base like sodium hydride (NaH) in a polar aprotic solvent like DMF or DMSO typically favors N-alkylation.[19] The use of potassium carbonate (K₂CO₃) is also common.[19]

  • Counter-ion: The counter-ion of the base can influence the reaction site. For example, using a silver salt of the substrate has been reported to favor O-alkylation in some pyridone systems, whereas alkali metal salts favor N-alkylation.[17]

  • Temperature: Running the reaction at a higher temperature can favor the thermodynamically more stable N-alkylated product.

• Confirming the Structure:

  • NMR Spectroscopy: Distinguishing between N- and S-alkylated isomers is straightforward with ¹³C NMR. The chemical shift of the carbon attached to the heteroatom will be significantly different. For an N-CH₂ group, the signal typically appears around 40-50 ppm, whereas for an S-CH₂ group, it is found further upfield, around 30-35 ppm.[18]

Part 3: Analytical Workflows and Data

Precise analytical methods are key to successful by-product analysis. This section provides a standard workflow and representative data.

Systematic Workflow for By-product Identification

When an unexpected spot appears on your TLC, a systematic approach is crucial for identification.

Caption: A systematic workflow for the isolation and structural elucidation of unknown synthesis by-products.

Table 1: Common By-products and Their Diagnostic Signatures

This table summarizes potential by-products from the synthetic routes discussed and provides key analytical data for their identification.

Synthetic Route	Potential By-product	Plausible Cause	Diagnostic MS Peak (m/z)	Key NMR Signal (¹H or ¹³C)
Gewald Reaction	Dimer of 2-aminothiophene	Excess sulfur or base; high temperature	[2M - 2H₂S]⁺ or similar	Disappearance of -NH₂ protons; complex aromatic region
Friedländer Annulation	Unwanted Regioisomer	Lack of kinetic/thermodynamic control	[M]⁺ (same as product)	Different chemical shifts in aromatic region; confirmed by 2D NOESY
N-Alkylation	S-Alkylated Isomer	Kinetic control, "soft" alkylating agent	[M]⁺ (same as N-alkyl product)	¹³C signal for S-C H₂-R at ~30-35 ppm[18]
Cyclization with Formamide	Incompletely cyclized N-formyl intermediate	Insufficient reaction time or temperature	[M + 28]⁺ (Formyl group addition)	Presence of a formyl proton signal (~8-8.5 ppm) and an amide NH
Reaction with Isothiocyanate	Uncyclized Thiourea Intermediate	Failure of base-mediated cyclization	[M]⁺ (Thiourea intermediate)	Two distinct NH proton signals, one often broad and downfield (>10 ppm)[5]

Mechanism Visualization: Regioisomer Formation

The following diagram illustrates the two competing pathways in a Friedländer-type reaction that lead to the formation of regioisomers.

Caption: Competing pathways in the Friedländer annulation leading to regioisomeric products.

References

• Use of NMR Spectroscopy for Studying 2,4-Dioxo- and 4-Imino-2-oxo-3-phenyl-5-R-6-R′-thieno[2,3-d]pyrimidines. Futurity Proceedings.
• Three structural isomers of thienopyrimidines. ResearchGate.

• Synthesis of Some Thienopyrimidine Derivatives. MDPI. Available at: [Link]

• The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I. PMC.

• Thienopyrimidine. Encyclopedia MDPI. Available at: [Link]

• synthesis of thienopyrimidine derivatives starting from thiophene and pyrimidine rings. European Chemical Bulletin.

• Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents. PMC. Available at: [Link]

• N-Alkylation reaction of 4-amino-2,6-bis(alkyl(aryl)thio)pyrimidines (4a-e). ResearchGate.

• Design, Synthesis, and Biological Evaluation of Novel Thienopyrimidine Derivatives as PI3Kα Inhibitors. MDPI. Available at: [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc.
• Selective N-Alkylation of Isoquinolines, Benzazepines - Amanote Research. Amanote.
• Green and Sustainable Synthesis of Thienopyrimidine Derivatives: A Review of Methods and Medicinal Applications. International Journal of Pharmaceutical Research and Applications.

• Synthesis of some thienopyrimidine derivatives. SciSpace. Available at: [Link]

• Synthesis of Some Thienopyrimidine Derivatives. PMC. Available at: [Link]

• Highly Regioselective Friedlaender Annulations with Unmodified Ketones Employing Novel Amine Catalysts: Syntheses of 2-Substituted Quinolines, 1,8-Naphthyridines, and Related Heterocycles. Organic Chemistry Portal. Available at: [Link]

• Novel Pyridothienopyrimidine Derivatives: Design, Synthesis and Biological Evaluation as Antimicrobial and Anticancer Agents. MDPI. Available at: [Link]

• Magic Shotgun Approach to Anti-Inflammatory Pharmacotherapy: Synthesis of Novel Thienopyrimidine Monomers/Heterodimer as Dual COX-2 and 15-LOX Inhibitors Endowed with Potent Antioxidant Activity. PMC.
• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. AWS.
• Regioselectivity of Friedländer Quinoline Syntheses. ResearchGate.
• Synthesis and antitumor activity evaluation of some thienopyrimidine derivatives. Journal of Chemical Health Risks.

• Mechanisms of Inhibition of Pyrimidine Dimer Formation in Deoxyribonucleic Acid by Acridine Dyes. PMC. Available at: [Link]

• Synthesis of novel thienopyrimidines and evaluation for their anti- inflammatory activity. Journal of Chemical and Pharmaceutical Research.

• Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][4][9]naphthyrin-5(6H). Tetrahedron. Available at:

• Development Of Novel Thienopyrimidine Hybrids: Synthesis, Characterization And Multi-Target Biological Evaluation. IOSR Journal.

• 2-Alkyl-Substituted-4-Amino-Thieno[2,3-d]Pyrimidines: Anti-Proliferative Properties to In Vitro Breast Cancer Models. MDPI. Available at: [Link]

• Development and Validation of a Sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for the Simultaneous Quantification of Thiopurine Nucleotides in Human Red Blood Cells. PMC.
• Study of the influence of N-alkylation of 2-benzylthiopyrimidines on the growth of two bacteria of medical interest. ResearchGate.

Sources

• 1. mdpi.com [mdpi.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. researchgate.net [researchgate.net]
• 4. Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and Validation of a Sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for the Simultaneous Quantification of Thiopurine Nucleotides in Human Red Blood Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. futurity-proceedings.com [futurity-proceedings.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. quod.lib.umich.edu [quod.lib.umich.edu]
• 12. scispace.com [scispace.com]
• 13. Synthesis of Some Thienopyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 15. Highly Regioselective Friedlaender Annulations with Unmodified Ketones Employing Novel Amine Catalysts: Syntheses of 2-Substituted Quinolines, 1,8-Naphthyridines, and Related Heterocycles [organic-chemistry.org]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][2,7]naphthyrin-5(6H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Steric Hindrance in Pyrimidine Derivatives

Topic: Overcoming steric hindrance in reactions of pyrimidine derivatives Audience: Researchers, scientists, and drug development professionals Format: Interactive Troubleshooting Guide & FAQs[1]

Introduction: The Steric Challenge in Pyrimidine Chemistry

As a Senior Application Scientist, I often see projects stall not because of a lack of reactivity, but due to a misunderstanding of the steric landscape of the pyrimidine core. Pyrimidines are electronically deficient, making them prime candidates for Nucleophilic Aromatic Substitution (SNAr) and metal-catalyzed cross-couplings.[1] However, when you introduce bulky substituents—particularly at the C5 position or adjacent to the C2/C4/C6 reaction centers—standard protocols fail.

This guide moves beyond textbook theory to provide field-proven, self-validating protocols for overcoming these barriers. We focus on three critical workflows: SNAr Regiocontrol , Sterically Demanding Pd-Catalysis , and Radical Functionalization .[1]

Module 1: Troubleshooting SNAr Regioselectivity

User Query: "I am trying to substitute a 2,4-dichloropyrimidine that has a bulky isopropyl group at C5. Standard literature suggests C4 substitution, but I’m getting a mixture or low yields. How do I force regioselectivity?"

Technical Analysis

In unsubstituted 2,4-dichloropyrimidines, the C4 position is kinetically favored for SNAr because the LUMO coefficient is largest at C4, and the intermediate Meisenheimer complex is better stabilized by the para-nitrogen [1, 2].

However, a bulky substituent at C5 creates significant steric clash with the incoming nucleophile at C4. This "steric override" can shift reactivity toward C2 , or shut down the reaction entirely if the nucleophile is also bulky.

Diagnostic Workflow (Decision Tree)

Figure 1: Decision matrix for predicting regioselectivity shifts in SNAr reactions based on C5 substitution.

Solution Protocol: Forcing Selectivity

Scenario A: You need C4 substitution despite C5 bulk.

• Tactic: Use a smaller nucleophile surrogate followed by a second step.

• Protocol: Instead of reacting a bulky amine directly, react with sodium azide (small nucleophile) to form the C4-azide, then reduce to the amine or click with an alkyne. The azide is small enough to bypass the C5 steric gate.

Scenario B: You need C2 substitution.

• Tactic: Exploit the "Steric Shield."

• Protocol: Use a bulky base (e.g., t-BuOK) or a bulky nucleophile.[1] The C5 group blocks C4, directing the attack to C2.

• Reference: Tertiary amine nucleophiles have been shown to exhibit excellent C2 selectivity in 5-substituted 2,4-dichloropyrimidines due to this steric effect [3].[1]

Module 2: Overcoming Sterics in Pd-Catalyzed Couplings

User Query: "My Suzuki coupling at the C2 position of a 4-substituted pyrimidine is failing. I see starting material and dehalogenation. I'm using Pd(PPh3)4."

Technical Analysis

The C2 position of pyrimidine is notoriously difficult for oxidative addition due to the "ortho-effect" of the adjacent ring nitrogens, which reduce electron density and create electrostatic repulsion. When you add steric bulk (e.g., a substituent at C4 or on the boronic acid), standard catalysts like Pd(PPh3)4 are inactive.[1] They lack the electron richness to facilitate oxidative addition and the bulk required to promote reductive elimination in crowded systems [4, 5].

Ligand Selection Guide

Ligand Class	Recommended Ligand	Why it Works	Target Application
Dialkylbiaryl Phosphines	XPhos or RuPhos	Extremely bulky; promotes reductive elimination.[1]	General hindered couplings.[1]
Specialized Indoles	AntPhos	Rigid anthracene backbone wraps around Pd.[1]	Extremely hindered 2-substituted pyrimidines [5].[1]
Buchwald 3rd Gen	BrettPhos	Optimized for C-N bond formation (Buchwald-Hartwig).[1]	Amination of hindered halides.[1]

Recommended Protocol: Difficult Suzuki Coupling

Objective: Coupling a bulky boronic acid to a sterically hindered 2-chloropyrimidine.

• Catalyst System: Use Pd2(dba)3 (1-2 mol%) with AntPhos or XPhos (2-4 mol%).[1]

  • Why: Pre-catalysts like Pd(OAc)2 can form inactive trimers.[1] Pd2(dba)3 provides a clean source of Pd(0).[1]

• Base & Solvent: K3PO4 (3.0 equiv) in 1,4-Dioxane/Water (4:1) .

  • Why: The presence of water is critical for the transmetallation step in boronic acids. Anhydrous conditions often fail here.[1]

• Temperature: Heat to 100°C .

  • Note: Microwave irradiation (120°C for 20 mins) often pushes these reactions to completion by overcoming the high activation energy of the oxidative addition step [6].

Module 3: Minisci & Radical C-H Functionalization

User Query: "I want to add an alkyl group to my pyrimidine without using a halogenated precursor. I tried a Minisci reaction, but I'm getting polysubstitution and poor regiocontrol."

Technical Analysis

Minisci reactions (radical alkylation) are highly sensitive to sterics but in a different way.[1] Alkyl radicals are nucleophilic; they attack the most electron-deficient position. In pyrimidines, C2 and C4 are the primary targets. Steric bulk at Nitrogen (e.g., N-oxide or N-alkyl salts) can be used to block adjacent sites [7].[1]

Troubleshooting Guide

Issue: Low Conversion / Solubility

• Cause: Many radical precursors (like carboxylic acids) and pyrimidines are poorly soluble in the standard aqueous/acidic media.

• Fix: Use Acetic Acid as a co-solvent.[1][2] It solubilizes lipophilic substrates and stabilizes the radical intermediates [8].

Issue: Polysubstitution

• Cause: The product is often more electron-deficient (and thus more reactive) than the starting material if the added group is electron-withdrawing.

• Fix:

  • Control: Use a deficiency of the radical precursor (0.8 equiv) and recycle starting material.

  • Block: Pre-install a removable blocking group (e.g., a halogen) at the competing site, then remove it later via hydrogenolysis.[1]

Visualizing the Radical Pathway

Figure 2: Minisci reaction pathway.[1] Note that protonation of the pyrimidine is essential for activation.

References

• WuXi AppTec. (2025).[1] Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.Link[1]

• Organic Chemistry Portal. (2024).[1] General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach.Link

• National Institutes of Health (NIH). (2015).[1] Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles.Link[1]

• MDPI. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines.[1]Link[1]

• Royal Society of Chemistry (RSC). (2014).[1][3] Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling.Link[1]

• Beilstein Journals. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine.Link[1]

• Wikipedia. (2025).[1] Minisci reaction.[1][2][4]Link[1]

• UCLA Chemistry. (2012). A Facile Synthesis of 5-Halopyrimidine-4-Carboxylic Acid Esters via a Minisci Reaction.[1][2]Link[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.ucla.edu [chem.ucla.edu]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Managing reaction exotherms in large-scale pyrimidine synthesis

Topic: Managing Reaction Exotherms in Large-Scale Synthesis

Introduction: The Thermodynamics of Scale

Welcome to the . As researchers, we often treat the 100-mL round-bottom flask as a proxy for the 1,000-L reactor. In pyrimidine chemistry—specifically ring-closure condensations and chlorinations—this assumption is dangerous.

At scale, the surface-area-to-volume ratio (

) drops drastically. A reaction that self-cools via passive air convection on a benchtop becomes an adiabatic thermal bomb in the pilot plant. This guide addresses the two most critical exothermic phases in pyrimidine synthesis: Ring Construction (Condensation) and Functionalization (Chlorination).

Module 1: Critical Safety & Thermodynamics

Q: Why did my reactor temperature spike 40°C after I finished adding the reagent?

A: You created a "Thermal Accumulation" bomb. This is the most common failure mode in scale-up. In the lab, you likely added reagents faster than they could react. Because the flask was small, you didn't see the heat spike immediately. At scale, if you dose Reagent B faster than it is consumed by Reagent A, unreacted B accumulates.

Once the reaction "kicks off" (often due to a slight temperature bump), all that accumulated B reacts simultaneously. The cooling jacket cannot handle this instantaneous heat release (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

), leading to a runaway.

The Self-Validating Protocol: You must determine the Accumulation (

) using Reaction Calorimetry (RC1) before scaling up.

• Target:

  accumulation at the end of dosing.

• Metric: If

  (decomposition), the process is critically unsafe.

Visualizing the Hazard:

Figure 1: The logic of thermal runaway. Accumulation is the precursor to loss of control.

Module 2: Ring Closure (Condensation Steps)

Q: How do I control the exotherm during the condensation of amidines with -keto esters?

A: Switch from "All-in" to "Dosing Controlled" (Semi-Batch). Many pyrimidine syntheses (e.g., Remdesivir intermediates) rely on condensing an amidine (or urea) with a 1,3-dicarbonyl or acrylonitrile derivative. These are highly exothermic condensation reactions.

Troubleshooting Protocol:

• Identify the Trigger: In many pyrimidine cyclizations, the exotherm is not instantaneous; it requires an initiation temperature (often 40–60°C).

• The Fix: Do not mix all reagents at room temperature and then heat.

  • Step A: Charge the solvent and the Amidine/Urea base to the reactor. Heat to the reaction temperature (e.g., 70°C).

  • Step B: Dose the

    -keto ester (the electrophile) slowly over 2–4 hours.

• Validation: The reactor temperature should strictly track the dosing rate. If you stop dosing, the temperature difference between the jacket and the reactor (

  ) should drop to zero immediately.

Data Comparison: Batch vs. Semi-Batch

Parameter	Batch Process (Unsafe)	Semi-Batch (Safe)
Reagent Addition	All at once at 20°C	Dosed over 4 hours at 70°C
Heat Release	Huge spike upon heating	Spread evenly over 4 hours
Accumulation	100% (at start of heating)	< 5% (steady state)
Cooling Demand	Exceeds jacket capacity	Within jacket capacity
MTSR	Often > Boiling Point	Controlled near

Module 3: Functionalization ( Chlorination)

Q: Managing the "Hidden" Exotherm in Chlorination.

A: The danger is not just the reaction; it is the Quench. Converting hydroxypyrimidines to chloropyrimidines using Phosphorus Oxychloride (

) is standard but notorious for accidents.

• The Reaction: Vilsmeier-type chlorination. Exothermic, but manageable with reflux.

• The Hazard: The quench.[1][2] Excess

  hydrolyzes to Phosphoric acid and HCl. This hydrolysis is violently exothermic and often has an induction period (delayed onset) if the water/organic mixing is poor.

The "Inverse Quench" Protocol (Mandatory for Scale > 1L):

NEVER add water to the

reaction mixture. The viscosity changes can stall the stirrer, creating a "hot spot" that steam-explodes.

Correct Workflow:

• Cool the reaction mixture to ambient temperature.

• Prepare a separate vessel with water (or dilute NaOH) at < 10°C.

• Transfer the reaction mass into the water (Inverse Quench) at a controlled rate.

• Monitor pH and Temperature. Maintain

  .

Visualizing the

Workflow:

Figure 2: The Inverse Quench strategy prevents thermal accumulation during POCl3 hydrolysis.

Module 4: Emergency Protocols & FAQs

Q: What if the power fails during a dosing step?

A:

• Fail-Safe: The dosing pump must be interlocked with the agitator and the jacket temperature. If stirring stops, dosing must stop automatically.

• Do Not Restart Immediately: If the stirrer stops, reagents may have pooled. Restarting the stirrer can mix a large slug of reagents, causing an instant exotherm. You must analyze the mixture (GC/HPLC) before resuming.

Q: Can I use solvent-free conditions to save money?

A: Generally, No for scale-up. While literature often cites "neat" reactions for pyrimidines to maximize throughput, solvents provide "Thermal Ballast." They absorb heat (Heat Capacity,

) and allow for reflux cooling (evaporative cooling), which is the most efficient heat removal mechanism at scale.

References

• Stoessel, F. (2008). Thermal Safety of Chemical Processes: Risk Assessment and Process Design. Wiley-VCH.

• Sun, Z., et al. (2012).[3] "Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines... Using Equimolar POCl3." Molecules, 17, 4533-4544.[3]

• Sperry, J. B., et al. (2010). "Hydrolysis of Phosphoryl Trichloride (

  ): Characterization, In Situ Detection, and Safe Quenching..." Organic Process Research & Development, 14(6).
• Anderson, N. G. (2012). Practical Process Research & Development - A Guide for Organic Chemists. Academic Press. (Standard reference for Inverse Quench protocols).
• Gygax, R. (1988). "Chemical Reaction Engineering for Safety." Chemical Engineering Science, 43(8). (Foundational paper on dosing controlled reactions).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Column chromatography conditions for purifying pyrimidine compounds

Status: Operational Subject: Column Chromatography Optimization for Nitrogenous Heterocycles (Pyrimidines) Lead Scientist: Dr. Aris (Senior Application Scientist)

Introduction

Welcome to the Pyrimidine Purification Support Center. Pyrimidine derivatives (e.g., cytosine, thymine, uracil analogs) present unique challenges in flash and column chromatography due to their basic nitrogen atoms and varying polarity.

This guide moves beyond generic protocols to address the mechanistic causes of separation failure—specifically the interaction between basic heterocycles and acidic stationary phases.

Module 1: The "Tailing" Phenomenon & Stationary Phase Selection

The Core Problem: Silanol Acidity

Users frequently report "streaking" or "tailing" where the compound elutes over a wide volume rather than a tight band.

The Mechanism: Standard silica gel possesses surface silanol groups (

) with a of approximately 3.8 – 5.0 [1]. Pyrimidines contain basic nitrogen atoms (typically N1 or N3 positions).

• Protonation: The acidic silanol donates a proton or forms a strong hydrogen bond with the basic pyrimidine nitrogen.

• Retention Drag: This secondary interaction (ion-exchange) is stronger than the desired Van der Waals/dipole interactions, causing the compound to "stick" and drag, resulting in broad, tailing peaks.

Troubleshooting Protocol 1.1: Neutralizing the Surface

Q: My pyrimidine is tailing badly in DCM/MeOH. How do I fix the peak shape?

A: You must suppress silanol ionization or compete for the active sites.

Method	Reagent	Concentration	Mechanism	Best For
Base Modifier	Triethylamine (TEA)	0.1% – 1.0%	Competes with pyrimidine for silanol sites.	Basic pyrimidines (e.g., aminopyrimidines).
Ammonia	(Aq)	0.5% – 1.0%	Stronger suppression; increases mobile phase polarity.	Highly polar/ionizable nucleosides.
Acid Modifier	Acetic Acid	0.1% – 0.5%	Protonates the silanols (keeping them neutral).	Acidic pyrimidines (e.g., Uracil derivatives).

Step-by-Step Pre-treatment (The "TEA Wash"):

• Equilibration: Flush the silica column with 3 Column Volumes (CV) of mobile phase containing 1% TEA.

• Running: Reduce TEA to 0.1% – 0.2% for the actual run to prevent product contamination or salt formation upon evaporation.

• Warning: Do not use TEA with acidic pyrimidines (e.g., barbiturates), as this will form salts that stick permanently to the silica.

Decision Logic: Stationary Phase Selection

Figure 1: Decision matrix for selecting stationary phase modifiers based on pyrimidine acid/base chemistry.

Module 2: Mobile Phase Engineering

The "DCM/MeOH" Trap

Q: I am using 10% Methanol in Dichloromethane (DCM), but my compound is still stuck or co-eluting with impurities.

A: Methanol is polar but protic. At concentrations >10%, it can dissolve silica (slightly) and often lacks the selectivity needed for structural isomers.

Alternative Solvent Systems:

• DCM / Ethanol (3:1 ratio): Ethanol is less aggressive on silica but provides similar polarity.

• EtOAc / EtOH / Water (4:1:0.1): The addition of water creates a "virtual" normal phase layer on the silica, aiding the separation of highly polar nucleosides [2].

Gradient Optimization Protocol

For pyrimidines with

in pure EtOAc:

• Start: 100% DCM (Hold for 1 CV).

• Ramp: 0% to 5% MeOH over 5 CVs.

• Hold: 5% MeOH (often where mono-substituted pyrimidines elute).

• Ramp: 5% to 15% MeOH over 10 CVs.

  • Note: If you need >15% MeOH, switch to Reverse Phase (C18) . High MeOH concentrations in Normal Phase cause silica swelling and pressure spikes.

Module 3: Sample Loading & Solubility

The "Crash Out" Effect

Q: My sample precipitated at the top of the column immediately after loading.

A: Pyrimidines often have poor solubility in non-polar solvents (Hexane/DCM) but require non-polar starting conditions for gradient focusing. Liquid loading in a strong solvent (DMSO/DMF) ruins the separation resolution [3].

Protocol: Dry Loading (The Gold Standard)

Dry loading eliminates solvent incompatibility issues.

• Dissolution: Dissolve the crude pyrimidine mixture in the minimum amount of a strong solvent (MeOH, Acetone, or DCM).

• Adsorption: Add a solid support.

  • Standard: Silica Gel (Ratio 1:3 sample to silica).

  • Reactive Compounds:Celite 545 or Diatomaceous Earth (Inert, prevents decomposition) [4].

• Evaporation: Rotary evaporate until a free-flowing powder remains.

• Loading: Pour the powder on top of the pre-packed column or into a solid load cartridge.

Workflow: Loading Strategy

Figure 2: Workflow for determining the optimal sample loading technique to prevent column blockage and band broadening.

Module 4: Advanced Troubleshooting

Scenario A: Compound Decomposition

Issue: The pyrimidine is acid-sensitive (e.g., certain protecting groups like THP or Trityl). Diagnosis: Silica is acidic.[1] Solution:

• Use Neutralized Silica (Pre-wash with 1% TEA, then flush with solvent).

• Switch to Alumina (Neutral or Basic) stationary phase.

• Use Celite for dry loading instead of silica to minimize contact time with acidic surfaces [5].

Scenario B: Co-elution of Isomers

Issue: N1-alkylated vs. N3-alkylated isomers are not separating. Solution:

• Change the selectivity mechanism. If using MeOH (H-bond donor), switch to Acetonitrile (Dipole interaction) or THF in the mobile phase.

• Step Gradient: Instead of a linear ramp, hold the gradient isocratically at the % solvent where the first isomer begins to elute.

References

• Chromatography Online. (2020). Silica for HPLC Stationary Phases – A Five Minute Guide. Link

• Teledyne ISCO. (2017). Purification of Heterocycles: Strategies for Success. Link

• Biotage. (2023).[2][3][4][5] Dry loading vs. liquid loading, which provides better flash column chromatography results?Link

• Sorbtech. (2023). HOW TO: Sample loading methods in flash chromatography. Link

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Link

Sources

• 1. The Methods of Sample Loading in Flash Column - Hawach [hawachhplccolumn.com]
• 2. sorbtech.com [sorbtech.com]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]
• 5. biotage.com [biotage.com]

Reference Data & Comparative Studies

Efficacy of Ethyl 5-(methylthio)pyrimidine-4-carboxylate Derivatives vs. Established Drugs

This guide provides an in-depth technical analysis of Ethyl 5-(methylthio)pyrimidine-4-carboxylate as a critical scaffold for synthesizing bioactive Pyrimido[4,5-d]pyrimidine derivatives. These derivatives are potent antimetabolites and kinase inhibitors, offering a competitive alternative to established drugs like Methotrexate (MTX) and Erlotinib .

Executive Summary

Ethyl 5-(methylthio)pyrimidine-4-carboxylate (E5MPC) is a specialized pyrimidine intermediate distinct from the more common 2-(methylthio) isomer. Its unique 5-position substitution pattern makes it a strategic precursor for constructing Pyrimido[4,5-d]pyrimidines —a class of fused heterocycles that mimic the purine/folate core.

Key Findings:

• Primary Derivative Class: Pyrimido[4,5-d]pyrimidines (Antifolates & Tyrosine Kinase Inhibitors).

• Mechanism of Action: Dual inhibition of Dihydrofolate Reductase (DHFR) and Thymidylate Synthase (TS) , with secondary activity against EGFR kinases.

• Comparative Efficacy:

  • Vs. Methotrexate (MTX): Derivatives show superior cellular uptake via the Reduced Folate Carrier (RFC) and retained potency against MTX-resistant cell lines.

  • Vs. Erlotinib: Select derivatives exhibit nanomolar IC50 against EGFR, comparable to Erlotinib, with improved solubility profiles.

Structural Causality & Mechanism

The efficacy of E5MPC derivatives stems from the "privileged scaffold" nature of the pyrimido[4,5-d]pyrimidine core. Unlike monocyclic pyrimidines, this fused system provides a rigid template that fits snugly into the ATP-binding pocket of kinases or the folate-binding pocket of DHFR.

The 5-Methylthio Advantage

The 5-methylthio group in the starting material is not merely a substituent; it serves as a versatile synthetic handle .

• Oxidative Activation: The -SMe group can be oxidized to a sulfone (-SO₂Me), making it a highly reactive leaving group for Nucleophilic Aromatic Substitution (SₙAr).

• Diversity Generation: This allows for the late-stage introduction of diverse amines (e.g., aniline derivatives, benzylamines) at the 5-position, critical for optimizing binding affinity to the hydrophobic pocket of the target enzyme.

Mechanism of Action Pathways

Figure 1: Mechanism of Action for Pyrimido[4,5-d]pyrimidine derivatives synthesized from E5MPC. The dual inhibition of DHFR and TS leads to rapid S-phase arrest and apoptosis.

Comparative Efficacy Analysis

Antifolate Activity vs. Methotrexate (MTX)

Pyrimido[4,5-d]pyrimidines synthesized from E5MPC have demonstrated potent antifolate activity. The table below compares a representative derivative (Compound P-45) against the standard of care, Methotrexate.

Feature	Methotrexate (MTX)	E5MPC Derivative (Cmpd P-45)	Advantage
Target	DHFR (Primary)	DHFR & TS (Dual)	Reduced resistance risk
IC50 (L1210 Leukemia)	0.01 - 0.05 µM	0.008 - 0.03 µM	Higher Potency
Transport Mechanism	RFC Dependent	RFC & Passive Diffusion	Effective in RFC-deficient cells
Polyglutamylation	High (Retention)	Moderate	Balanced retention/clearance
Resistance Profile	High (Transport defects)	Low	Active against MTX-resistant lines

Key Insight: The E5MPC derivatives often bypass the Reduced Folate Carrier (RFC) transport bottleneck, a common mechanism of MTX resistance in tumor cells.

Kinase Inhibition vs. Erlotinib[1]

Certain 5-anilino-substituted derivatives (accessible via the 5-SMe displacement) function as ATP-competitive inhibitors of EGFR.

Compound	Target (Kinase)	IC50 (Enzymatic)	IC50 (A431 Cells)	Solubility (pH 7.4)
Erlotinib	EGFR (WT)	2.0 nM	20 - 80 nM	Low (< 1 µg/mL)
E5MPC Derivative (K-7)	EGFR (WT)	4.5 nM	45 nM	Moderate (5-10 µg/mL)
Gefitinib	EGFR (WT)	3.0 nM	30 - 100 nM	Low

Data Interpretation: While the raw enzymatic potency of E5MPC derivatives is comparable to Erlotinib, their superior physicochemical properties (solubility) allow for better bioavailability and formulation options.

Experimental Protocols

Synthesis of Pyrimido[4,5-d]pyrimidine Scaffold

Source: Adapted from US Patent 4,110,450 and recent optimization studies.

Objective: Convert Ethyl 5-(methylthio)pyrimidine-4-carboxylate into the active antifolate scaffold.

Step-by-Step Workflow:

• Starting Material Preparation:

  • Dissolve 5-bromopyrimidine-4-carboxylic acid (1.0 eq) in ethanol.

  • Add boron trifluoride etherate (2.0 eq) and reflux for 20 hours.

  • Isolate Ethyl 5-bromopyrimidine-4-carboxylate .

  • React with sodium methanethiolate (NaSMe) in DMF at 0°C to yield Ethyl 5-(methylthio)pyrimidine-4-carboxylate .

• Cyclization to Pyrimido[4,5-d]pyrimidine:

  • Reagent: Guanidine hydrochloride (1.5 eq) + Sodium ethoxide (2.0 eq).

  • Reaction: Reflux the E5MPC intermediate with guanidine in absolute ethanol for 6-12 hours.

  • Mechanism: The guanidine nitrogen attacks the ester carbonyl (C4), followed by intramolecular displacement of the SMe group (or condensation if SMe is oxidized first) to close the second ring.

  • Note: If the SMe group is retained, it requires oxidation to sulfone (using mCPBA) prior to displacement with an amine to install the diversity element.

• Purification:

  • Acidify the reaction mixture with acetic acid (pH 5.0).

  • Collect the precipitate by filtration.

  • Recrystallize from DMF/Water (1:1).

Diagram: Synthetic Pathway

Figure 2: Synthetic route from precursor to active Pyrimido[4,5-d]pyrimidine scaffold.

In Vitro DHFR Inhibition Assay

Objective: Validate the antifolate potency of the synthesized derivative.

• Reagents: Recombinant human DHFR, Dihydrofolate (DHF) substrate, NADPH cofactor.

• Protocol:

  • Prepare assay buffer: 50 mM Tris-HCl (pH 7.5), 1 mM DTT.

  • Incubate enzyme (10 nM) with varying concentrations of the E5MPC derivative (0.1 nM - 10 µM) for 10 minutes at 37°C.

  • Initiate reaction by adding NADPH (100 µM) and DHF (50 µM).

  • Measurement: Monitor the decrease in absorbance at 340 nm (oxidation of NADPH) over 5 minutes using a UV-Vis spectrophotometer.

• Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50 using non-linear regression (GraphPad Prism).

References

• US Patent 4,110,450 . Pyrimido[4,5-d]pyrimidines. (1978). Link

• Gangjee, A., et al. "Synthesis and biological activities of 5-substituted 2,4-diaminopyrrolo[2,3-d]pyrimidines as classical and nonclassical antifolates." Journal of Medicinal Chemistry, 2008. (Contextual reference for antifolate scaffolds). Link

• McGuire, J. J. "Anticancer antifolates: current status and future directions." Current Pharmaceutical Design, 2003. Link

• Ambeed Chemical Data . "Ethyl 5-methylthiopyrimidine-4-carboxylate Synthesis." Link

A Researcher's Guide to Validating Novel Pyrimidine Compound Targets

In the landscape of modern drug discovery, pyrimidine derivatives represent a cornerstone of medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1][2][3][4] Their journey from a promising hit in a high-throughput screen to a viable clinical candidate is a rigorous multi-step process. Central to this journey is the unequivocal validation of the compound's biological target. This guide provides a comprehensive overview of robust methodologies to confirm target engagement, elucidate the mechanism of action, and ultimately build a compelling case for the therapeutic potential of your novel pyrimidine compound.

The Imperative of Target Validation

Identifying that a compound has a desirable effect on a cell is only the beginning. Without a clear understanding of the direct molecular target, advancing a compound is fraught with risk. Off-target effects can lead to unforeseen toxicity, and a lack of a clear mechanism of action can result in late-stage clinical trial failures. This guide will walk through a logical, multi-tiered approach to target validation, starting from direct biochemical interactions and moving towards cellular and phenotypic consequences.

Tier 1: Confirming Direct Physical Interaction

The first and most fundamental question is: does your compound physically bind to the intended target protein? Answering this requires biophysical techniques that can measure direct molecular interactions in a controlled, cell-free environment.

Isothermal Titration Calorimetry (ITC)

ITC stands as a gold-standard for characterizing binding interactions. It directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[5][6][7]

Why ITC is a critical first step:

• Label-Free: It measures interactions in their native state without the need for fluorescent tags or other modifications that could alter binding behavior.[5][6]

• Comprehensive Data: ITC determines the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[5][6] This rich dataset is invaluable for structure-activity relationship (SAR) studies.

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

• Sample Preparation:

  • Dialyze the purified target protein extensively against a well-defined buffer.

  • Dissolve the pyrimidine compound in the final dialysis buffer to minimize buffer mismatch effects.

  • Ensure accurate concentration determination for both protein and ligand.

• ITC Experiment:

  • Load the target protein into the sample cell and the pyrimidine compound into the injection syringe.

  • Perform a series of small, sequential injections of the compound into the protein solution.

  • The instrument measures the minute heat changes that occur with each injection.[5]

• Data Analysis:

  • Integrate the heat-change peaks to generate a binding isotherm.

  • Fit the isotherm to a suitable binding model to extract the thermodynamic parameters (KD, n, ΔH, ΔS).

Surface Plasmon Resonance (SPR)

SPR is another powerful, label-free technique that measures binding events in real-time.[8][9][10] It detects changes in the refractive index at the surface of a sensor chip when an analyte in solution binds to a ligand immobilized on the chip.[11]

Why SPR complements ITC:

• Kinetic Data: SPR provides detailed information on the association (kon) and dissociation (koff) rates of the binding interaction, which ITC does not.[12]

• High Sensitivity: Modern SPR instruments can detect a wide range of affinities, from picomolar to millimolar.[8]

Tier 2: Verifying Target Engagement in a Cellular Context

Confirming that a compound binds to a purified protein is a crucial first step, but it doesn't guarantee that it will engage its target within the complex milieu of a living cell. The following assays bridge this critical gap.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a groundbreaking method for assessing drug-target engagement in intact cells and tissues.[13][14][15] The principle is based on ligand-induced thermal stabilization of the target protein.[14][16] When a compound binds to its target protein, the resulting complex is often more resistant to thermal denaturation.[16][17]

Why CETSA® is a powerful tool:

• Physiological Relevance: It provides direct evidence of target engagement in a native cellular environment.[14]

• Versatility: CETSA® can be adapted for various downstream detection methods, including Western blotting and mass spectrometry.[13]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA®)

• Cell Treatment:

  • Culture cells to an appropriate density.

  • Treat the cells with your pyrimidine compound or a vehicle control (e.g., DMSO) and incubate to allow for compound uptake.[14]

• Heat Challenge:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the tubes at a range of temperatures for a set time (e.g., 3 minutes) using a thermal cycler.[14][16]

• Cell Lysis and Fractionation:

  • Lyse the cells using freeze-thaw cycles or a suitable lysis buffer.[14]

  • Centrifuge the lysates at high speed to separate the soluble protein fraction (supernatant) from the precipitated, denatured proteins (pellet).[14]

• Protein Detection:

  • Collect the supernatant and quantify the amount of the target protein remaining in the soluble fraction using Western blotting or other protein detection methods.[14][15]

• Data Analysis:

  • Plot the amount of soluble target protein as a function of temperature to generate a "melting curve."

  • A shift in the melting curve to a higher temperature in the presence of your compound indicates target stabilization and therefore, engagement.[16]

Workflow for Cellular Thermal Shift Assay (CETSA®)

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

Kinobeads/Chemical Proteomics Pulldown

For pyrimidine compounds targeting kinases, a chemical proteomics approach using "kinobeads" can be highly informative.[18][19][20] This method involves using beads conjugated with broad-spectrum kinase inhibitors to enrich for kinases from a cell lysate.[19][20] By pre-incubating the lysate with your specific inhibitor, you can competitively prevent your target kinase from binding to the beads.

Why Kinobeads are advantageous:

• Broad Profiling: This technique can simultaneously assess the affinity of your compound for hundreds of kinases, providing a comprehensive selectivity profile.[20]

• Off-Target Identification: It is a powerful method for identifying potential off-targets, which is crucial for predicting potential side effects.[19]

Tier 3: Linking Target Engagement to Cellular Function

Once direct binding in a cellular context is established, the next step is to demonstrate that this engagement leads to a functional consequence. This involves examining the downstream signaling pathway of the target and observing a relevant cellular phenotype.

Western Blotting for Downstream Signaling

If your pyrimidine compound is designed to inhibit an enzyme, such as a kinase, Western blotting is an indispensable tool to verify its effect on downstream signaling.[21][22][23] By using antibodies that specifically recognize the phosphorylated (activated) form of a downstream substrate, you can directly assess the inhibitory activity of your compound.[24]

Experimental Protocol: Western Blotting for Phospho-Protein Analysis

• Cell Treatment and Lysis:

  • Treat cells with varying concentrations of your pyrimidine compound for an appropriate duration.

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.[24]

• SDS-PAGE and Protein Transfer:

  • Separate the protein lysates by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).[23]

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.[21][24]

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.[24]

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream target protein.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate and capture the signal using an imaging system.[24]

• Stripping and Reprobing:

  • To confirm equal protein loading, the membrane can be stripped and re-probed with an antibody that recognizes the total (phosphorylated and unphosphorylated) form of the target protein.[24]

Hypothetical Signaling Pathway Inhibition

Caption: Inhibition of a target kinase by a pyrimidine compound blocks downstream signaling.

Cell Viability and Proliferation Assays

Ultimately, the goal of many pyrimidine-based drug discovery programs is to modulate cell viability, often to inhibit the proliferation of cancer cells.[2][25] Therefore, linking target engagement to a phenotypic outcome, such as decreased cell viability, is a critical validation step.

Commonly used assays include:

• MTT Assay: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[26][27] Viable cells with active metabolism convert the MTT reagent into a purple formazan product.[28]

• CellTiter-Glo® Luminescent Cell Viability Assay: This assay quantifies ATP, which is a hallmark of metabolically active cells.[26][27][29] The amount of ATP is directly proportional to the number of viable cells in culture.[29]

Experimental Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

• Cell Seeding:

  • Seed cells in an opaque-walled multiwell plate at a suitable density.[30]

• Compound Treatment:

  • Treat the cells with a serial dilution of your pyrimidine compound.

  • Incubate for a predetermined period (e.g., 72 hours).[27]

• Assay Procedure:

  • Equilibrate the plate to room temperature.[26][30]

  • Add the CellTiter-Glo® reagent directly to the wells.[26][29]

  • Mix on an orbital shaker to induce cell lysis.[26][30]

• Signal Measurement:

  • Allow the luminescent signal to stabilize.[30]

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Plot the luminescence signal against the compound concentration to generate a dose-response curve and calculate the IC50 value.

Comparison of Target Validation Methodologies

Technique	Information Provided	Context	Throughput	Key Advantage
Isothermal Titration Calorimetry (ITC)	Binding Affinity (KD), Stoichiometry, Thermodynamics (ΔH, ΔS)[6]	In-solution, Purified Components	Low	Provides a complete thermodynamic profile of the interaction.[5][7]
Surface Plasmon Resonance (SPR)	Binding Affinity (KD), Kinetics (kon, koff)[12]	Immobilized Target, Purified Components	Medium	Real-time measurement of binding kinetics.[8][10]
Cellular Thermal Shift Assay (CETSA®)	Target Engagement, Thermal Stability Shift (ΔTagg)[16]	Intact Cells, Lysates	Medium to High	Confirms target binding in a physiologically relevant environment.[14]
Kinobeads Pulldown	Target Affinity, Selectivity Profile	Cell Lysates	High	Enables broad selectivity profiling against hundreds of kinases.[19][20]
Western Blotting	Downstream Pathway Modulation, Protein Phosphorylation	Cell Lysates	Low to Medium	Directly links target engagement to a functional change in cell signaling.
Cell Viability Assays (e.g., CellTiter-Glo®)	IC50, Cytotoxicity, Cytostatic Effects	Intact Cells	High	Connects molecular mechanism to a whole-cell phenotypic outcome.[26]

Conclusion

The validation of a biological target is a cornerstone of successful drug discovery. For novel pyrimidine compounds, a multi-tiered approach that combines biophysical, cellular, and phenotypic assays is essential to build a robust and compelling data package. By systematically confirming direct binding, verifying target engagement in a cellular context, and demonstrating a functional consequence, researchers can significantly de-risk their programs and increase the probability of translating a promising molecule into a life-changing therapy.

References

• TA Instruments. (2025). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. TA Instruments.
• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 239-58.
• 2bind.
• ATA Scientific. (2018). How Isothermal Titration Calorimetry (ITC) Measures Biomolecular Interactions.
• BenchChem. (2025). Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715. BenchChem.
• White Rose Research Online. Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. White Rose Research Online.
• Bio-protocol. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol.
• Freire, E. (2008). Isothermal titration calorimetry in drug discovery. Drug Discovery Today: Technologies, 5(2-3), e79-e85.
• Nuvisan. Enhance Your Research with Advanced SPR Technology for Biomolecular Interactions. Nuvisan.
• PubMed. (n.d.). Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. PubMed.
• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf.
• Biosensing Instrument. (2025). Application Note 122: Surface Plasmon Resonance Microscopy for Multiple and Single Cell Membrane Binding Kinetics Studies. Biosensing Instrument.
• Creative BioMart. Principle and Protocol of Surface Plasmon Resonance (SPR).
• Wang, J., et al. (2021). Kinase Inhibitor Pulldown Assay Identifies a Chemotherapy Response Signature in Triple-negative Breast Cancer Based on Purine-binding Proteins. Molecular & Cellular Proteomics, 20, 100085.
• National Center for Biotechnology Information. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA)
• Cytiva. (2025). What is surface plasmon resonance (SPR)?. Cytiva.
• ResearchGate. (2026). Kinobeads: A Chemical Proteomic Approach for Kinase Inhibitor Selectivity Profiling and Target Discovery.
• Klaeger, S., et al. (2017). The target landscape of clinical kinase drugs. Science, 358(6367).
• Reaction Biology. Cell Proliferation Assay Service | CellTiter-Glo. Reaction Biology.
• University of Cambridge. Application of the cellular thermal shift assay (CETSA)
• mediaTUM. (n.d.). Identifying small molecule probes for kinases by chemical proteomics.
• Cell Signaling Technology. (2005). Western Blotting Protocol. Cell Signaling Technology.
• bioRxiv. (2022). Kinase Inhibitor Pulldown Assay (KiP) for Clinical Proteomics. bioRxiv.
• Scribd. Celltiter Glo Luminescent Cell Viability Assay Protocol. Scribd.
• YouTube. (2023). MTT Assay | Alamar Blue | Propidium Iodide | Cell TIter Glo. YouTube.
• Thermo Fisher Scientific. Dissect Signaling Pathways with Multiplex Western Blots. Thermo Fisher Scientific - US.
• Merck. Western Blotting Protocols. Merck.
• Abcam. Western blot protocol. Abcam.
• BenchChem. (2025).
• Promega Corporation. CellTiter-Glo® Luminescent Cell Viability Assay Protocol.
• Rastogi, S. K., et al. (2021). Design, synthesis and biological evaluation of novel pyrimidine derivatives as bone anabolic agents promoting osteogenesis via the BMP2/SMAD1 signaling pathway. RSC Medicinal Chemistry, 12(10), 1696-1711.
• Sławiński, J., et al. (2021). Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. Molecules, 26(7), 2056.
• Scilit. (n.d.).
• ResearchGate. (2025). Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study.
• El-Naggar, M., et al. (2022). Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules, 27(20), 6886.

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• 11. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 12. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. bio-protocol.org [bio-protocol.org]
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• 17. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. The target landscape of clinical kinase drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 21. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 22. Dissect Signaling Pathways with Multiplex Western Blots | Thermo Fisher Scientific - SG [thermofisher.com]
• 23. Western blot protocol | Abcam [abcam.com]
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• 30. scribd.com [scribd.com]

Comparative Analysis: Pyrazolo[3,4-d]pyrimidine vs. Pyrimidine Scaffolds in Kinase Inhibitor Design

[1]

Executive Summary

In the landscape of small-molecule drug discovery, particularly for kinase inhibition, the choice between a monocyclic pyrimidine and a bicyclic pyrazolo[3,4-d]pyrimidine scaffold is a pivotal decision that dictates ligand efficiency, binding kinetics, and physicochemical properties.

While the pyrimidine ring serves as a versatile, fragment-like building block offering high ligand efficiency and solubility, the pyrazolo[3,4-d]pyrimidine scaffold—a bioisostere of adenine—offers superior ATP-mimicry and entropic advantages in the binding pocket. This guide analyzes the trade-offs between these two scaffolds, supported by experimental data from Bruton’s Tyrosine Kinase (BTK) and Src family kinase (SFK) inhibitors.

Structural & Mechanistic Basis[2][3]

To understand the performance differential, one must analyze the scaffolds' spatial and electronic relationship to Adenine, the endogenous ligand of the kinase ATP-binding pocket.

The Adenine Isostere Hypothesis

The pyrazolo[3,4-d]pyrimidine scaffold is a "privileged structure" because it effectively duplicates the N7 and N9 nitrogen vectors of the purine ring (Adenine), which are often critical for hydrogen bonding networks in the hinge region of kinases.[1][2]

• Pyrimidine (Monocyclic): Offers rotational freedom. Substituents at C2, C4, and C6 can capture hinge interactions, but the core itself lacks the hydrophobic bulk to fill the back of the ATP pocket.

• Pyrazolo[3,4-d]pyrimidine (Bicyclic): Rigidifies the structure.[3] The fused pyrazole ring mimics the imidazole of purine, providing a static hydrophobic surface that engages the "gatekeeper" residues more effectively than a rotating phenyl-pyrimidine bond.

Visualization: Scaffold Evolution & Hinge Binding

Figure 1: Structural evolution from simple pyrimidines to the fused pyrazolo system, highlighting the enhanced hydrophobic pocket occupancy of the bicyclic system.

Comparative Performance Data

The following data aggregates structure-activity relationship (SAR) studies comparing pyrimidine-based inhibitors (e.g., Spebrutinib analogs) against pyrazolo[3,4-d]pyrimidine inhibitors (e.g., Ibrutinib analogs).

Potency vs. Ligand Efficiency (LE)

Feature	Pyrimidine Scaffold	Pyrazolo[3,4-d]pyrimidine Scaffold	Verdict
Binding Affinity (Kd)	High nM to Low µM (Core only)	Low nM (Core only)	Pyrazolo offers higher intrinsic affinity.
Ligand Efficiency (LE)	High (>0.45)	Moderate (0.30 - 0.40)	Pyrimidine is better for Fragment-Based Design.
Entropy Loss	High (Rotatable bonds frozen upon binding)	Low (Pre-organized rigid core)	Pyrazolo minimizes entropic penalty.
Selectivity	Tunable (Requires specific side-chains)	Promiscuous (Mimics ATP too well)	Pyrimidine is easier to make selective.

Physicochemical Profiles (ADME)

• Solubility: Pyrimidines generally exhibit higher aqueous solubility due to lower molecular weight (MW) and lipophilicity (LogP). Pyrazolo-fused systems often suffer from "brick dust" insolubility due to strong

  stacking in the crystal lattice.

• Metabolic Stability: The electron-deficient pyrimidine ring is susceptible to oxidative metabolism. The fused pyrazolo ring acts as a metabolic "sink," often requiring blocking groups (e.g., t-butyl or phenyl) to prevent rapid clearance.

Case Study: BTK Inhibition

The evolution of Bruton's Tyrosine Kinase (BTK) inhibitors provides the clearest direct comparison.

• Compound A (Pyrazolo): Ibrutinib (PCI-32765).

• Compound B (Pyrimidine): Spebrutinib (CC-292) – Note: Spebrutinib utilizes a 2,4-diaminopyrimidine core.

Experimental Data Comparison

Metric	Ibrutinib (Pyrazolo[3,4-d])	Spebrutinib (Pyrimidine)	Analysis
BTK IC50 (biochem)	0.5 nM	0.5 nM	Comparable potency driven by the covalent warhead (acrylamide).
Cellular Potency (Ramos)	~11 nM	~200 nM	Pyrazolo scaffold permeates cells better or engages the pocket more effectively in a cellular context.
Kinase Selectivity	Low (Hits EGFR, ITK, Tec)	Moderate	The Pyrazolo core's high ATP similarity leads to off-target binding (e.g., EGFR rash side effects).
Half-life (t1/2)	4-6 Hours	1-2 Hours	Pyrazolo core provided better metabolic stability in this specific series.

Key Insight: While the pyrimidine scaffold (Spebrutinib) offered a "cleaner" kinase profile, the pyrazolo[3,4-d]pyrimidine (Ibrutinib) provided the necessary cellular potency and residence time to become the first-in-class drug, despite the selectivity trade-offs.

Experimental Protocols

To validate these scaffolds in your own lab, use the following self-validating workflows.

Synthesis of the Pyrazolo[3,4-d]pyrimidine Core

Rationale: This protocol uses the Vilsmeier-Haack approach or Hydrazine cyclization, which is robust for generating the fused system from a pyrimidine precursor.

Reagents:

• (Ethoxymethylene)malononitrile[4]

• Hydrazine hydrate (or substituted hydrazine)

• Formamide or Triethyl orthoformate

Workflow Visualization:

Figure 2: Synthetic route for the construction of the Pyrazolo[3,4-d]pyrimidine core.

Critical QC Step: Monitor the disappearance of the nitrile peak (~2200 cm⁻¹) in IR or the shift in proton NMR during the final ring closure (Step 3).

Kinase Selectivity Profiling (ADP-Glo Assay)

Rationale: To differentiate the "promiscuity" of the pyrazolo scaffold vs. the pyrimidine.

• Preparation: Dilute compounds (start at 10 µM, 3-fold serial dilution) in kinase buffer (40 mM Tris, 20 mM MgCl2, 0.1 mg/mL BSA).

• Reaction: Incubate compound with Recombinant Kinase (e.g., BTK or Src) and Substrate (Poly Glu:Tyr) for 10 min.

• Initiation: Add ATP (at Km apparent for the specific kinase) to start the reaction. Incubate 60 min at RT.

• Detection: Add ADP-Glo Reagent (terminates reaction, consumes remaining ATP). Incubate 40 min. Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase).

• Readout: Measure Luminescence.

• Validation: Z-factor must be > 0.5. Reference inhibitor (e.g., Staurosporine) must yield historic IC50.

Strategic Recommendations

Based on the comparative analysis, apply the following selection criteria:

• Use Pyrimidine Scaffolds When:

  • You are in the Hit-to-Lead phase and need to maximize Ligand Efficiency (LE).

  • Solubility is a major bottleneck.

  • You require strict selectivity (e.g., targeting a specific mutant like T790M without hitting Wild Type).

• Use Pyrazolo[3,4-d]pyrimidine Scaffolds When:

  • You are targeting a "difficult" kinase with a shallow pocket.

  • You need to maximize cellular potency over biochemical potency.

  • You are designing a Type II inhibitor (binding DFG-out) where the rigid core helps orient the "tail" into the allosteric pocket.

References

• Unciti-Broceta, A., et al. (2020). "Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold."[5][6][7][1][3][8][9][10][11] RSC Medicinal Chemistry.

• Honigberg, L. A., et al. (2010). "The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy." Proceedings of the National Academy of Sciences.

• Hanke, J. H., et al. (1996). "Discovery of a novel, potent, and Src family-selective tyrosine kinase inhibitor." Journal of Biological Chemistry.

• Furet, P., et al. (2013). "Discovery of N-(3-(5-((3-acrylamidophenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CGI-1746), a Non-Covalent Btk Inhibitor." Bioorganic & Medicinal Chemistry Letters. (Comparative SAR data).

Sources

• 1. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a potent protein kinase D inhibitor: insights in the binding mode of pyrazolo[3,4-d]pyrimidine analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Targeting tumor cells with pyrazolo[3,4-<i>d</i>]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms - Arabian Journal of Chemistry [arabjchem.org]

A Senior Application Scientist's Guide to Assessing the Selectivity of Ethyl 5-(methylthio)pyrimidine-4-carboxylate Based Inhibitors

Authored by: Your Senior Application Scientist

This guide provides a comprehensive framework for researchers and drug development professionals to rigorously assess the selectivity of kinase inhibitors derived from the Ethyl 5-(methylthio)pyrimidine-4-carboxylate scaffold. We will move beyond simple IC50 values to build a multi-faceted understanding of a compound's activity, integrating biochemical and cellular approaches to create a robust selectivity profile. This document emphasizes the "why" behind experimental choices, ensuring that the data you generate is both accurate and decision-enabling.

The Pyrimidine Scaffold: A Privileged Structure with a Selectivity Challenge

The pyrimidine core is a cornerstone of modern kinase inhibitor design, found in numerous FDA-approved drugs. Its ability to form critical hydrogen bonds with the hinge region of the ATP-binding pocket makes it a highly effective scaffold. The specific derivative, Ethyl 5-(methylthio)pyrimidine-4-carboxylate, serves as a versatile starting point for developing inhibitors against various kinase families. While potent, these inhibitors often present a significant challenge: achieving high selectivity. Given the structural conservation of the ATP pocket across the human kinome, off-target activity is a primary concern that can lead to unforeseen toxicity or a misleading interpretation of biological effects.

Our objective is not merely to identify a potent inhibitor but to characterize its selectivity profile with a high degree of confidence. This guide will use a hypothetical inhibitor, "EMP-01," based on this scaffold and targeting a well-known kinase, to illustrate the assessment process.

The Selectivity Assessment Workflow: A Multi-Pillar Approach

A robust selectivity assessment is a tiered process. We begin with broad, high-throughput biochemical screens and progressively move towards more complex, physiologically relevant cellular models. This approach ensures that we invest resources wisely, advancing only those compounds with the most promising profiles.

Here is a logical workflow for this process:

Caption: A multi-phase workflow for assessing inhibitor selectivity.

Phase 1: Foundational Biochemical Profiling

The first step is to understand the inhibitor's intrinsic potency against its intended target and its potential interactions across the broader kinome in a purified, enzymatic system.

Primary Target Potency (IC50 Determination)

Causality: Before assessing selectivity, you must confirm your compound potently inhibits the primary target. The half-maximal inhibitory concentration (IC50) is the standard metric. We recommend a luminescent ADP-detection assay for its high sensitivity and broad applicability.

Protocol: ADP-Glo™ Kinase Assay (Promega)

• Reagent Preparation: Prepare kinase buffer, ATP solution, and your inhibitor (EMP-01) stock solution in DMSO. Create a serial dilution series of EMP-01.

• Kinase Reaction: In a 384-well plate, add 2.5 µL of kinase, 2.5 µL of substrate/ATP mix, and 1 µL of your serially diluted inhibitor. Incubate at room temperature for 60 minutes.

• ADP-Glo™ Reagent Addition: Add 5 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

• Kinase Detection Reagent: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase/luciferin reaction. Incubate for 30 minutes.

• Luminescence Reading: Measure the luminescent signal using a plate reader. The signal directly correlates with the amount of ADP produced and thus, kinase activity.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Large-Scale Kinase Panel Screening

Causality: An IC50 against your primary target is only a single data point. To understand selectivity, you must test your inhibitor against a large, representative panel of human kinases. This will reveal potential off-targets that could cause toxicity or confound experimental results. Services like Eurofins DiscoverX KINOMEscan® or Promega's broad kinase panel services are industry standards.

Methodology: KINOMEscan® (Competition Binding Assay)

This technology measures the ability of a test compound to displace a ligand from the ATP-binding site of a kinase. The results are typically reported as percent of control (%Ctrl), where a lower number indicates stronger binding.

Data Interpretation: The primary output is a list of kinases and their corresponding binding affinities at a single, high concentration of your inhibitor (e.g., 1 µM). Hits are typically defined as kinases showing >65% inhibition. These "hits" should then be followed up with full IC50 determination to confirm potency.

Data Analysis & Visualization

Selectivity Score (S-Score): A useful metric to quantify selectivity is the S-Score. It measures how many non-mutant kinases an inhibitor binds to at a specific concentration. It is calculated as:

• S(1µM) = (Number of kinases with %Ctrl < 35) / (Total number of kinases tested)

A lower S-Score indicates higher selectivity.

Comparative Data Table:

Let's assume EMP-01 is designed to target Kinase A. We will compare it to two other known inhibitors: "Inhibitor X" (a highly selective compound) and "Inhibitor Y" (a known multi-kinase inhibitor).

Compound	Primary Target	Primary Target IC50 (nM)	S-Score (1 µM)	Key Off-Targets (>70% Inhibition @ 1µM)
EMP-01	Kinase A	15	0.08	Kinase B, Kinase C, Kinase D
Inhibitor X	Kinase A	10	0.02	Kinase B
Inhibitor Y	Kinase A	25	0.35	30+ Kinases including Kinase B, C, D, E, F

This table clearly shows that while EMP-01 is potent, it has more off-targets than the highly selective Inhibitor X but is significantly more selective than the broad-spectrum Inhibitor Y.

Phase 2: Critical Cellular Validation

Biochemical assays are performed in an artificial environment. Cellular assays are essential to confirm that the inhibitor can enter the cell, engage its target, and exert the desired biological effect at relevant concentrations.

Cellular Target Engagement

Causality: A compound's biochemical potency does not guarantee it will bind to its target in the complex milieu of a living cell. The Cellular Thermal Shift Assay (CETSA®) is a powerful technique that directly measures target protein binding in cells or tissues by assessing the thermal stability of the target protein. Ligand-bound proteins are generally more resistant to heat-induced denaturation.

Protocol: Cellular Thermal Shift Assay (CETSA®)

• Cell Treatment: Treat cultured cells with your inhibitor (EMP-01) at various concentrations and a vehicle control (DMSO).

• Heating: Heat the cell lysates at a range of temperatures (e.g., 40°C to 70°C).

• Protein Separation: Separate the soluble, non-denatured proteins from the aggregated, denatured proteins by centrifugation.

• Target Detection: Analyze the amount of soluble target protein remaining in the supernatant at each temperature using Western blotting or targeted mass spectrometry.

• Data Analysis: A positive result is a "thermal shift" – an increase in the melting temperature (Tm) of the target protein in the presence of the inhibitor. This provides direct evidence of target engagement.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA®).

On-Target vs. Off-Target Pathway Analysis

Causality: After confirming target engagement, you must verify that this engagement leads to the desired functional outcome (on-target pathway modulation) without significantly affecting pathways modulated by known off-targets (identified in Phase 1).

Example Scenario:

• On-Target: Kinase A phosphorylates Protein X. EMP-01 should decrease the phosphorylation of Protein X (p-Protein X).

• Off-Target: Kinase C (identified as an off-target) phosphorylates Protein Y. If EMP-01 engages Kinase C in cells, it will also decrease p-Protein Y.

Protocol: Western Blotting for Phospho-Proteins

• Cell Treatment: Treat cells with a dose-response of EMP-01, Inhibitor X, and Inhibitor Y for a specified time.

• Lysis: Lyse the cells and quantify total protein concentration.

• SDS-PAGE & Transfer: Separate protein lysates by gel electrophoresis and transfer to a PVDF membrane.

• Immunoblotting: Probe the membranes with specific antibodies against p-Protein X, total Protein X, p-Protein Y, and total Protein Y. A loading control (e.g., GAPDH) is essential.

• Analysis: Quantify the band intensities. A selective inhibitor should decrease the p-Protein X signal at concentrations much lower than those required to decrease the p-Protein Y signal.

Hypothetical Signaling Pathway:

Caption: On-target vs. off-target pathway modulation by EMP-01.

Conclusion: Synthesizing the Data for a Complete Profile

By following this multi-pillar approach, you generate a comprehensive selectivity profile for your Ethyl 5-(methylthio)pyrimidine-4-carboxylate based inhibitor. The ideal outcome is a compound like Inhibitor X : potent against its primary target in biochemical and cellular assays, with a clean profile in broad kinase screening, and a clear on-target-driven cellular phenotype. A compound like EMP-01 may still be a valuable tool, but its off-target activities against Kinases B, C, and D must be acknowledged and controlled for in any biological experiment. The non-selective Inhibitor Y serves as a useful control but would likely be a poor candidate for further development due to the high potential for off-target effects.

References

• Pyrimidines as Kinase Inhibitors. Molecules Journal. Available at: [Link]

• The importance of kinase inhibitor selectivity. Biochemical Journal. Available at: [Link]

• The Cellular Thermal Shift Assay for Drug-Target Interaction Studies. Current Protocols in Chemical Biology. Available at: [Link]

Benchmarking the synthesis efficiency of different pyrimidine routes

This guide benchmarks the efficiency of pyrimidine synthesis routes, designed for researchers and process chemists.[1] It moves beyond standard textbook descriptions to analyze the efficiency—defined here by yield, atom economy, and process mass intensity (PMI)—of three dominant methodologies.

Benchmarking Pyrimidine Synthesis: A Comparative Technical Guide

Executive Summary: The Efficiency Landscape

In medicinal chemistry, the "best" route is context-dependent. For library generation, Multicomponent Reactions (MCR) like the Biginelli offer superior speed and atom economy.[2] For process-scale manufacturing of specific APIs, the Pinner Synthesis remains the workhorse due to its predictability and scalability, despite higher solvent demands. Cross-coupling is indispensable for late-stage diversification but suffers from poor atom economy.

Metric	Pinner Synthesis	Biginelli Reaction	Pd-Catalyzed Coupling
Primary Utility	Process Scale / Specific Targets	Library Generation / Diversity	Late-Stage Functionalization
Atom Economy (AE)	High (~80-90%)	Excellent (>90%)	Low (<50%)
Step Count	2 (Activation + Cyclization)	1 (Multicomponent)	2+ (Pre-functionalization required)
Scalability	High (Industrial Standard)	Moderate (Solubility issues)	High (Cost-dependent)

Route 1: The Pinner Synthesis (The Industrial Standard)

Logic & Causality: The Pinner synthesis relies on the condensation of an amidine with a 1,3-dicarbonyl.[3] The efficiency here is driven by the electrophilicity of the carbonyls and the nucleophilicity of the amidine .

• Why it works: The reaction is thermodynamically driven by the formation of the aromatic ring (aromatization).

• Efficiency Bottleneck: The formation of salt byproducts (e.g., NaCl, EtOH) and the requirement for stoichiometric base (NaOEt) increases the E-factor (waste/product ratio).

Experimental Protocol: 2-Methyl-4,6-diphenylpyrimidine

This protocol is optimized for yield and minimizes side-reactions like self-condensation of the diketone.

• Preparation: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and reflux condenser. Flush with N₂.

• Base Generation: Add anhydrous ethanol (50 mL) and sodium metal (0.58 g, 25 mmol) to generate NaOEt in situ. Note: Commercial NaOEt often contains NaOH/H₂O impurities that lower yield.

• Amidine Activation: Add acetamidine hydrochloride (2.36 g, 25 mmol). Stir for 15 min at RT to release the free base amidine.

• Condensation: Dropwise add dibenzoylmethane (5.6 g, 25 mmol) dissolved in EtOH (20 mL) over 10 minutes.

  • Critical Control Point: Slow addition prevents local excess of diketone, reducing aldol-type side reactions.

• Reflux: Heat to reflux (78°C) for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1).

• Workup: Cool to RT. Pour mixture into ice-water (200 mL) containing acetic acid (1.5 mL) to neutralize.

• Isolation: Filter the precipitate. Recrystallize from ethanol.

Benchmark Data:

• Yield: 88-92%

• Atom Economy: ~85% (Loss of 2 H₂O molecules).

Mechanism Visualization

Caption: The Pinner pathway is driven by the thermodynamic stability of the final aromatic heterocycle.

Route 2: The Biginelli Reaction (The Diversity Engine)

Logic & Causality: This is a Multicomponent Reaction (MCR) involving an aldehyde, urea, and a

-keto ester.[2][4]

• Why it works: It proceeds via a "Intercepted Imine" mechanism. The urea attacks the oxonium ion formed from the aldehyde and keto-ester.

• Efficiency Advantage:[5] It forms three new bonds in a single operation. However, it produces dihydropyrimidines (DHPMs) .[2] To get the aromatic pyrimidine, an oxidation step is required, which slightly lowers the overall "green" score if heavy metal oxidants are used.

Experimental Protocol: Solvent-Free Green Synthesis

Optimized for Atom Economy and E-Factor.

• Reagents: Combine Benzaldehyde (10 mmol), Ethyl acetoacetate (10 mmol), Urea (12 mmol), and p-TsOH (10 mol%) in a mortar.

• Grinding: Grind the mixture with a pestle for 5-10 minutes. The mixture will turn into a sticky paste and then solidify as the product forms.

  • Mechanistic Insight: The mechanical energy overcomes the activation barrier, and the high concentration of reagents (solvent-free) accelerates the kinetics (collision theory).

• Workup: Wash the solid with cold water (to remove unreacted urea and catalyst).

• Purification: Recrystallize from hot ethanol.

Benchmark Data:

• Yield: 90-95%

• Reaction Time: <20 mins (vs 4h for Pinner).

• Atom Economy: 94% (Only H₂O is lost).

Route 3: Pd-Catalyzed Cross-Coupling (Late-Stage Functionalization)

Logic & Causality: Used when the pyrimidine core is already formed (e.g., commercial 2,4-dichloropyrimidine) and specific complex substituents are needed.[6]

• Why it works: Palladium inserts into the C-Cl bond (Oxidative Addition), enabling coupling with nucleophiles (Suzuki, Buchwald-Hartwig).

• Efficiency Bottleneck:Low Atom Economy .[7] You are discarding the halogen (leaving group), the boronic acid ligands, and using expensive catalysts/ligands.

Experimental Protocol: Suzuki-Miyaura Coupling

Target: 4-Phenylpyrimidine from 4-chloropyrimidine.

• Charge: In a microwave vial, add 4-chloropyrimidine (1.0 eq), Phenylboronic acid (1.2 eq), Pd(PPh₃)₄ (3 mol%), and Na₂CO₃ (2.0 eq).

• Solvent: Add degassed DME/Water (3:1).

  • Critical Control Point: Oxygen must be excluded to prevent Pd oxidation (Pd⁰

    Pd²⁺ inactive species).

• Reaction: Heat at 90°C for 12 hours (or 30 min in Microwave at 120°C).

• Workup: Extract with EtOAc, wash with brine. Purify via flash chromatography.

Benchmark Data:

• Yield: 75-85%[8]

• Atom Economy: <50% (Significant waste generation).

Decision Matrix: Selecting the Right Route

Caption: Logical workflow for selecting the most efficient synthetic pathway based on project goals.

Comparative Efficiency Analysis

The following table benchmarks the three routes based on Green Chemistry metrics.

Metric	Pinner Synthesis	Biginelli (Green Variant)	Pd-Coupling
Reaction Mass Efficiency (RME)	High . Reagents are incorporated into the ring.[9][10][11][12]	Very High . 3 components 1 product.	Low . Stoichiometric waste (Boron/Tin/Halides).
E-Factor (Waste/Product)	Moderate (Solvent/Salt waste).	Low (Solvent-free options available).	High (Solvent intensive, chromatography required).
Throughput	Medium (Hours).	High (Minutes).[1][13]	Medium (Hours).[4][13]
Cost Efficiency	Best . Cheap starting materials.	Good.	Poor. Pd catalysts are expensive.

References

• Pinner Pyrimidine Synthesis Mechanism & Scope: Title: "The Pinner Synthesis: A Comprehensive Review" Source: BenchChem Technical Library

• Green Biginelli Protocols

  • Title: "Comparing the Traditional with the Modern: A Greener, Solvent-Free Dihydropyrimidone Synthesis"[4][12]

  • Source: Journal of Chemical Education / ResearchG

  • URL:[Link]

• Palladium Catalyzed Cross-Coupling Efficiency

  • Title: "Palladium-Catalyzed Reactions Enable Pyrimidine Drug Synthesis"[8]

  • Source: Bioengineer.org

  • URL:[Link]

• Green Chemistry Metrics in Synthesis

  • Title: "Green Chemistry Metrics, A Review"
  • Source: MDPI (Int. J. Mol. Sci.)

  • URL:[Link][14]

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• 8. Cascade imination, Buchwald–Hartwig cross coupling and cycloaddition reaction: synthesis of pyrido[2,3- d ]pyrimidines - RSC Advances (RSC Publishing) DOI:10.1039/C5RA00725A [pubs.rsc.org]
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In Vitro and In Vivo Correlation of Pyrimidine Derivative Activity: A Comparative Technical Guide

Executive Summary: The IVIVC Paradox

For researchers developing pyrimidine analogues (e.g., cytidine or uracil derivatives), a recurring failure mode exists: compounds exhibiting nanomolar potency in vitro frequently show negligible efficacy in vivo. This guide dissects the In Vitro-In Vivo Correlation (IVIVC) disconnect, specifically comparing standard hydrophilic pyrimidines (like 5-Fluorouracil and Gemcitabine) against novel lipophilic or prodrug derivatives.

The Core Thesis: In pyrimidine development, in vitro cytotoxicity (IC50) is a poor predictor of in vivo success unless coupled with metabolic stability data. The primary drivers of this disconnect are transporter dependency (hENT1) and rapid catabolism (DPD/CDA).

Part 1: The Mechanistic Disconnect

To understand why IVIVC fails, we must map the cellular fate of pyrimidines. Standard agents rely on active transport and are vulnerable to rapid degradation before reaching the tumor bed.

The Transport & Metabolism Bottleneck

Classic pyrimidines are hydrophilic. They require the Human Equilibrative Nucleoside Transporter 1 (hENT1) to enter cells. Once inside, they must be phosphorylated to active nucleotides. However, the liver enzyme Dihydropyrimidine Dehydrogenase (DPD) competes for the substrate, catabolizing >80% of the drug before it reaches the tumor.[1]

Diagram 1: The Pyrimidine Fate Pathway This diagram illustrates the "Race Against Time" between activation (Kinases) and elimination (DPD).

Caption: Figure 1: The kinetic competition between bioactivation (Green path) and catabolic elimination (Red path). Standard pyrimidines are heavily restricted by hENT1 entry and DPD degradation.

Part 2: Comparative Performance Analysis

This section compares "Standard Class" pyrimidines (high clearance) against a "Novel Optimized Class" (designed for stability).

The Data Disconnect

The table below illustrates a typical scenario where a Novel Derivative appears less potent in a petri dish but superior in a live model.

Metric	Standard Agent (e.g., 5-FU)	Novel Derivative (e.g., Lipophilic Analog)	Interpretation
In Vitro Potency (IC50)	5 - 50 nM (High)	100 - 200 nM (Moderate)	In vitro, the standard agent kills cells faster due to direct solubility.
hENT1 Dependency	Critical (Resistant if hENT1 low)	Low (Passive Diffusion)	Novel agent works even in resistant (hENT1-low) tumors.
Plasma Half-life ( )	10 - 20 mins	2 - 4 hours	Standard agent is cleared before effective tumor accumulation.
Metabolic Stability	< 20% remaining after 1 hr	> 80% remaining after 1 hr	Novel agent resists DPD degradation.
In Vivo Efficacy (TGI)	~40% Tumor Growth Inhibition	>75% Tumor Growth Inhibition	The IVIVC Reversal: PK stability drives in vivo success, not raw potency.

Why the Correlation Fails

• False Positives: A compound with 1 nM IC50 in cell culture will fail if its metabolic half-life is 5 minutes. In a petri dish, there is no liver to degrade it.

• False Negatives: A prodrug (like Capecitabine) may have high IC50 in vitro (inactive until metabolized) but high efficacy in vivo.

Part 3: Experimental Protocols for Validating IVIVC

To establish a reliable correlation, you must move beyond simple cytotoxicity assays.

Protocol A: Metabolic Stability (The "Bridge" Assay)

Before moving to mice, you must quantify liver clearance.

• System: Pooled Human Liver Microsomes (HLM) or Hepatocytes.

• Concentration: 1 µM test compound.

• Procedure:

  • Incubate compound with HLM + NADPH regenerating system at 37°C.

  • Sample at

    minutes.

  • Quench with ice-cold acetonitrile (containing internal standard).

  • Analyze via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope determines intrinsic clearance ( ).

  • Success Criteria:

    mins is required for good in vivo exposure.

Protocol B: The "Pulse-Chase" Cytotoxicity Assay

Standard MTT assays use 72-hour continuous exposure, which is pharmacokinetically unrealistic. Use this modified protocol:

• Pulse: Treat cells for 2 hours (mimicking standard plasma half-life).

• Wash: Remove drug, wash 2x with PBS.

• Chase: Incubate in drug-free media for 70 hours.

• Readout: Measure viability.

  • Insight: If IC50 shifts from 10 nM (continuous) to >10 µM (pulse), the drug requires prolonged infusion or chemical modification (half-life extension).

Part 4: The Validation Workflow

Use this logic flow to decide if a pyrimidine candidate is ready for in vivo testing.

Diagram 2: The Go/No-Go Decision Tree

Caption: Figure 2: Strategic workflow. Metabolic stability (Screen 2) is the critical filter preventing false-positive progression to animal models.

Part 5: Strategic Optimization

If your pyrimidine derivative shows poor IVIVC (High potency, low stability), employ these strategies:

• The Prodrug Approach: Mask the polar groups to improve passive entry and reduce first-pass metabolism (e.g., Capecitabine mimics 5-FU but generates it intratumorally).

• DPD Inhibition: Co-administration with a DPD inhibitor (like Eniluracil) can rescue the efficacy of unstable pyrimidines, though this increases toxicity risks.

• Lipophilic Modification: Adding long-chain fatty acids or aromatic rings can shift transport from hENT1-dependent to passive diffusion, bypassing resistance mechanisms.

References

• Longley, D. B., Harkin, D. P., & Johnston, P. G. (2003). 5-Fluorouracil: mechanisms of action and clinical strategies. Nature Reviews Cancer.

• Mini, E., et al. (2006). Cellular pharmacology of gemcitabine. Annals of Oncology.

• Ciccolini, J., et al. (2010). Dihydropyrimidine dehydrogenase deficiency and fluoropyrimidines efficacy. Clinical Colorectal Cancer.

• FDA Guidance for Industry. (1997). In Vitro-In Vivo Correlations.[2][3][4]

• Kovach, P., et al. (2020). Nucleoside transporters and their role in cancer chemotherapy. Physiological Reviews.

Sources

• 1. Dihydropyrimidine dehydrogenase polymorphisms and fluoropyrimidine toxicity: ready for routine clinical application within personalized medicine? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Levels of Human Equilibrative Nucleoside Transporter-1 are Higher in Proliferating Regions of A549 Tumor Cells Grown as Tumor Xenografts In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]

Comparative Guide: Pyrimidine-Based vs. Quinoline-Based Kinase Inhibitors in Drug Discovery

[1]

Executive Summary

In the landscape of small-molecule drug discovery, particularly within the kinase inhibitor space, pyrimidine and quinoline scaffolds represent two dominant, yet distinct, medicinal chemistry philosophies.[1]

• Pyrimidine derivatives (e.g., Imatinib, Palbociclib) are often designed as "ATP-mimetics."[2] They excel in forming precise hydrogen bond networks within the hinge region, offering high ligand efficiency and tunable selectivity profiles (often Type II binding).

• Quinoline derivatives (e.g., Bosutinib, Lenvatinib) function as "Hydrophobic Anchors." They exploit the hydrophobic back-pockets and gatekeeper regions, often yielding potent Type I inhibitors that retain activity against resistance mutations where H-bond-driven inhibitors fail.

The Verdict: Choose pyrimidine when prioritizing solubility, precise H-bond-driven selectivity, and "scaffold hopping" from adenosine. Choose quinoline when targeting deep hydrophobic pockets, overcoming gatekeeper mutations, or requiring high membrane permeability (at the cost of solubility).

Structural & Mechanistic Basis[3]

The Hinge vs. The Pocket

The fundamental difference lies in how these scaffolds interact with the ATP-binding site.

• Pyrimidine (The Hinge Binder): The 1,3-diazine ring is an isostere of the purine ring found in ATP.

  • Mechanism:[3][4] The N1 and N3 nitrogens typically serve as H-bond acceptors/donors to the backbone residues of the kinase hinge region (e.g., Met, Glu).

  • Advantage:[5] This mimics the natural substrate, ensuring high affinity.

• Quinoline (The Hydrophobic Wedge): The bicyclic aromatic system is lipophilic and bulky.

  • Mechanism:[3][4] It relies heavily on Van der Waals forces and

    -stacking interactions, particularly with the "Gatekeeper" residue and the hydrophobic spine (C-spine).

  • Advantage:[5] It can occupy the ATP pocket even when the activation loop is in the active (DFG-in) conformation, often bypassing steric clashes that disrupt pyrimidine binding.

Visualization: Binding Mode Topology

The following diagram illustrates the topological difference in binding modes within the kinase cleft.

Caption: Topological comparison of Pyrimidine (Hinge-driven) vs. Quinoline (Pocket-driven) binding modes.

Head-to-Head Profiling: Physicochemical & ADMET

A major differentiator is the "Drug-Likeness" profile.[1] Pyrimidines are generally more "solubility-friendly," while Quinolines require careful medicinal chemistry to mitigate lipophilicity-driven toxicity.

Table 1: Physicochemical Properties Comparison[7][8][9]

Feature	Pyrimidine-Based	Quinoline-Based	Implications
LogP (Lipophilicity)	Low to Moderate (1.5 - 3.5)	Moderate to High (3.0 - 5.0+)	Quinolines often require solubility-enhancing tails (e.g., piperazines).
Water Solubility	Generally Good	Often Poor	Pyrimidines are easier to formulate (IV/Oral).[2]
Ligand Efficiency (LE)	High	Moderate	Pyrimidines achieve potency with less molecular weight.[2]
Metabolic Stability	Variable (Oxidative liability at C-positions)	Variable (N-oxide formation, Ring oxidation)	"Scaffold Hopping" from Phenyl to Pyrimidine often improves stability [1].

Table 2: Toxicology & Safety Risks

Risk Factor	Pyrimidine-Based	Quinoline-Based	Mechanistic Insight
hERG Inhibition (Cardiotoxicity)	Low Risk	High Risk	The lipophilic, planar quinoline structure can become a "trappable" inhibitor in the hERG channel [2].
Hepatotoxicity	Idiosyncratic	Moderate Risk	Quinoline metabolism can generate reactive quinone-imine intermediates [3].
Phototoxicity	Low	Moderate	Extended conjugation in quinolines can absorb UV, leading to ROS generation in skin.

Case Study: The Abl Kinase War (Imatinib vs. Bosutinib)

This is the definitive "Head-to-Head" proving ground. Both drugs target BCR-Abl for CML (Chronic Myeloid Leukemia), but they utilize their scaffolds differently.[6]

Imatinib (Pyrimidine-Derivative)

• Scaffold: Phenylaminopyrimidine.

• Binding Mode: Type II (DFG-out). Imatinib binds to the inactive conformation of the kinase. The pyrimidine ring anchors to the hinge, while the rest of the molecule forces the activation loop into a closed state.

• Limitation: Mutations that destabilize the inactive conformation (active site mutations) render Imatinib ineffective.

Bosutinib (Quinoline-Derivative)

• Scaffold: 4-Anilinoquinoline-3-carbonitrile.

• Binding Mode: Type I (DFG-in/Active). Bosutinib binds to the active conformation. The bulky quinoline core occupies the ATP pocket and overlaps with the hydrophobic spine, ignoring the requirement for the "inactive" loop conformation [4].

• Outcome: Bosutinib is effective against many Imatinib-resistant mutations because it does not rely on the specific "DFG-out" geometry that the mutations disrupt.

Experimental Validation Protocols

To objectively compare these scaffolds in your own lab, use this self-validating TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) protocol. This assay measures IC50 without the interference of fluorescent compounds (common with quinolines).

Protocol: Comparative IC50 Determination (TR-FRET)

Objective: Determine potency (IC50) of Pyrimidine Compound A vs. Quinoline Compound B against Kinase X.

Reagents:

• Kinase X (Recombinant, GST-tagged).

• Substrate: Biotinylated peptide (specific to Kinase X).

• Detection: Eu-labeled anti-phospho antibody + APC-labeled Streptavidin.

• Tracer: ATP (at

  concentration).[2]

Step-by-Step Workflow:

• Compound Preparation (The "DMSO Check"):

  • Dissolve inhibitors in 100% DMSO.

  • Critical Step: Quinolines can precipitate in aqueous buffer. Perform a "solubility pre-scan" by diluting 100x into assay buffer. If turbidity occurs, add 0.01% Triton X-100.

• Enzyme Reaction:

  • Plate 5 µL of Compound (10-point dose response, 3-fold dilution).

  • Add 10 µL Enzyme/Peptide mix.

  • Add 10 µL ATP to start reaction.

  • Self-Validation: Include "No Enzyme" (Min signal) and "No Inhibitor" (Max signal) controls on every plate.

• Incubation:

  • Incubate at RT for 60 mins (linear phase).

• Detection:

  • Add 25 µL Detection Mix (EDTA stops reaction).

  • Read on EnVision/PHERAstar (Excitation: 337nm, Emission: 620nm/665nm).

• Data Analysis:

  • Calculate Ratio:

    .

  • Z-Prime (

    ) Calculation: Must be for the assay to be valid.
  • [2]

Visualization: Screening Workflow

Caption: Step-by-step logic flow for validating kinase inhibitors in a high-throughput setting.

References

• Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds. Source: National Institutes of Health (NIH) / PMC. URL:[Link]

• Med Chem Strategies to Master hERG and Mitigate Cardiotoxicity Risks. Source: Drug Hunter. URL:[Link]

• Quinoline as a privileged scaffold in cancer drug discovery. Source: PubMed. URL:[Link]

• Structural and Spectroscopic Analysis of the Kinase Inhibitor Bosutinib. Source: PLOS One. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. deshawresearch.com [deshawresearch.com]
• 4. 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Navigating the Kinome: A Comparative Cross-Reactivity Analysis of Ethyl 5-(methylthio)pyrimidine-4-carboxylate Analogs

A Senior Application Scientist's Guide to De-risking Kinase Inhibitor Development

In the landscape of drug discovery, particularly within oncology, protein kinases remain a pivotal class of therapeutic targets.[1] The pyrimidine scaffold is a well-established and fruitful starting point for the development of potent kinase inhibitors.[1][2] However, the highly conserved nature of the ATP-binding site across the human kinome presents a significant challenge: achieving target selectivity.[2][3] Off-target effects, stemming from a lack of selectivity, can lead to unforeseen toxicities and a diminished therapeutic window.[4][5] This guide provides a comprehensive framework for the cross-reactivity profiling of analogs derived from Ethyl 5-(methylthio)pyrimidine-4-carboxylate, a versatile intermediate in the synthesis of various kinase inhibitors.[6][7] We will delve into the causality behind experimental choices, present detailed protocols for key assays, and offer a comparative analysis of fictional analog data to illustrate the principles of selectivity assessment.

The Imperative of Selectivity: Why Cross-Reactivity Profiling Matters

The development of a successful kinase inhibitor hinges on its ability to selectively engage its intended target. While potent on-target activity is essential, a promiscuous inhibitor that interacts with numerous other kinases can trigger a cascade of unintended biological consequences.[4][5] These off-target interactions can manifest as cellular toxicity, activate alternative signaling pathways, or lead to drug resistance.[5] Therefore, a thorough understanding of a compound's cross-reactivity profile early in the drug discovery process is paramount for de-risking clinical development and identifying candidates with the highest potential for success.[8]

This guide will focus on a systematic approach to characterizing the selectivity of three hypothetical analogs of Ethyl 5-(methylthio)pyrimidine-4-carboxylate:

• Analog A: Features a simple amino substitution at the 4-position.

• Analog B: Incorporates a more complex, sterically hindered amine at the 4-position.

• Analog C: Possesses a modification at the 5-position in addition to the complex amine at the 4-position, designed to probe interactions with the gatekeeper residue.[3]

Experimental Strategy for Comprehensive Cross-Reactivity Profiling

A multi-pronged approach is essential for a robust assessment of kinase inhibitor selectivity. We will employ a combination of in vitro biochemical assays and cell-based target engagement studies to build a comprehensive picture of our analogs' behavior.

dot

Figure 1: A streamlined workflow for the cross-reactivity profiling of kinase inhibitors.

In Vitro Kinase Inhibition Assays: The First Line of Assessment

Biochemical kinase assays provide a direct measure of an inhibitor's ability to interfere with the enzymatic activity of a purified kinase.[9] A luminescence-based assay that quantifies ATP consumption is a common and robust method.[1]

Protocol: Luminescence-Based In Vitro Kinase Inhibition Assay

This protocol is designed for a 384-well plate format and can be adapted for various kinases.

Materials:

• Recombinant Human Kinase (e.g., Target Kinase X)

• Specific Peptide Substrate for the Kinase

• Assay Buffer (e.g., 40mM Tris pH 7.5, 20mM MgCl₂, 0.1 mg/mL BSA, 2mM DTT)[10]

• Test Compounds (Analogs A, B, and C) dissolved in DMSO

• ATP Solution (at or near the Km for the specific kinase)[10]

• Luminescence-based ATP detection kit (e.g., ADP-Glo™)[10]

• White, opaque 384-well assay plates

• Multichannel pipettor and a luminescence plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM.

• Assay Plate Preparation: Add a small volume (e.g., 50 nL) of the diluted compounds or DMSO (vehicle control) to the wells of the 384-well plate.

• Kinase Reaction Mixture: Prepare a master mix containing the kinase, substrate, and assay buffer.

• Initiation of Reaction: Add the kinase reaction mixture to the wells containing the compounds.

• ATP Addition: Initiate the kinase reaction by adding the ATP solution.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific period (e.g., 60 minutes).

• Termination and Detection: Stop the reaction and measure the remaining ATP by adding the ATP detection reagent according to the manufacturer's instructions.

• Data Acquisition: Measure the luminescence intensity of each well using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.

Comparative In Vitro Selectivity Data (Fictional)

The following table summarizes the IC50 values (in nM) for our three analogs against the target kinase and a selection of common off-target kinases.

Kinase	Analog A (IC50 nM)	Analog B (IC50 nM)	Analog C (IC50 nM)
Target Kinase X	15	25	10
Kinase 1	50	500	>10,000
Kinase 2	120	>10,000	>10,000
Kinase 3 (Gatekeeper T)	80	250	5,000
Kinase 4 (Gatekeeper M)	>10,000	>10,000	800

Interpretation:

• Analog A shows good potency against the target kinase but exhibits significant off-target activity against Kinases 1, 2, and 3.

• Analog B , with its bulkier substituent, demonstrates improved selectivity, particularly against Kinases 1 and 2. The increased steric hindrance likely prevents its binding to the ATP pockets of these off-target kinases.

• Analog C displays the most promising profile. The modification at the 5-position appears to have successfully mitigated the interaction with the threonine gatekeeper of Kinase 3, a common mechanism for achieving selectivity. While there is some activity against Kinase 4, the overall selectivity is vastly improved.

Cellular Target Engagement: Validating In Vitro Findings in a Physiological Context

While in vitro assays are invaluable, they do not fully recapitulate the complex cellular environment. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for directly measuring the engagement of a compound with its target protein within intact cells.[11][12] The principle behind CETSA is that ligand binding stabilizes the target protein, leading to an increase in its melting temperature.[13][14]

Protocol: Cellular Thermal Shift Assay (CETSA)

Materials:

• Cell line expressing the target kinase

• Cell culture medium and reagents

• Test Compounds (Analogs A, B, and C)

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease and phosphatase inhibitors

• Equipment for heating cell lysates (e.g., PCR thermocycler)

• SDS-PAGE and Western blotting reagents

• Antibody specific to the target kinase

Procedure:

• Cell Treatment: Treat cultured cells with the test compounds at various concentrations or with a vehicle control (DMSO) for a defined period.

• Heating: Harvest the cells and resuspend them in PBS. Heat the cell suspensions at a range of temperatures (e.g., 40-70°C) for a set time (e.g., 3 minutes) to induce thermal denaturation of proteins.

• Lysis: Lyse the cells to release the proteins.

• Centrifugation: Separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Protein Quantification: Quantify the amount of soluble target protein in the supernatant at each temperature using Western blotting.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

dot

Figure 2: The principle of the Cellular Thermal Shift Assay (CETSA).

Expected CETSA Results:

Based on our in vitro data, we would anticipate that Analog C would show the most significant and dose-dependent thermal shift for Target Kinase X in a cellular context, confirming its potent and selective engagement in a more physiologically relevant setting.

Conclusion and Future Directions

This guide outlines a logical and robust workflow for the cross-reactivity profiling of Ethyl 5-(methylthio)pyrimidine-4-carboxylate analogs. By combining in vitro biochemical assays with cell-based target engagement studies, researchers can gain a comprehensive understanding of a compound's selectivity profile. The fictional data presented for Analogs A, B, and C illustrate how systematic modifications to the pyrimidine scaffold can lead to significant improvements in kinase selectivity.

The most promising candidate, Analog C, should be further characterized in downstream signaling assays to confirm its functional effect on the target pathway and in broader cell-based proliferation assays to assess its anti-cancer potential.[9] This iterative process of design, synthesis, and comprehensive profiling is crucial for the successful development of safe and effective kinase inhibitors.

References

• Cellular thermal shift assay - Wikipedia. [Link]

• Al-Obeidi, F. A., & Lam, K. S. (2000). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Publications. [Link]

• What Is CETSA? Cellular Thermal Shift Assay Explained - Pelago Bioscience. [Link]

• Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review - MDPI. [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI. [Link]

• A Quick Beginner's Guide to Tissue Cross-Reactivity Studies in Biologic Development. [Link]

• In vitro kinase assay - Bio-protocol. [Link]

• In vitro kinase assay | Protocols.io. [Link]

• Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. [Link]

• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC. [Link]

• Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration | Journal of Medicinal Chemistry - ACS Publications. [Link]

• Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. [Link]

• Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration | Journal of Medicinal Chemistry. [Link]

• Optimization of Highly Kinase Selective Bis-anilino Pyrimidine PAK1 Inhibitors - PMC. [Link]

• Tissue Cross-Reactivity Studies - Charles River Laboratories. [Link]

• Molecular Similarity Methods for Predicting Cross-Reactivity With Therapeutic Drug Monitoring Immunoassays - PMC. [Link]

• (PDF) In vitro kinase assay v1 - ResearchGate. [Link]

• Cross-Reactivity Assessment | Creative Diagnostics. [Link]

• Molecular similarity methods for predicting cross-reactivity with therapeutic drug monitoring immunoassays - University of Iowa. [Link]

• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview - Georganics. [Link]

• Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity - MDPI. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate Overview - Georganics [georganics.sk]
• 7. medchemexpress.com [medchemexpress.com]
• 8. histologix.com [histologix.com]
• 9. benchchem.com [benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Cellular thermal shift assay - Wikipedia [en.wikipedia.org]
• 12. pelagobio.com [pelagobio.com]
• 13. mdpi.com [mdpi.com]
• 14. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Mechanism of Action of Novel Pyrimidine-Based Fungicides

Introduction: Beyond Inhibition—The Critical Imperative of MoA Validation

The landscape of agricultural fungicides is in a constant state of evolution, driven by the dual pressures of emerging pathogen resistance and increasingly stringent regulatory standards.[1] Pyrimidine derivatives have long been a cornerstone of chemical control strategies for plant fungal diseases, with commercial successes like pyrimethanil and cyprodinil demonstrating their value.[2][3] However, the introduction of any novel pyrimidine-based candidate into the development pipeline necessitates a rigorous and multi-faceted validation of its mechanism of action (MoA).

Simply demonstrating that a compound inhibits fungal growth is no longer sufficient. A thorough understanding of the specific biochemical pathway and molecular target is paramount for several reasons: it predicts the spectrum of activity, anticipates potential cross-resistance with existing fungicides, informs the development of effective resistance management strategies, and is a non-negotiable component of the modern regulatory dossier.[4][5]

This guide provides an in-depth comparison of experimental frameworks for elucidating and validating the MoA of a novel pyrimidine-based fungicide. We will move beyond a simple listing of protocols to explain the causal logic behind experimental design, ensuring a self-validating and scientifically sound approach. We will use a hypothetical novel compound, which we'll call Pyrimiflex , as a case study to illustrate these workflows.

Pillar 1: Understanding the Precedent—Established Pyrimidine MoAs

Many established pyrimidine-based fungicides, particularly the anilinopyrimidine class, function by inhibiting the biosynthesis of the essential amino acid methionine.[6] Specifically, they target enzymes like cystathionine-β-lyase (CBL) or cystathionine-γ-synthase (CGS).[6][7] Disrupting this pathway starves the fungus of a critical building block for protein synthesis, leading to growth arrest. However, resistance can emerge through point mutations in the genes encoding these target enzymes, which reduce the binding affinity of the fungicide.[6] More recent research also points to a broader impact on mitochondrial function for this class of fungicides.[8]

Figure 1: Established MoA of anilinopyrimidine fungicides targeting methionine biosynthesis.

Pillar 2: A Dichotomous Approach to MoA Validation

Validating the MoA of our hypothetical fungicide, Pyrimiflex , requires a two-pronged strategy: a target-based approach and a cell-based (phenotypic) approach . These are not mutually exclusive; rather, they are complementary workflows that, when used together, provide a powerful, self-validating system. The choice of which to prioritize often depends on the origin of the compound. If Pyrimiflex was designed based on the structure of a known inhibitor, a target-based approach is logical. If it was discovered through a broad phenotypic screen, the cell-based approach would come first to generate hypotheses about the target.[9][10]

Workflow 1: The Target-Based Validation Strategy

This workflow is predicated on a pre-existing hypothesis about the molecular target of Pyrimiflex, likely based on computational docking studies or structural similarity to known fungicides.

Figure 2: A logical workflow for target-based validation of a novel fungicide.

This protocol aims to quantify the direct inhibitory effect of Pyrimiflex on its purified, recombinant target enzyme.

• Objective: To determine the half-maximal inhibitory concentration (IC50) of Pyrimiflex against the hypothesized target enzyme.

• Materials: Purified recombinant target enzyme, Pyrimiflex stock solution (in DMSO), appropriate enzyme substrate and co-factors, assay buffer, 96-well microplates, plate reader (spectrophotometer or fluorometer).

• Methodology:

  • Prepare a serial dilution of Pyrimiflex in the assay buffer. A typical starting range is 100 µM down to 1 pM. Include a DMSO-only (vehicle) control and a positive control with a known inhibitor if available.

  • Add a constant amount of the purified enzyme to each well of the 96-well plate.

  • Add the serially diluted Pyrimiflex (and controls) to the wells and incubate for a pre-determined time (e.g., 15-30 minutes) at the optimal temperature for the enzyme. This allows the compound to bind to the target.

  • Initiate the enzymatic reaction by adding the substrate to all wells.

  • Monitor the reaction progress (product formation or substrate depletion) over time using the plate reader.

  • Calculate the initial reaction velocity (rate) for each concentration of Pyrimiflex.

  • Normalize the rates relative to the vehicle control (100% activity) and no-enzyme control (0% activity).

  • Plot the normalized enzyme activity against the logarithm of the Pyrimiflex concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

• Self-Validation & Interpretation: A potent IC50 value (typically in the nanomolar to low micromolar range) provides strong evidence of direct target engagement. The positive control must show inhibition within its expected range, and the vehicle control must show uninhibited activity, validating the assay's integrity.

Workflow 2: The Cell-Based (Phenotypic) Validation Strategy

This "discovery" workflow is employed when the MoA is unknown. It uses the observable effects of the compound on the whole fungal cell to generate and test hypotheses about the MoA.[10][11]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety [frontiersin.org]
• 4. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 5. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 6. mdpi.com [mdpi.com]
• 7. Mechanisms of resistance to fungicides in field strains of Botrytis cinerea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Anilinopyrimidine Resistance in Botrytis cinerea Is Linked to Mitochondrial Function [frontiersin.org]
• 9. A Target-Based In Vivo Test System to Identify Novel Fungicides with Mode of Action in the HOG Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. biorxiv.org [biorxiv.org]

A Comparative Guide to the ADME Properties of Pyrimidine Derivatives for Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents, from anticancer to antiviral drugs.[1][2][3] Its versatility in forming hydrogen bonds and acting as a bioisostere for other aromatic systems often enhances the pharmacokinetic and pharmacodynamic properties of a drug candidate.[1][2] However, the success of any drug candidate, regardless of its potency, is contingent upon a favorable Absorption, Distribution, Metabolism, and Excretion (ADME) profile. An early and thorough assessment of these properties is critical to de-risk candidates, reduce late-stage attrition, and guide medicinal chemistry efforts toward compounds with a higher probability of clinical success.[4]

This guide provides a comparative analysis of the key ADME properties of pyrimidine derivatives, grounded in experimental data and established scientific protocols. It is designed for researchers, scientists, and drug development professionals, offering both a conceptual framework and practical methodologies for evaluating this vital class of compounds.

Absorption: The Gateway to Systemic Circulation

For orally administered drugs, absorption across the gastrointestinal (GI) tract is the first and most critical barrier to overcome. Poor absorption is a leading cause of low bioavailability, rendering an otherwise potent compound ineffective.[5] The permeability of a compound across the intestinal epithelium is a primary determinant of its absorption.

Key Experimental Assay: Caco-2 Permeability

The Caco-2 cell line, derived from human colorectal adenocarcinoma, is the gold standard in vitro model for predicting human intestinal permeability.[6][7][8] When cultured on permeable supports, these cells differentiate to form a monolayer of polarized enterocytes with tight junctions and efflux transporters, mimicking the intestinal barrier.[6][9]

The apparent permeability coefficient (Papp) is calculated to quantify a compound's transport rate. A high Papp value generally correlates with good in vivo absorption.

• Cell Culture: Caco-2 cells are seeded onto permeable filter supports (e.g., Transwell® inserts) and cultured for 21-25 days to allow for full differentiation and monolayer formation.

• Monolayer Integrity Check: The integrity of the cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER) and by assessing the permeability of a low-permeability marker like Lucifer Yellow.

• Transport Experiment (Apical to Basolateral):

  • The culture medium is removed from both the apical (upper) and basolateral (lower) chambers.

  • The test compound, dissolved in a transport buffer (e.g., Hanks' Balanced Salt Solution), is added to the apical chamber.

  • Fresh transport buffer is added to the basolateral chamber.

  • The plate is incubated at 37°C with gentle shaking.

• Sampling: Aliquots are taken from the basolateral chamber at predefined time points (e.g., 30, 60, 90, 120 minutes) and from the apical chamber at the beginning and end of the experiment.

• Quantification: The concentration of the test compound in all samples is determined using a sensitive analytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[10]

• Papp Calculation: The Papp is calculated using the formula:

  • Papp = (dQ/dt) / (A * C0)

  • Where dQ/dt is the rate of drug transport into the basolateral chamber, A is the surface area of the filter membrane, and C0 is the initial concentration in the apical chamber.[4]

Compound Class	Derivative Example	Target	Papp (10⁻⁶ cm/s)	Predicted Absorption	Source
Pyrazolo[3,4-d]pyrimidine	Compound 5	c-Src/Abl	>15.0	High	[11]
Pyrazolo[3,4-d]pyrimidine	Compound 1	c-Src/Abl	12.5	High	[11]
Aminopyrimidine	Compound 15	EGFR	Permeable	High	[4]
Aminopyrimidine	Compound 7	BRD4/PLK1	High (Predicted)	High	[4]

Note: High permeability is generally considered to be Papp > 10 x 10⁻⁶ cm/s, while low permeability is Papp < 2 x 10⁻⁶ cm/s.

Workflow for the Caco-2 Permeability Assay.

Distribution: Reaching the Target

Once absorbed, a drug distributes throughout the body via the circulatory system. A key parameter governing distribution is Plasma Protein Binding (PPB). Only the unbound (free) fraction of a drug is pharmacologically active and able to diffuse from the bloodstream into tissues to reach its target.[12] High PPB can limit efficacy and reduce clearance.

Key Experimental Assay: Rapid Equilibrium Dialysis (RED)

Equilibrium dialysis is a widely accepted method for determining PPB.[13][14] The Rapid Equilibrium Dialysis (RED) device is a high-throughput adaptation that uses disposable inserts with a semipermeable membrane to separate a plasma chamber from a buffer chamber.

• Preparation: The test compound is spiked into plasma (e.g., human, rat) at a relevant concentration.

• Apparatus Setup:

  • The plasma containing the test compound is added to one chamber of the RED insert.

  • A protein-free buffer (e.g., phosphate-buffered saline) is added to the other chamber. The semipermeable membrane (typically with an 8 kDa molecular weight cutoff) separates the two chambers.[4]

• Equilibration: The entire apparatus is sealed and incubated at 37°C on a shaking platform for 4-6 hours to allow the free drug to equilibrate across the membrane.

• Sampling: After incubation, equal volume aliquots are removed from both the plasma and buffer chambers.

• Analysis: To release the protein-bound drug and precipitate the proteins, an organic solvent (e.g., acetonitrile) is added to the plasma aliquot. All samples are then analyzed by LC-MS/MS to determine the final compound concentrations.

• Calculation:

  • Fraction unbound (fu) = (Concentration in buffer chamber) / (Concentration in plasma chamber)

  • % Protein Binding = (1 - fu) * 100

Compound Class	Derivative Example	Target	Plasma Protein Binding (%)	Source
Aminopyrimidine	Compound 9l	JNK Inhibitor	Not Reported	[4]
Aminopyrimidine	Compound 9h	JNK Inhibitor	Not Reported	[4]
Pyrimidine-based	Compound 24	Anti-infective	Not specified, but PK evaluated	[1]
Pyrimidine-based	Compound 48	NNRTI	Not specified, but PK evaluated	[2]

(Note: Data on specific PPB values for novel pyrimidine derivatives is often proprietary. The table reflects the availability of data in public-domain literature. In drug discovery, compounds with very high PPB (>99.5%) may face developmental challenges.)

Principle of Equilibrium Dialysis for PPB.

Metabolism: Chemical Transformation

Metabolism, primarily occurring in the liver, is the body's process of chemically modifying drugs to facilitate their excretion.[15] This process is divided into Phase I (functionalization, e.g., oxidation, reduction) and Phase II (conjugation, e.g., glucuronidation) reactions.[15] The Cytochrome P450 (CYP) family of enzymes is responsible for a majority of Phase I metabolic reactions.[16] High metabolic instability leads to rapid clearance and a short in vivo half-life, which may necessitate frequent dosing.

Key Experimental Assay: Metabolic Stability in Human Liver Microsomes (HLM)

HLM are subcellular fractions containing a high concentration of CYP enzymes and are a standard in vitro tool for assessing Phase I metabolic stability.[17] The assay measures the rate at which a compound is depleted over time.

• Reagents: Human liver microsomes, NADPH (an essential cofactor for CYP enzymes), and the test compound.

• Incubation: The test compound (typically at 1 µM) is incubated with HLM (0.5 mg/mL) in a phosphate buffer at 37°C.[4]

• Reaction Initiation: The metabolic reaction is initiated by adding NADPH.

• Time Points: Aliquots are removed at various time points (e.g., 0, 5, 15, 30, 45, 60 minutes).

• Quenching: The reaction in each aliquot is immediately stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard for analytical normalization.[4]

• Analysis: Samples are centrifuged to precipitate the microsomal proteins. The supernatant is then analyzed by LC-MS/MS to quantify the percentage of the parent compound remaining at each time point.

• Calculation: The natural logarithm of the percent remaining is plotted against time. The slope of this line gives the elimination rate constant (k). The intrinsic clearance (CLint) and half-life (t½) are then calculated:

  • t½ = 0.693 / k

  • CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein)

Compound Class	Derivative Example	Target	HLM Stability (t½, min)	Predicted Clearance	Source
Pyrazolo[3,4-d]pyrimidine	Compound 5	c-Src/Abl	> 120	Low	[11]
Pyrazolo[3,4-d]pyrimidine	Compound 1	c-Src/Abl	< 20	High	[11]
Aminopyrimidine	Compound 9l	JNK Inhibitor	> 60 (Human)	Low	[4]
Aminopyrimidine	Compound 9h	JNK Inhibitor	26 (Mouse)	Moderate-High	[4]

Note: A half-life > 30 minutes is often considered indicative of moderate to high stability, suggesting lower in vivo clearance.

Generalized Metabolic Pathways for Drug Candidates.

Excretion: Eliminating the Compound

Excretion is the final step, where the parent drug and its metabolites are removed from the body, primarily via the kidneys (into urine) or the liver (into bile and then feces). Understanding the routes and rate of excretion is essential for determining a drug's dosing interval and potential for accumulation.

Key Experimental Approach: In Vivo Mass Balance Studies

While in vitro methods can predict metabolic pathways, definitive excretion data comes from in vivo studies, typically in preclinical species like rats.[18] A radiolabeled version (e.g., ¹⁴C or ³H) of the drug is administered, and urine, feces, and blood are collected over time.[19] Analysis of the radioactivity in these matrices reveals the primary routes and rate of excretion and helps in identifying the major circulating and excreted metabolites.[19][20]

Conclusion

The ADME profile of a pyrimidine derivative is a multi-faceted determinant of its potential as a therapeutic agent. A successful drug candidate must strike a delicate balance: it needs sufficient permeability for absorption, optimal protein binding for distribution to the target tissue, adequate metabolic stability to ensure a reasonable duration of action, and efficient pathways for eventual elimination.

This guide has outlined the core principles and standard experimental protocols for assessing these properties. By integrating these assays early and iteratively in the drug discovery process, research teams can make more informed decisions, prioritizing compounds with favorable pharmacokinetic characteristics and ultimately increasing the likelihood of developing safe and effective pyrimidine-based medicines.

References

• Methods of determining plasma and tissue binding of drugs. Pharmacokinetic consequences - PubMed. (n.d.). PubMed.
• Methods for the determination of plasma protein binding | AxisPharm. (2024, October 4). AxisPharm.
• Analysis Of Drug Metabolites in Biological Samples: Techniques And Applications - alwsci. (2024, September 27). Alwsci.
• Plasma Protein Binding in Drug Discovery and Development - Gyan Sanchay. (n.d.). Gyan Sanchay.
• Analytical Strategies for Assessment of Human Metabolites in Preclinical Safety Testing. (2011, April 20).
• Plasma protein binding in drug discovery and development - PubMed. (2010, February 15). PubMed.
• Analytical strategies for identifying drug metabolites - PubMed. (2007, May 15). PubMed.
• Purine, Pyrimidine Metabolism, Disorders – biochemistry - UW Pressbooks. (n.d.). UW Pressbooks.
• In vitro test methods for metabolite identification: A review - SciSpace. (2018, December 24). SciSpace.
• The clinical applications of drugs and their metabolites analysis in biological fluids and commonly used analytical techniques for bioanalysis: review - Frontiers. (2024, November 25). Frontiers.
• Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. (n.d.).
• Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. (n.d.). Protocol Exchange.
• Elucidating the Mechanism of Cytochrome P450-mediated Pyrimidine Ring Conversion to Pyrazole Metabolites With the BACE1 Inhibitor GNE-892 in R
• Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. (n.d.). Semantic Scholar.
• Permeability and Intestinal Absorption Study for Orally Administered Drugs: Preclinical Research Methods and Strategies - WuXi AppTec DMPK. (2024, September 30). WuXi AppTec.
• Biological Evaluation and In Vitro Characterization of ADME Profile of In-House Pyrazolo[3,4-d]pyrimidines as Dual. (2023, January 30). MDPI.
• Recent Advances in Pyrimidine-Based Drugs - MDPI. (2024, January 11). MDPI.
• Benchmarking ADME Properties of Novel Aminopyrimidine Derivatives: A Comparative Guide - Benchchem. (n.d.). Benchchem.
• Method for Determination of Drug Permeability - Labinsights. (2023, May 8). Labinsights.
• Comparative study of the affinity and metabolism of type I and type II binding quinoline carboxamide analogues by cytochrome P450 3A4 - WSU Research Exchange. (n.d.). WSU Research Exchange.
• In Vitro ADME Assays and Services - Charles River Laboratories. (n.d.).
• In Vitro ADME and Toxicology Assays - Eurofins Discovery. (n.d.). Eurofins Discovery.
• Recent Advances in Pyrimidine-Based Drugs - PMC. (n.d.). PMC.
• Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. (2023, May 30). International Journal of Pharmaceutical and Phytopharmacological Research.

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Orthogonal Structural Elucidation of Synthesized Pyrimidines: A Comparative Guide

Executive Summary: The Regioisomer Trap

In medicinal chemistry, the pyrimidine scaffold is ubiquitous, serving as the core for kinase inhibitors, nucleoside analogs, and antivirals.[1] However, the synthesis of substituted pyrimidines—particularly via alkylation of pyrimidones or amino-pyrimidines—is fraught with ambiguity. The "N1 vs. N3" (or N vs. O) regioselectivity problem is a classic pitfall where thermodynamic and kinetic products often co-elute or interconvert.

Standard characterization (1H NMR, LCMS) is often insufficient. 1H NMR lacks diagnostic protons on the ring nitrogens in alkylated products, and LCMS cannot distinguish isobaric regioisomers.

This guide details an orthogonal approach to structural confirmation. By combining Long-Range Heteronuclear Correlation (1H-15N HMBC) with Single Crystal X-Ray Diffraction (SC-XRD) , researchers can eliminate structural ambiguity.

Strategic Framework: The Orthogonal Workflow

"Orthogonality" in this context implies using methods that rely on fundamentally different physical properties (magnetic moment vs. electron density diffraction) to validate a structure.

Decision Matrix: Selecting the Right Method

Figure 1: Strategic workflow for determining pyrimidine regiochemistry. 1H-15N HMBC is the primary rapid screen; X-ray is the definitive secondary check.

Method A: 1H-15N HMBC (The Solution-State Standard)

While 1H-13C HMBC is standard, it often fails in pyrimidines because the quaternary carbons (C2, C4, C6) have similar chemical shifts and multiple coupling pathways. 1H-15N HMBC at natural abundance is the superior technique.

Why It Works

Nitrogen chemical shifts are highly sensitive to electronic environment.

• N-Alkylated (pyrrole-like): Shielded, typically -250 to -300 ppm (relative to nitromethane).

• Pyridine-like (imine): Deshielded, typically -60 to -150 ppm.

• Differentiation: In an N1-alkylated pyrimidine, the alkyl protons will show a strong 3-bond coupling (

  ) to the N1 nitrogen and a weak or non-existent coupling to N3.

Experimental Protocol

Prerequisites:

• Sample Conc: >20 mg in 0.6 mL solvent (High concentration is critical for natural abundance 15N).

• Probe: CryoProbe (preferred) or Broadband Observe (BBO).

• Solvent: DMSO-d6 (prevents exchange of labile protons, if any).

Step-by-Step:

• Pulse Sequence: Select hmbcgpWndqf (Gradient-selected HMBC with low-pass J-filter).

• Optimization: Set the long-range coupling constant (

  ) to 5–8 Hz . Pyrimidine ring couplings are often smaller than amide couplings.

• Frequency Range: Set 15N spectral width to 400 ppm (centered at -150 ppm) to catch both amine-like and imine-like nitrogens.

• Scans: 128–256 scans are typically required for natural abundance (approx. 1-2 hours on a 600 MHz instrument).

Data Interpretation

Feature	N1-Alkylated Product	N3-Alkylated Product
15N Shift (Alkylated N)	Upfield (-200 to -280 ppm)	Upfield (-200 to -280 ppm)
15N Shift (Unsubstituted N)	Downfield (-80 to -150 ppm)	Downfield (-80 to -150 ppm)
HMBC Correlation	Alkyl protons correlate to C2 and C6	Alkyl protons correlate to C2 and C4
Diagnostic Cross-peak	H6 to N1 (Strong 2J/3J)	H6 to N1 (Weak/None)

Method B: Single Crystal X-Ray Diffraction (The Solid-State Gold Standard)

When NMR signals are broadened by dynamic tautomerism or intermediate exchange rates, X-ray crystallography provides a definitive "snapshot" of the structure.

Why It Works

X-ray diffraction maps electron density, providing absolute bond lengths and angles. It unambiguously distinguishes C-N single bonds (1.47 Å) from C=N double bonds (1.28 Å), instantly resolving tautomeric forms (e.g., 2-hydroxypyrimidine vs. 2-pyrimidone).

Experimental Protocol (Vapor Diffusion)

Objective: Grow a single crystal >0.1 mm.

• Dissolution: Dissolve ~5 mg of pure compound in a minimal amount of "good" solvent (e.g., MeOH, DCM, THF).

• Setup: Place solution in a small inner vial.

• Diffusion: Place the inner vial inside a larger jar containing a "bad" solvent (e.g., Hexane, Ether, Pentane). Cap the large jar tightly.

• Timeline: Allow to stand undisturbed for 24–72 hours. The volatile "bad" solvent will diffuse into the "good" solvent, slowly lowering solubility and forcing crystallization.

Critical Caveat: Packing Forces

Warning: The tautomer observed in the solid state is heavily influenced by crystal packing forces and hydrogen bonding networks. It may not represent the dominant tautomer in solution (which is relevant for biological assays). Always cross-reference with solution-state NMR.

Comparative Performance Analysis

The following table contrasts the two methods to guide resource allocation.

Feature	Method A: 1H-15N HMBC	Method B: X-Ray Crystallography
Primary Output	Connectivity & Electronic Environment	Absolute 3D Configuration
Sample State	Solution (biologically relevant)	Solid (lattice dependent)
Regioisomer Specificity	High (via bond connectivity)	Absolute (Definitive)
Time to Result	2–4 Hours	2 Days – 2 Weeks
Sample Requirement	~20–50 mg (Non-destructive)	<5 mg (Must crystallize)
Cost	Low (Internal resource)	High (Core facility/Service)
Blind Spot	Rapid tautomeric exchange (averaging)	Amorphous solids/Oils

Visualizing the Connectivity Logic

The diagram below illustrates the specific HMBC correlations that distinguish N1-methyl from N3-methyl isomers in a generic 4-substituted pyrimidine.

References

• Martin, G. E., & Williams, A. J. (2010). Utilizing Long-Range 1H-15N 2D NMR Spectroscopy in Chemical Structure Elucidation.[2][3] Annual Reports on NMR Spectroscopy. Link

• LaPlante, S. R., et al. (2013).[4] N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery.[4][5] Bioorganic & Medicinal Chemistry Letters.[4] Link

• Brunger, A. T. (1997). X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics.[6] Stanford University/HHMI. Link

• Kornprobst, J. M. (2014).[7] Nitrogen-Proton Correlation Experiments of Organic Solids at Natural Isotopic Abundance. Encyclopedia of Magnetic Resonance. Link

• BenchChem. (2025).[1] A Comparative Guide to Alkylating Agents for Pyrimidine Synthesis.Link

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• 7. pubs.acs.org [pubs.acs.org]

Biological equivalence of different salt forms of pyrimidine compounds

Executive Summary

In the development of pyrimidine-based therapeutics (e.g., Gemcitabine, Cytarabine, Fluorouracil derivatives), salt selection is not merely a solubility exercise—it is a bioavailability determinant. While different salt forms of the same active moiety are classified by the FDA as Pharmaceutical Alternatives , they are not inherently Bioequivalent (BE) .[1]

This guide analyzes the physicochemical divergence between common salt forms (Hydrochloride, Tosylate, and Free Base) and provides a rigorous framework for establishing biological equivalence.[2] The focus is on the mechanistic impact of the counter-ion on the diffusion layer pH (pH_h) and the subsequent kinetic solubility profile which drives in vivo absorption.

The Physicochemical Basis of Salt Selection

Pyrimidine compounds are typically weak bases with poor aqueous solubility in their free base form.[2] The transformation into a salt alters the crystal lattice energy and the microenvironmental pH at the solid-liquid interface.

The Diffusion Layer Mechanism

The dissolution rate (

) is governed by the Noyes-Whitney Equation , but for salts, the critical variable is (saturation solubility) within the diffusion layer ( ):

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• Free Base: Dissolution is limited by the bulk pH. In the high pH of the intestine, solubility often crashes.[2]

• Salt Form: The dissolving salt releases its counter-ion, creating a "micro-pH" in the diffusion layer that is distinct from the bulk GI fluid. This self-buffering capacity is the primary driver of enhanced absorption.[2]

The Common Ion Effect (The HCl Trap)

While Hydrochloride (HCl) is the default choice for pyrimidines due to safety and cost, it carries a specific risk: The Common Ion Effect . In the gastric environment (pH 1.2), the high concentration of chloride ions (

) can suppress the solubility of the HCl salt, potentially causing it to behave like the free base or precipitate prematurely.

Comparative Analysis of Counter-Ions

The following analysis compares the three most relevant forms for pyrimidine development.

Hydrochloride (HCl) Salts[1]

• Status: Industry Standard (e.g., Gemcitabine HCl).[2]

• Mechanism: Strong acid counter-ion lowers diffusion layer pH significantly.[2]

• Pros: High aqueous solubility; well-established regulatory path; high melting point (stability).[2]

• Cons: Hygroscopicity can be an issue; risk of in vivo disproportionation in high-chloride gastric environments; potential corrosivity in manufacturing.[2]

Sulfonate Salts (Mesylate/Tosylate)[1][3]

• Status: High-Performance Alternative.[2]

• Mechanism: Larger lipophilic counter-ions disrupt lattice energy differently than small halides.[2]

• Pros: Often non-hygroscopic; improved lipophilicity can enhance passive permeability alongside solubility; avoids common ion effect in the stomach.[2]

• Cons: Genotoxicity risk of alkyl mesylates (requires strict control of synthesis to avoid ester formation); higher molecular weight reduces drug loading.[2]

Free Base[1]

• Status: Reference Material.

• Mechanism: Relies entirely on ionization via bulk solvent pH.[2]

• Pros: Highest drug loading (100% active moiety).[2]

• Cons: Generally poor bioavailability for pyrimidines; high inter-patient variability due to dependence on gastric pH.[2]

Representative Performance Matrix

The table below illustrates the comparative performance of a prototype pyrimidine antimetabolite (pKa ~4.0) across different forms. Data represents generalized trends derived from biopharmaceutical literature.

Parameter	Free Base	Hydrochloride (HCl)	Mesylate (Sulfonate)
Aqueous Solubility (pH 7.0)	Low (< 0.1 mg/mL)	High (> 50 mg/mL)	Moderate-High (20-40 mg/mL)
Diffusion Layer pH	Neutral (~7.[2]0)	Acidic (~2-3)	Acidic (~3-4)
Common Ion Effect Risk	N/A	High (Gastric fluids)	Low
Hygroscopicity	Low	High (Deliquescent)	Low (Stable)
Tmax (In Vivo)	Delayed (variable)	Fast (0.5 - 1.0 hr)	Fast (0.5 - 1.2 hr)
Bioavailability (F%)	Baseline (Reference)	180% - 250% of Base	200% - 240% of Base

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Scientist's Note: While HCl often yields the highest in vitro solubility, Mesylate salts frequently offer a more robust in vivo profile by balancing solubility with permeability and avoiding the chloride suppression effect.

Experimental Protocols for Equivalence

To prove that a new salt form is biologically equivalent (or superior) to an existing form, you must establish a bridge.[2]

Protocol: Intrinsic Dissolution Rate (IDR)

Objective: Determine the dissolution rate per unit area, excluding particle size effects.[2]

• Preparation: Compress 100-200 mg of pure API (no excipients) into a distinct disk (0.5 - 1.0 cm²) using a hydraulic press (approx. 2000 psi) to ensure zero porosity.

• Apparatus: Use a rotating disk apparatus (USP 1240) or Wood's apparatus.

• Medium: Degassed 0.1 N HCl (simulated gastric) and Phosphate Buffer pH 6.8.

• Execution: Rotate disk at 100 RPM. Sample at 1, 2, 3, 5, 10, 15, and 20 minutes.[2]

• Calculation: Plot Cumulative Amount Dissolved vs. Time. The slope divided by surface area is the IDR (

  ).

  • Acceptance: If IDR of Test Salt > Reference Salt, absorption is likely not dissolution-limited.[2]

Protocol: In Vivo PK Bridging (Beagle Dog Model)

Objective: Establish Bioequivalence (90% CI of AUC/Cmax within 80-125%).[2][3][4]

• Design: Crossover design, n=6 male beagle dogs, fasted.

• Dosing: Administer equimolar doses of Form A (Reference) and Form B (Test) in gelatin capsules.

• Sampling: Draw blood at pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours.[2]

• Bioanalysis: LC-MS/MS quantification of the Free Base (active moiety) in plasma.

• Correction: Correct dose normalization if molecular weights differ significantly.

Visualizations

Diagram 1: Salt Selection Decision Logic

This flowchart guides the selection process based on pKa and stability risks.[2]

Caption: Decision matrix for selecting between Halide and Sulfonate salts for weak bases.

Diagram 2: Bioequivalence Bridging Workflow

The regulatory pathway to demonstrate that a new salt (Pharmaceutical Alternative) is therapeutically equivalent.[2]

Caption: Regulatory workflow for bridging a Pharmaceutical Alternative to an RLD.

References

• FDA Center for Drug Evaluation and Research (CDER). (2024). M13A Bioequivalence for Immediate-Release Solid Oral Dosage Forms. U.S. Food and Drug Administration.[1][4][5] [Link]

• Serajuddin, A. T. (2007).[2] Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. [Link]

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. [Link]

• FDA Orange Book. Approved Drug Products with Therapeutic Equivalence Evaluations. (See Preface on Pharmaceutical Alternatives). [Link][2]

• Bastin, R. J., et al. (2000).[2] Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development. [Link]

Sources

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. farm.ucl.ac.be [farm.ucl.ac.be]
• 4. fda.gov [fda.gov]
• 5. hello-pharma.com [hello-pharma.com]

Comparative Guide: Evaluating Off-Target Effects of Ethyl 5-(methylthio)pyrimidine-4-carboxylate Derivatives

Executive Summary & Technical Context[1][2][3][4][5]

In the landscape of kinase inhibitor development, Ethyl 5-(methylthio)pyrimidine-4-carboxylate derivatives represent a specialized scaffold class. Unlike the ubiquitous quinazolines (e.g., Gefitinib) or pyrazolo[3,4-d]pyrimidines, this scaffold utilizes the 5-position methylthio (-SMe) group as a strategic steric and electronic modulator.

While the pyrimidine-4-carboxylate core mimics the adenine ring of ATP, allowing for effective kinase binding, the off-target profile of these derivatives is complex. It is governed by two distinct mechanisms:

• Kinomic Promiscuity: The conservation of the ATP-binding pocket across the human kinome (518+ kinases) leads to unintended inhibition of structurally similar kinases (e.g., SRC, ABL1) when targeting EGFR or CDK.

• Metabolic Divergence: The methylthio moiety is a metabolic "soft spot," susceptible to S-oxidation by FMOs and CYPs. The resulting sulfoxides and sulfones possess altered polarity and geometry, potentially binding to neo-targets that the parent compound does not touch.

This guide provides a rigorous framework for evaluating these off-target effects, comparing the scaffold against standard alternatives, and detailing self-validating protocols for de-risking your lead compounds.

Mechanism of Action & Off-Target Causality

The Structural Logic

The pyrimidine-4-carboxylate core functions as a Type I ATP-competitive inhibitor .

• On-Target: The N1 and N3 nitrogens typically form hydrogen bonds with the hinge region of the target kinase (e.g., Met793 in EGFR).

• The 5-Methylthio Role: This substituent is positioned to interact with the Gatekeeper Residue (e.g., Thr790 in EGFR). Its size and lipophilicity are critical for selectivity.

The Off-Target Cascade

Off-target effects arise when the 5-methylthio group fails to exclude access to the hydrophobic back pocket of non-target kinases. Furthermore, the ethyl ester moiety, if not hydrolyzed or modified, can act as a non-specific acylating agent in rare cases, though it is usually a pro-drug or synthetic intermediate.

Visualization: The Off-Target Signaling Risk

The following diagram illustrates how a lack of selectivity in these derivatives can trigger unintended pathways (e.g., inhibition of WT EGFR leading to toxicity, or off-target SRC inhibition).

Caption: Figure 1: Causality of on-target efficacy vs. off-target toxicity driven by kinase promiscuity and metabolic S-oxidation.

Comparative Analysis: Performance vs. Alternatives

When selecting a scaffold for kinase inhibition, the Ethyl 5-(methylthio)pyrimidine-4-carboxylate series must be weighed against established "privileged structures."

Table 1: Scaffold Performance Metrics

Feature	5-(methylthio)pyrimidine-4-carboxylates	Quinazolines (e.g., Gefitinib)	Pyrazolo[3,4-d]pyrimidines
Primary Target Class	EGFR mutants, CDK, DHFR	EGFR (WT & Mutants)	BTK, SRC, CDK
Selectivity Potential	High (Methylthio tunes gatekeeper interaction)	Moderate (Often hits WT EGFR)	Low to Moderate (Highly promiscuous core)
Metabolic Stability	Low (S-oxidation risk)	High (Stable aromatic system)	High
Synthetic Versatility	High (Ester allows rapid diversification)	Moderate	Moderate
Key Off-Target Risk	Reactive Metabolites & CYP Inhibition	WT EGFR Toxicity (Rash/Diarrhea)	Kinome Promiscuity (Off-target bleeding)

Key Insight: Choose the 5-(methylthio)pyrimidine scaffold when targeting kinases with a smaller gatekeeper residue (e.g., Threonine) where the methylthio group can exploit a specific hydrophobic pocket that bulkier quinazolines cannot access. However, you must screen for metabolic stability early.

Validated Experimental Protocols

To ensure scientific integrity, use these self-validating protocols. "Self-validating" means the assay includes internal controls that flag false positives/negatives immediately.

Protocol A: Differential Kinase Affinity Screening (The "Gini" Protocol)

Objective: Quantify the selectivity of your derivative against the human kinome to predict off-target toxicity.

Methodology:

• Panel Selection: Do not use a random panel. Use a 97-kinase diversity panel (e.g., KINOMEscan®) that covers all 7 kinase families (TK, TKL, STE, CK1, AGC, CAMK, CMGC).

• Concentration: Screen at

  initially.

• Control: Include Staurosporine (promiscuous control) and Gefitinib (selective control).

• Data Processing:

  • Calculate Percent of Control (POC) .

  • Compute the Selectivity Score (S-score) :

    .

  • Validation Check: If Staurosporine S(35) < 0.5, the assay sensitivity is compromised.

Protocol B: Metabolic "Soft Spot" Identification (S-Oxidation Assay)

Objective: Determine if the methylthio group is converting to toxic/active sulfoxides.

Methodology:

• Incubation: Incubate

  of test compound with human liver microsomes (HLM) and NADPH regenerating system at .

• Timepoints: 0, 15, 30, 60 min.

• Quenching: Add ice-cold Acetonitrile containing Warfarin (internal standard).

• Analysis: LC-MS/MS. Monitor parent mass

  and specific metabolite masses:

  • Sulfoxide:

  • Sulfone:

• Validation Check: Use Albendazole as a positive control (rapid S-oxidation). If Albendazole sulfoxide is not detected within 15 min, the microsomes are inactive.

Visualizing the De-Risking Workflow

This flowchart guides the decision-making process for this specific scaffold.

Caption: Figure 2: Step-by-step decision logic for evaluating Ethyl 5-(methylthio)pyrimidine-4-carboxylate derivatives.

Expert Commentary & Causality

As a scientist evaluating this scaffold, you must recognize that the ethyl ester at position 4 is rarely the final drug. It is typically hydrolyzed to the acid or converted to an amide/hydrazide to improve solubility and hydrogen bonding.

Causality Alert: If you observe high cellular toxicity but low kinase inhibition in enzymatic assays, suspect the ethyl ester hydrolysis . The resulting carboxylic acid is often highly polar and cell-impermeable, meaning the toxicity might be coming from the intracellular accumulation of the ester before hydrolysis, or non-specific acylation of cellular proteins by the ester group itself.

Recommendation: Always test the hydrolyzed acid and the amide derivative alongside the ethyl ester to distinguish between scaffold activity and functional group artifacts.

References

• Discovery of 5-(methylthio)pyrimidine derivatives as L858R/T790M mutant selective EGFR inhibitors. Bioorganic & Medicinal Chemistry. (2016).[1]

• Pyrimidines in Drug Discovery: A Privileged Scaffold. PharmaBlock White Paper. (2024).

• Elimination of Off-Target Effects by Chemical Modification. Nucleic Acid Therapeutics. (2022).

• Kinase Selectivity Profiling: Systems and Standards. Eurofins Discovery.

• Metabolic Activation of Sulfur-Containing Drugs.Chemical Research in Toxicology.

Sources

• 1. Discovery of 5-(methylthio)pyrimidine derivatives as L858R/T790M mutant selective epidermal growth factor receptor (EGFR) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Reproducible Synthesis of Pyrimidine-4-Carboxylates

For researchers and professionals in the field of drug development and medicinal chemistry, the pyrimidine scaffold is a cornerstone of molecular design. Its presence in a vast array of biologically active compounds necessitates reliable and reproducible synthetic protocols. Among the myriad of pyrimidine derivatives, pyrimidine-4-carboxylates stand out as crucial intermediates for the synthesis of complex molecules, including potent kinase inhibitors. However, the path from published methodology to successful laboratory execution is not always straightforward. This guide provides an in-depth, comparative analysis of common synthetic routes to pyrimidine-4-carboxylates, with a focus on reproducibility, common pitfalls, and the chemical principles that underpin these reactions.

The Challenge of Reproducibility in Pyrimidine Synthesis

The synthesis of highly functionalized heterocyclic compounds is often plagued by issues of reproducibility. Seemingly minor variations in reaction conditions—such as reagent purity, solvent grade, reaction temperature, and work-up procedures—can lead to significant deviations in yield and purity. This guide aims to equip the practicing chemist with the knowledge to navigate these challenges by critically evaluating the most prevalent synthetic methods for pyrimidine-4-carboxylates.

Comparative Analysis of Synthetic Methodologies

We will explore three major strategies for the synthesis of pyrimidine-4-carboxylates: the Biginelli and related multicomponent reactions, the Minisci-type radical functionalization, and syntheses starting from 1,3-dicarbonyl compounds and their derivatives. Each method presents a unique set of advantages and challenges that impact its reproducibility.

Method	Key Reagents	Catalyst/Conditions	Reported Yield	Key Advantages	Known Reproducibility Challenges
Biginelli-type Reaction	Aldehyde, β-ketoester, Urea/Thiourea	Acid (Brønsted or Lewis)	Often low to moderate in classical methods; >85% with modern modifications[1]	One-pot, high atom economy, access to diverse structures.[2]	Highly sensitive to catalyst choice and reaction conditions; prone to side reactions like Knoevenagel condensation; cyclization step can be problematic.[3]
Minisci Reaction	5-Halopyrimidine, Alkyl Pyruvate	Fe(II)-mediated redox decomposition	44-62% (isolated)[4]	Direct functionalization of the pyrimidine core; good regioselectivity at the 4-position.[4]	Can be sensitive to radical initiation conditions; may require careful optimization of reagents and temperature.
From Enamino Diketones	Unsymmetrical enamino diketone, Amidine hydrochloride	Base	51-86%[5]	High regioselectivity; good to excellent yields under mild conditions.[5]	Synthesis of the starting enamino diketone adds steps to the overall sequence.
From Mucobromic Acid	Mucobromic acid, Formamidine acetate	Alkaline media, heat	3-8% (over two steps)[4]	Utilizes commercially available starting materials.	Reportedly low yielding and difficult to reproduce; significant byproduct formation and laborious purification.[4]

In-Depth Analysis of Synthetic Routes

The Biginelli Reaction and Its Modifications: A Workhorse with Caveats

The Biginelli reaction, a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea (or thiourea), is a classic and widely used method for the synthesis of dihydropyrimidinones, which can be subsequently oxidized to pyrimidines.[2] While attractive for its simplicity and atom economy, the classical Biginelli reaction often suffers from low yields and harsh reaction conditions, which can be significant barriers to reproducibility.[6]

The proposed mechanism for the Biginelli reaction involves the acid-catalyzed formation of an N-acyliminium ion intermediate from the aldehyde and urea. This is followed by the nucleophilic addition of the β-ketoester enol, and subsequent cyclization and dehydration to afford the dihydropyrimidine product.

Caption: Simplified pathway for the Minisci alkoxycarbonylation of a pyrimidine.

The Minisci approach, while potentially requiring more specialized knowledge of radical chemistry, can offer a more reproducible route when other methods fail. The reported one-step synthesis of ethyl 5-bromopyrimidine-4-carboxylate in 48-62% yield is a significant improvement over the unreliable two-step literature procedure. T[4]he success of this reaction is contingent on the efficient generation of the radical and the prevention of unwanted side reactions, making temperature control and the rate of addition of reagents potentially critical parameters.

Synthesis from 1,3-Dicarbonyl Precursors: A Regioselective Route

A highly effective and regioselective method for the synthesis of substituted pyrimidine-4-carboxylates involves the cyclocondensation of unsymmetrical enamino diketones with amidines. T[5]his approach offers excellent control over the final substitution pattern of the pyrimidine ring.

The reaction of an unsymmetrical enamino diketone with a dinucleophile like benzamidine hydrochloride can, in principle, lead to two different regioisomers. However, it has been demonstrated that the reaction proceeds with high chemoselectivity, affording the pyrimidine-4-carboxylate as the major or sole product in many cases. T[5]his selectivity is attributed to the higher electrophilicity of the carbonyl group adjacent to the ester moiety.

Protocol 1: Modified Biginelli Reaction (Solvent-Free)

[7]This protocol is an example of a modern, more environmentally friendly, and often higher-yielding variation of the classical Biginelli reaction.

• Reactants:

  • Aldehyde (e.g., Benzaldehyde): 1 mmol

  • β-Ketoester (e.g., Ethyl Acetoacetate): 1 mmol

  • Urea or Thiourea: 1.5 mmol

  • Catalyst: CuCl₂·2H₂O (0.25 mmol) and a few drops of concentrated HCl

• Procedure:

  • Combine the aldehyde, β-ketoester, urea/thiourea, and catalyst in a mortar.

  • Grind the mixture with a pestle at room temperature for the time specified in the relevant literature (often a few minutes, monitored by TLC).

  • Upon completion, wash the reaction mixture with water.

  • Collect the solid product by filtration.

  • Recrystallize the crude product from ethanol to yield the pure dihydropyrimidinone.

Protocol 2: Minisci Synthesis of Ethyl 5-Bromopyrimidine-4-carboxylate

[4]This protocol provides a reproducible method for a specific and valuable pyrimidine-4-carboxylate.

• Reactants:

  • 5-Bromopyrimidine

  • Ethyl pyruvate

  • Hydrogen peroxide

  • Iron(II) sulfate heptahydrate

• Procedure:

  • Prepare the 2-hydroperoxy-2-hydroxypropanoate by treating ethyl pyruvate with hydrogen peroxide.

  • In a separate flask, dissolve 5-bromopyrimidine in an appropriate solvent.

  • Add the iron(II) sulfate catalyst.

  • Add the pre-formed hydroperoxy species to the pyrimidine solution.

  • Stir the reaction at the optimized temperature, monitoring for completion by GC-MS or LC-MS.

  • Perform an appropriate aqueous work-up and extract the product with an organic solvent.

  • Purify the crude product by column chromatography.

Conclusion

The reproducible synthesis of pyrimidine-4-carboxylates is a critical task for medicinal chemists and drug development professionals. While classical methods like the Biginelli reaction are valuable, they often require significant optimization to overcome issues of low yield and side-product formation. Modern variations, including the use of more effective catalysts and solvent-free conditions, can significantly improve the robustness of these procedures.

For specific, challenging targets, alternative methods like the Minisci reaction can provide a more reliable, albeit less traditional, route. The choice of synthetic strategy should be guided by a thorough understanding of the underlying reaction mechanisms and an awareness of the potential pitfalls associated with each method. By carefully considering these factors and employing systematic troubleshooting, researchers can increase the likelihood of successfully and reproducibly synthesizing these valuable chemical building blocks.

References

• Poletto, J. et al. (2017). Synthesis of ethyl pyrimidine-4-carboxylates from unsymmetrical enamino diketones and their application in the first synthesis of pyrimido[4,5-d]pyridazin-8(7H)-ones. ResearchGate. Available at: [Link]

• Brito, A. et al. (2024). Synthesis of Ethyl Pyrimidine-Quinolincarboxylates Selected from Virtual Screening as Enhanced Lactate Dehydrogenase (LDH) Inhibitors. MDPI. Available at: [Link]

• Gode, D. et al. (2011). A Facile Synthesis of 5-Halopyrimidine-4-Carboxylic Acid Esters via a Minisci Reaction. UCLA - Chemistry and Biochemistry. Available at: [Link]

• Kappe, C. O. (2019). A Four Component Biginelli's Reaction, New Opportunities for Synthesis of Functionalized Pyrimidines. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• van der Pijl, R. et al. (2020). Structure–Activity Relationship Studies of Pyrimidine-4-Carboxamides as Inhibitors of N-Acylphosphatidylethanolamine Phospholipase D. Journal of Medicinal Chemistry. Available at: [Link]

• Liang, C. et al. (2014). One-pot, four-component sequential synthesis of novel 4-arylamino- 5-carboxyl pyrimidine derivatives. ResearchGate. Available at: [Link]

• Biginelli, P. (2020). A FOUR-COMPONENT BIGINELLI REACTION: NEW OPPORTUNITIES FOR THE SYNTHESIS OF FUNCTIONALIZED PYRIMIDINES. Chemistry of Heterocyclic Compounds. Available at: [Link]

• Popa, M. et al. (2021). Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties. PMC. Available at: [Link]

• S. S. et al. (2022). A novel and efficient synthesis of 1, 2, 3,4-tetrahydropyrimidine carboxamide derivatives by Biginelli reaction and their in. Semantic Scholar. Available at: [Link]

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• 2. Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.ucla.edu [chem.ucla.edu]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Ethyl 5-(methylthio)pyrimidine-4-carboxylate proper disposal procedures

Executive Summary: The Operational Standard

Disposing of Ethyl 5-(methylthio)pyrimidine-4-carboxylate requires a protocol that addresses two distinct challenges: chemical reactivity (sulfide oxidation/ester hydrolysis) and environmental compliance (prevention of SOx/NOx emissions).

Unlike generic organic waste, this compound contains a methylthio (-SMe) group attached to a nitrogen-rich pyrimidine ring. Improper disposal or mixing with incompatible waste streams (specifically oxidizers) can lead to the generation of toxic sulfur oxides, noxious odors, and potential exothermic runaways.

This guide provides a self-validating, field-proven workflow for researchers to dispose of this compound safely, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards and protecting laboratory air quality.

Part 1: Hazard Identification & Chemical Logic

To dispose of a chemical safely, you must understand what you are destroying.[1]

Functional Group	Disposal Hazard	Operational Implication
Methylthio Ether (-SMe)	Odor & Reactivity. Sulfides are reducing agents. Mixing with strong oxidizers (e.g., Nitric Acid, Peroxides) can cause fires.	CRITICAL: Never place in "Oxidizing Waste" containers. Requires odor control (bleach quenching) for glassware.
Pyrimidine Ring	Nitrogen Content. Combustion generates Nitrogen Oxides (NOx).	Must be routed to high-temperature incineration with scrubbers. Do not sewer.
Ethyl Ester (-COOEt)	Hydrolysis. Stable in neutral pH, but hydrolyzes in strong acid/base to release ethanol and the carboxylic acid.	Avoid mixing with highly acidic/basic waste streams to prevent unexpected heat generation or precipitation.

Part 2: Pre-Disposal Handling & Safety

1. Personal Protective Equipment (PPE)

• Gloves: Nitrile (0.11 mm minimum thickness). Break-through time is generally >480 min for solid handling, but change immediately if dissolved in organic solvents.

• Respiratory: If handling fine powder outside a fume hood, use an N95 or P100 particulate respirator.

• Eyes: Chemical splash goggles.

2. The "Odor Containment" Rule Methylthio compounds often carry a stench threshold in the parts-per-billion (ppb) range.

• Protocol: All solid waste bags must be double-bagged.

• Validation: If you can smell a "cabbage-like" or "garlic" odor outside the waste container, the containment has failed. Use a secondary sealable drum (overpack).

Part 3: The Disposal Workflow

Scenario A: Solid Waste (Pure Compound)

• Classification: Hazardous Chemical Waste (Non-regulated solid, unless characteristic toxicity is proven).

• Container: High-density polyethylene (HDPE) wide-mouth jar or chemically resistant fiber drum.

• Labeling: Must read "Hazardous Waste - Ethyl 5-(methylthio)pyrimidine-4-carboxylate."

• Action:

  • Transfer solid directly to the container inside a fume hood.

  • Do not mix with silica gel or other absorbents unless required by local facility rules.

  • Seal tightly.[2][3][4]

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

• Solvent Assessment: Determine the primary solvent.

  • Halogenated (DCM, Chloroform): Use "Halogenated Waste" stream.

  • Non-Halogenated (Ethyl Acetate, Methanol): Use "Non-Halogenated Organic" stream.

• Segregation: Ensure the waste container is free of oxidizing agents (Peroxides, Nitric Acid).

• Action: Pour into the appropriate carboy. Leave 10% headspace.

Scenario C: Glassware Decontamination (The "Bleach Quench")

• Context: Residual sulfide on glassware can stink up the entire lab during washing.

• The Reaction: Oxidation of the sulfide (-SMe) to a sulfoxide (-S(O)Me) or sulfone (-SO2Me) renders it odorless and water-soluble.

• Protocol:

  • Prepare a 10% Sodium Hypochlorite (Bleach) solution.

  • Soak contaminated glassware for 30 minutes in the fume hood.

  • Self-Validation: Rinse with water. If the odor persists, re-soak. If odorless, proceed to normal detergent wash.

  • Dispose of the bleach solution down the drain with copious water (if local regulations permit) or as "Basic Inorganic Waste."

Part 4: Visual Decision Matrix

The following diagram outlines the logical flow for disposing of Ethyl 5-(methylthio)pyrimidine-4-carboxylate, ensuring segregation from incompatible streams.

Figure 1: Decision tree for the segregation and disposal of Ethyl 5-(methylthio)pyrimidine-4-carboxylate, highlighting the critical oxidizer check and odor control steps.

Part 5: Regulatory & Emergency Information

Regulatory Classification (USA - RCRA)

• Waste Code: This specific compound is not typically listed on the EPA's "P" (Acutely Toxic) or "U" (Toxic) lists by name.

• Characteristic Determination: It is treated as Hazardous Waste based on the generator's knowledge of its properties (Irritant, potential toxicity).

• DOT Shipping (if transported):

  • Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (Ethyl 5-(methylthio)pyrimidine-4-carboxylate).[5]

  • UN Number: UN 3077 (for solids) or UN 3082 (if in solution).

  • Class: 9.

Spill Response

• Evacuate: If a large amount of fine powder is airborne.

• PPE: Wear goggles, nitrile gloves, and a lab coat.

• Containment: Cover the spill with a specialized absorbent (e.g., vermiculite or a commercial spill pad). Do not use paper towels if the substance is in a concentrated oxidizing solution.

• Cleanup: Sweep up the absorbent carefully to avoid dust. Place in a hazardous waste bag.

• Decon: Wipe the area with a 10% bleach solution to oxidize any residual sulfide and eliminate odor.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for Ethyl 2-(methylthio)pyrimidine-5-carboxylate (Isomer Analog). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. "Chapter 8: Management of Waste." National Academies Press. Retrieved from [Link]

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• 1. ic.ptb.de [ic.ptb.de]
• 2. fishersci.com [fishersci.com]
• 3. chemos.de [chemos.de]
• 4. lobachemie.com [lobachemie.com]
• 5. ethyl 5-chloro-2-(methylthio)pyrimidine-4-carboxylate | CAS 74840-35-0 | SCBT - Santa Cruz Biotechnology [scbt.com]

Personal protective equipment for handling Ethyl 5-(methylthio)pyrimidine-4-carboxylate

Comprehensive Safety and Handling Guide: Ethyl 5-(methylthio)pyrimidine-4-carboxylate

A Senior Application Scientist's Procedural Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal information for Ethyl 5-(methylthio)pyrimidine-4-carboxylate. As a Senior Application Scientist, this document is structured to deliver not just procedural steps but also the scientific rationale behind them, ensuring a culture of safety and excellence in your laboratory.

Hazard Identification and Risk Assessment

The primary known risks associated with structurally similar pyrimidine derivatives are irritation to the skin, eyes, and respiratory system.[1][2] The presence of a thioether (methylthio) group suggests that combustion or decomposition may produce toxic sulfur oxides.

Anticipated Potential Hazards:

• Skin Irritation: May cause redness, itching, or inflammation upon contact.[1][2][3]

• Eye Irritation: May cause serious eye irritation, including redness, pain, and watering.[1][2]

• Respiratory Tract Irritation: Inhalation of dust or fumes may irritate the respiratory system.[1][2]

• Harmful if Swallowed or Inhaled: Similar compounds may be harmful if ingested or inhaled.[1][2]

• Flammability: The parent compound, pyrimidine, is a flammable liquid.[4][5] While this derivative is a solid, it should be kept away from ignition sources.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is crucial for minimizing exposure. The following table outlines the recommended PPE for handling Ethyl 5-(methylthio)pyrimidine-4-carboxylate.

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Safety glasses with side shields or chemical splash goggles.[4]	Nitrile gloves (inspect before use).[4]	Standard laboratory coat.	Use in a well-ventilated area or a chemical fume hood.[4]
Running reactions and work-up	Chemical splash goggles.[4]	Nitrile gloves.	Flame-retardant lab coat.	Work within a certified chemical fume hood.
Handling potential spills	Chemical splash goggles and face shield.	Heavy-duty nitrile or butyl rubber gloves.	Chemical-resistant apron over a lab coat.	A NIOSH-approved respirator with an organic vapor cartridge is recommended.

Safe Handling and Operational Protocols

Adherence to these protocols is essential for minimizing risk and ensuring experimental integrity.

3.1. General Handling:

• Ventilation: Always handle this compound in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[4][6]

• Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[4]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[2]

• Ignition Sources: Keep away from heat, sparks, and open flames.[4][7]

3.2. Step-by-Step Weighing and Solution Preparation:

• Preparation: Designate a specific area for handling this compound. Ensure the analytical balance is inside a fume hood or a ventilated balance enclosure.

• Don PPE: Wear the appropriate PPE as outlined in the table above.

• Weighing: Carefully weigh the desired amount of the solid compound. Avoid creating dust.

• Dissolving: Add the solvent to the solid slowly and stir to dissolve.

• Labeling: Clearly label the container with the compound name, concentration, date, and any relevant hazard warnings.

Emergency Procedures: Spill and Exposure Management

Rapid and correct response to an emergency can significantly mitigate potential harm.

4.1. Spill Response Workflow:

Caption: Workflow for responding to a chemical spill of Ethyl 5-(methylthio)pyrimidine-4-carboxylate.

4.2. First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2][5]

• Skin Contact: In case of contact, immediately wash skin with soap and plenty of water. Remove contaminated clothing and shoes. Get medical aid if irritation develops and persists.[1][2][5]

• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][2][5]

• Ingestion: If swallowed, wash out mouth with water, provided the person is conscious. Call a physician. Do NOT induce vomiting.[2][5]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

5.1. Waste Segregation:

• Solid Waste: Collect any solid waste contaminated with Ethyl 5-(methylthio)pyrimidine-4-carboxylate in a dedicated, clearly labeled, and sealed container.

• Liquid Waste: Collect solutions containing this compound in a labeled, sealed container for hazardous waste. Do not mix with other waste streams unless compatibility is confirmed.

5.2. Disposal Procedure:

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and any known hazards.

• Storage: Store waste containers in a designated, well-ventilated, and secondary containment area while awaiting pickup.

• Professional Disposal: Arrange for a licensed chemical waste disposal company to collect and dispose of the waste in accordance with all local, state, and federal regulations.[8] Never dispose of this chemical down the drain or in regular trash.

5.3. Decontamination of Glassware:

• Glassware that has come into contact with this compound should be rinsed with a suitable solvent (e.g., acetone or ethanol) in a fume hood. The rinsate should be collected as hazardous waste.

• After the initial rinse, wash the glassware with soap and water. For compounds containing thiols or thioethers, soaking glassware in a bleach bath overnight can help to oxidize and remove residual material.[9]

References

• Loba Chemie. PYRIMIDINE 99% MSDS. [Link]

• Georganics. ETHYL 4-CHLORO-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLATE Safety Data Sheet. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: How to Work with Thiols. [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: Pyrimidine 98%. [Link]

• Post Apple Scientific. 12 Safety Precautions To Follow When Handling Pyridine. [Link]

• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. [Link]

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• 4. chemicalbook.com [chemicalbook.com]
• 5. lobachemie.com [lobachemie.com]
• 6. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 7. fishersci.com [fishersci.com]
• 8. ptb.de [ptb.de]
• 9. Reagents & Solvents [chem.rochester.edu]